Ethyl 14-pentadecenoate

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 14-pentadecenoate (CAS: 1403621-03-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 14-pentadecenoate, a monounsaturated long-chain fatty acid ethyl ester, is a lipid molecule with emerging interest in the scientific community. While comprehensive research on this specific molecule is limited, this guide synthesizes the available information on its chemical properties and draws parallels from closely related long-chain fatty acid esters to provide a foundational understanding for researchers. This document outlines its chemical identity and discusses potential biological roles, synthesis, and analytical methodologies based on current knowledge of similar compounds. The scarcity of specific data on Ethyl 14-pentadecenoate necessitates a broader examination of its chemical class to infer potential activities and guide future research.

Chemical and Physical Properties

Ethyl 14-pentadecenoate is characterized by the following identifiers and properties. The available data is summarized in Table 1.

Table 1: Chemical and Physical Properties of Ethyl 14-pentadecenoate

Property	Value	Source
CAS Number	1403621-03-3	N/A
Molecular Formula	C17H32O2	[1]
Molecular Weight	268.43 g/mol	[1]
IUPAC Name	ethyl (14E)-pentadec-14-enoate	N/A
Synonyms	C15:1 EE	[1]
Physical State	Not specified (likely liquid at room temperature)	N/A
Purity	Commercially available at >99%	[1]
Storage Conditions	Freezer	N/A

Potential Biological Significance and Activity (Inferred)

FAEEs are recognized as non-oxidative metabolites of ethanol (B145695), formed by the esterification of fatty acids with ethanol. This process can occur in various tissues, and the accumulation of FAEEs has been implicated in ethanol-induced cellular injury. Their presence in the body is often used as a biomarker for ethanol consumption.

Conversely, the parent fatty acid, pentadecanoic acid (C15:0), has been the subject of recent research highlighting its potential health benefits. Studies on C15:0 suggest it may have anti-inflammatory properties. The esterification of such a fatty acid to an ethyl group could modulate its bioavailability, metabolism, and biological effects, though specific research is needed to confirm this.

Experimental Protocols

Due to the lack of specific published research on Ethyl 14-pentadecenoate, detailed experimental protocols are not available. However, standard methodologies for the synthesis and analysis of similar long-chain fatty acid esters can be adapted for its study.

Synthesis of Ethyl 14-pentadecenoate (General Procedure)

A common method for synthesizing fatty acid ethyl esters is through Fischer esterification. The general workflow for this process is outlined below.

Caption: General workflow for the synthesis of Ethyl 14-pentadecenoate via Fischer esterification.

Methodology:

• Reaction Setup: 14-Pentadecenoic acid is dissolved in a large excess of absolute ethanol.

• Catalysis: A catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid, is added to the mixture.

• Reaction: The mixture is heated under reflux for several hours to drive the equilibrium towards the formation of the ester.

• Work-up: After cooling, the reaction mixture is neutralized with a weak base, such as a saturated sodium bicarbonate solution.

• Extraction: The product is extracted into a non-polar organic solvent like hexane (B92381) or diethyl ether. The aqueous layer is discarded.

• Drying: The organic layer is dried over an anhydrous drying agent, such as sodium sulfate (B86663) or magnesium sulfate, and then filtered.

• Purification: The solvent is removed under reduced pressure. The crude product can be further purified by column chromatography on silica gel if necessary.

Analytical Methods for Characterization

The identity and purity of synthesized Ethyl 14-pentadecenoate would be confirmed using standard analytical techniques.

Caption: Analytical workflow for the characterization of Ethyl 14-pentadecenoate.

Methodology:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight of the compound. The fragmentation pattern in the mass spectrum would provide structural information.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR would be used to elucidate the precise structure, confirming the positions of the double bond and the ethyl ester group.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups, particularly the ester carbonyl (C=O) stretch and the C=C double bond stretch.

Potential Signaling Pathways and Mechanisms of Action (Hypothetical)

There is no direct evidence for the involvement of Ethyl 14-pentadecenoate in any specific signaling pathway. However, based on the activities of other fatty acids and their derivatives, some hypothetical pathways could be investigated. For instance, long-chain fatty acids are known to interact with various receptors and signaling molecules.

The diagram below illustrates a hypothetical logical relationship for investigating the biological effects of Ethyl 14-pentadecenoate, starting from its cellular uptake to potential downstream effects, drawing parallels from known fatty acid signaling.

Caption: Hypothetical framework for investigating the cellular mechanisms of Ethyl 14-pentadecenoate.

Future Research Directions

The field of lipidomics is rapidly expanding, and the biological roles of specific fatty acid esters are of growing interest. Future research on Ethyl 14-pentadecenoate should focus on:

• Biological Screening: Evaluating its activity in various in vitro and in vivo models to identify potential therapeutic effects, such as anti-inflammatory, metabolic, or anti-proliferative activities.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by this compound.

• Pharmacokinetic and Pharmacodynamic Profiling: Understanding its absorption, distribution, metabolism, and excretion (ADME) properties to assess its potential as a therapeutic agent.

• Comparative Studies: Comparing its biological effects with its parent fatty acid (14-pentadecenoic acid) and other related fatty acid esters to understand the role of the ethyl group.

Conclusion

Ethyl 14-pentadecenoate is a long-chain monounsaturated fatty acid ethyl ester for which specific biological data is currently lacking. This guide provides a foundational overview based on its chemical properties and knowledge of related compounds. The presented hypothetical pathways and suggested experimental protocols are intended to serve as a starting point for researchers interested in investigating this molecule. Further research is essential to uncover the specific biological functions and potential therapeutic applications of Ethyl 14-pentadecenoate.

References

• 1. Chemical Characterisation, Antidiabetic, Antibacterial, and In Silico Studies for Different Extracts of Haloxylon stocksii (Boiss.) Benth: A Promising Halophyte - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Ethyl 14-pentadecenoate

This guide provides essential physicochemical data for Ethyl 14-pentadecenoate, a compound of interest for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental molecular characteristics of Ethyl 14-pentadecenoate are summarized below.

Property	Value
Molecular Formula	C17H32O2
Molecular Weight	268.44 g/mol [1]

Logical Relationship of Molecular Properties

The relationship between the common name, molecular formula, and molecular weight of Ethyl 14-pentadecenoate is a fundamental concept in chemical identification. The name defines the structure, from which the molecular formula is derived, and subsequently, the molecular weight is calculated.

Fig. 1: Relationship between Compound Name, Formula, and Molecular Weight.

References

• 1. Ethyl 14-pentadecenoate - CD Biosynsis [biosynsis.com]

An In-depth Technical Guide to Ethyl 14-pentadecenoate: Physical and Chemical Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 14-pentadecenoate is an unsaturated fatty acid ester with potential applications in various fields of research, including synthetic chemistry and materials science. This technical guide provides a comprehensive overview of its known physical and chemical properties, a detailed experimental protocol for its synthesis, and predicted spectroscopic characteristics. Due to the limited availability of experimental data for this specific compound, some information is derived from its corresponding carboxylic acid, 14-pentadecenoic acid, and closely related saturated analogs.

Core Physical and Chemical Data

A summary of the available and estimated physical and chemical properties for Ethyl 14-pentadecenoate and its corresponding acid, 14-pentadecenoic acid, is presented below. For comparative purposes, data for the saturated analog, ethyl pentadecanoate, is also included.

Table 1: Physical and Chemical Properties of Ethyl 14-pentadecenoate and Related Compounds

Property	Ethyl 14-pentadecenoate	14-Pentadecenoic Acid	Ethyl Pentadecanoate (Saturated Analog)
IUPAC Name	14-Pentadecenoic acid, ethyl ester	Pentadec-14-enoic acid[1]	Ethyl pentadecanoate
Molecular Formula	C₁₇H₃₂O₂[2]	C₁₅H₂₈O₂[1]	C₁₇H₃₄O₂
Molecular Weight	268.44 g/mol	240.38 g/mol [1]	270.45 g/mol
CAS Number	1403621-03-3	17351-34-7[1]	41114-00-5
Melting Point	Data not available	Data not available	14-16 °C
Boiling Point	Data not available	Data not available	310-312 °C (estimated)[3]
Density	Data not available	Data not available	0.857 g/mL at 25 °C
Solubility	Predicted to be soluble in nonpolar organic solvents.	Soluble in DMF, DMSO, and Ethanol (B145695).[4]	Insoluble in water.
Appearance	Predicted to be a colorless liquid or low-melting solid.	Solid.[4]	Liquid at room temperature.

Experimental Protocols

Synthesis of Ethyl 14-pentadecenoate via Fischer Esterification

The following is a detailed, generalized protocol for the synthesis of Ethyl 14-pentadecenoate from 14-pentadecenoic acid, based on established Fischer esterification methods for long-chain fatty acids.

Objective: To synthesize Ethyl 14-pentadecenoate through the acid-catalyzed esterification of 14-pentadecenoic acid with ethanol.

Materials:

• 14-pentadecenoic acid

• Anhydrous ethanol (absolute)

• Concentrated sulfuric acid (H₂SO₄) or other suitable acid catalyst (e.g., p-toluenesulfonic acid)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve a known quantity of 14-pentadecenoic acid in an excess of anhydrous ethanol (e.g., 10-20 molar equivalents).

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (typically 1-2% of the carboxylic acid weight) to the solution.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for a period of 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess ethanol using a rotary evaporator.

• Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude Ethyl 14-pentadecenoate.

• Purification (Optional): If necessary, the product can be further purified by column chromatography on silica (B1680970) gel.

Caption: Workflow for the synthesis of Ethyl 14-pentadecenoate.

Predicted Spectroscopic Characteristics

¹H NMR Spectroscopy

The proton NMR spectrum of Ethyl 14-pentadecenoate is expected to show the following key signals:

• Vinyl Protons: A multiplet in the region of 4.9-5.8 ppm, corresponding to the three protons of the terminal vinyl group (-CH=CH₂).

• Ethyl Ester Protons: A quartet at approximately 4.1 ppm (O-CH₂) and a triplet at around 1.25 ppm (O-CH₂-CH₃).

• Allylic Protons: A multiplet around 2.0-2.1 ppm, corresponding to the two protons on the carbon adjacent to the double bond (C-13).

• α-Methylene Protons: A triplet at approximately 2.3 ppm, corresponding to the two protons on the carbon adjacent to the carbonyl group (C-2).

• Methylene (B1212753) Chain: A broad singlet or multiplet between 1.2 and 1.4 ppm, integrating to the remaining methylene protons in the long aliphatic chain.

¹³C NMR Spectroscopy

The carbon NMR spectrum is predicted to exhibit the following characteristic resonances:

• Carbonyl Carbon: A signal in the range of 173-174 ppm.

• Vinyl Carbons: Signals for the double bond carbons are expected around 139 ppm (-CH=) and 114 ppm (=CH₂).

• Ethyl Ester Carbons: A signal for the O-CH₂ carbon at approximately 60 ppm and the O-CH₂-CH₃ carbon at around 14 ppm.

• Aliphatic Carbons: A series of signals between 22 and 35 ppm for the methylene carbons of the long chain.

Infrared (IR) Spectroscopy

The IR spectrum of Ethyl 14-pentadecenoate would be characterized by the following absorption bands:

• C=O Stretch: A strong absorption band around 1740 cm⁻¹, characteristic of an aliphatic ester carbonyl group.[5][6]

• C-O Stretch: Strong bands in the region of 1250-1170 cm⁻¹.[5][6]

• C=C Stretch: A medium intensity band around 1640 cm⁻¹ for the vinyl group.

• =C-H Stretch: A medium intensity band just above 3000 cm⁻¹ (typically around 3080 cm⁻¹).

• C-H Stretch (sp³): Strong absorption bands just below 3000 cm⁻¹ (around 2925 and 2855 cm⁻¹).

• =C-H Bending: Out-of-plane bending vibrations for the vinyl group are expected around 990 and 910 cm⁻¹.

Mass Spectrometry (MS)

In an electron ionization mass spectrum (EI-MS), Ethyl 14-pentadecenoate would be expected to show a molecular ion peak (M⁺) at m/z 268. Key fragmentation patterns would likely include:

• McLafferty Rearrangement: A prominent peak at m/z 88, characteristic of ethyl esters.

• Loss of the Ethoxy Group: A peak corresponding to [M - OCH₂CH₃]⁺ at m/z 223.

• Cleavage at the α-carbon: A peak corresponding to [M - CH₂CH₃]⁺ at m/z 239.

• A series of fragment ions separated by 14 Da (CH₂) corresponding to the cleavage of the aliphatic chain.

Caption: Workflow for the characterization of Ethyl 14-pentadecenoate.

Biological Activity and Signaling Pathways

Currently, there is no published information available regarding the specific biological activities or signaling pathways associated with Ethyl 14-pentadecenoate. Further research is required to explore its potential roles in biological systems.

Conclusion

This technical guide consolidates the currently available information on the physical and chemical characteristics of Ethyl 14-pentadecenoate. While experimental data for this specific compound is limited, this guide provides a robust framework for its synthesis and characterization based on established chemical principles and data from analogous compounds. This information is intended to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development.

References

• 1. 14-Pentadecenoic acid | C15H28O2 | CID 543854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 14-pentadecenoate - CD Biosynsis [biosynsis.com]
• 3. methyl 14-methyl pentadecanoate, 5129-60-2 [thegoodscentscompany.com]
• 4. caymanchem.com [caymanchem.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. ORGANIC SPECTROSCOPY INTERNATIONAL: Ester infrared spectra [orgspectroscopyint.blogspot.com]

Ethyl 14-pentadecenoate: A Technical Guide to Natural Sources and Occurrence

For Researchers, Scientists, and Drug Development Professionals

December 10, 2025

Abstract

Ethyl 14-pentadecenoate is a fatty acid ethyl ester of emerging interest. While direct evidence of its natural occurrence is limited, its parent fatty acid, 14-pentadecenoic acid, has been identified in specific plant species. This technical guide provides a comprehensive overview of the known and potential natural sources of Ethyl 14-pentadecenoate, with a focus on its precursor, 14-pentadecenoic acid, found in Nicotiana tabacum. Additionally, this document explores the unconfirmed presence of the ethyl ester in the Spodoptera frugiperda Sf9 insect cell line, a widely used platform for recombinant protein production. Detailed hypothetical experimental protocols for the isolation and identification of the parent fatty acid and its subsequent esterification are provided, alongside workflow diagrams to guide researchers in this area.

Introduction

Fatty acid ethyl esters (FAEEs) are a class of neutral lipids formed by the esterification of fatty acids with ethanol. They are found in a variety of biological systems and are implicated in numerous physiological and pathological processes. Ethyl 14-pentadecenoate, with its terminal double bond, represents a specific unsaturated FAEE. The investigation into its natural sources is crucial for understanding its potential biological roles and for the development of novel therapeutic agents and biochemical probes. This guide synthesizes the current, albeit limited, knowledge on the natural occurrence of Ethyl 14-pentadecenoate and its precursors.

Natural Occurrence

Direct identification of Ethyl 14-pentadecenoate in natural sources is not well-documented in publicly available scientific literature. However, the presence of its parent carboxylic acid, 14-pentadecenoic acid, has been reported.

Plant Sources: Nicotiana tabacum

The primary documented natural source of the precursor to Ethyl 14-pentadecenoate is the tobacco plant, Nicotiana tabacum.

Quantitative Data:

Currently, there is a lack of specific quantitative data for 14-pentadecenoic acid in Nicotiana tabacum. While numerous studies have characterized the fatty acid profile of tobacco seeds and leaves, they have predominantly focused on the more abundant fatty acids. The major fatty acids identified in Nicotiana tabacum are summarized in the table below for context. The presence of 14-pentadecenoic acid has been noted, but its concentration is likely low compared to the major components[1][2][3][4][5].

Fatty Acid	Typical Percentage in Seed Oil
Linoleic Acid (C18:2)	70.6% - 74.4%[2][3]
Oleic Acid (C18:1)	11.2% - 17.1%[2][3]
Palmitic Acid (C16:0)	7.9% - 10.2%[2][3]
Stearic Acid (C18:0)	1.8% - 3.1%[2][3]
14-Pentadecenoic Acid (C15:1)	Reported, but not quantified [6]

Insect-Related Sources: Spodoptera frugiperda (Sf9) Cells

A single commercial supplier has listed Spodoptera frugiperda Sf9 insect cells as a source of Ethyl 14-pentadecenoate. However, this claim is not substantiated by primary scientific literature. Extensive lipid profiling of Sf9 cells has been conducted, and while these studies provide detailed fatty acid compositions, they do not specifically mention 14-pentadecenoic acid or its ethyl ester. It is possible that the compound is present in trace amounts, or that its production is dependent on specific culture conditions or genetic modifications not detailed in the available research. The general fatty acid composition of Sf9 cells is provided below.

Fatty Acid	Relative Abundance
Oleic Acid (C18:1)	Major[7][8]
Palmitoleic Acid (C16:1)	Major[7][8]
Stearic Acid (C18:0)	Major[7][8]
Palmitic Acid (C16:0)	Abundant[9]

Experimental Protocols

Given the absence of direct isolation protocols for Ethyl 14-pentadecenoate from a natural source, the following sections outline a hypothetical, yet robust, experimental approach. This involves the extraction of total lipids from Nicotiana tabacum, isolation of the 14-pentadecenoic acid fraction, and subsequent ethyl esterification.

Extraction of Total Lipids from Nicotiana tabacum Leaves or Seeds

This protocol is a standard method for the extraction of lipids from plant material.

• Sample Preparation: Collect fresh leaves or seeds of Nicotiana tabacum. Lyophilize the plant material to remove water and then grind into a fine powder.

• Solvent Extraction:

  • Transfer a known mass (e.g., 10 g) of the dried powder to a flask.

  • Add a chloroform (B151607):methanol (B129727) mixture (2:1, v/v) at a ratio of 20 mL of solvent per gram of sample.

  • Homogenize the mixture using a high-speed blender for 2 minutes.

  • Agitate the slurry on an orbital shaker for 1 hour at room temperature.

• Phase Separation:

  • Filter the homogenate through a Büchner funnel with Whatman No. 1 filter paper to remove solid plant material.

  • Transfer the filtrate to a separatory funnel.

  • Add 0.2 volumes of a 0.9% NaCl solution to the filtrate to induce phase separation.

  • Allow the mixture to stand until two distinct layers are formed.

• Lipid Recovery:

  • Collect the lower chloroform phase, which contains the total lipids.

  • Evaporate the solvent under a stream of nitrogen or using a rotary evaporator at a temperature below 40°C to yield the total lipid extract.

Saponification and Fatty Acid Methyl Ester (FAME) Preparation for Screening

To confirm the presence of 14-pentadecenoic acid, the total lipid extract can be converted to fatty acid methyl esters (FAMEs) for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

• Saponification:

  • Dissolve a portion of the total lipid extract in a solution of 0.5 M NaOH in methanol.

  • Heat the mixture at 100°C for 5-10 minutes in a sealed tube.

• Methylation:

  • After cooling, add boron trifluoride in methanol (14% BF3/MeOH).

  • Re-seal the tube and heat again at 100°C for 5 minutes.

• Extraction of FAMEs:

  • Cool the reaction mixture and add hexane (B92381) and a saturated NaCl solution.

  • Vortex thoroughly and centrifuge to separate the phases.

  • The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

GC-MS Analysis of FAMEs

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A polar capillary column (e.g., DB-WAX or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: A temperature gradient suitable for separating C14 to C20 FAMEs (e.g., initial temperature of 100°C, ramp to 240°C).

• Identification: The mass spectrum of the peak corresponding to methyl 14-pentadecenoate would be compared to a commercial standard and spectral libraries.

Preparative Isolation of 14-Pentadecenoic Acid

For the isolation of the free fatty acid, the saponified lipid extract (from step 3.2.1) would be acidified and the free fatty acids extracted.

• Acidification: After saponification and cooling, acidify the mixture to pH 1-2 with concentrated HCl.

• Extraction: Extract the free fatty acids with hexane or diethyl ether.

• Purification: The free fatty acid mixture can be purified using preparative Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to isolate the 14-pentadecenoic acid fraction.

Synthesis of Ethyl 14-pentadecenoate

The isolated 14-pentadecenoic acid can be esterified to produce the target compound.

• Fischer Esterification:

  • Dissolve the isolated 14-pentadecenoic acid in a large excess of absolute ethanol.

  • Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

  • Reflux the mixture for several hours.

• Work-up:

  • After cooling, neutralize the excess acid with a weak base (e.g., sodium bicarbonate solution).

  • Extract the Ethyl 14-pentadecenoate with hexane.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Evaporate the solvent to yield the final product.

• Purity Analysis: The purity of the synthesized Ethyl 14-pentadecenoate should be confirmed by GC-MS and NMR spectroscopy.

Visualizations

Experimental Workflow

The following diagram illustrates the proposed workflow for the isolation of 14-pentadecenoic acid from Nicotiana tabacum and its subsequent conversion to Ethyl 14-pentadecenoate.

Caption: Workflow for isolation of 14-pentadecenoic acid and synthesis of its ethyl ester.

Conclusion

The natural occurrence of Ethyl 14-pentadecenoate remains an area requiring further investigation. While its precursor, 14-pentadecenoic acid, has been identified in Nicotiana tabacum, quantitative data and specific roles of this fatty acid in the plant are yet to be elucidated. The potential presence of Ethyl 14-pentadecenoate in Sf9 insect cells is intriguing but requires direct scientific confirmation. The experimental protocols and workflows provided in this guide offer a foundational approach for researchers to isolate, identify, and synthesize this compound, thereby enabling further studies into its biological significance and potential applications in drug development and other scientific fields.

References

• 1. Fatty Acid composition in tobacco I. Green tobacco plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. Bioactive Compounds and Nutritive Composition of Waste Seeds from Nicotiana tobacum L. (Solanaceae) [foodandnutritionjournal.org]
• 5. scialert.net [scialert.net]
• 6. 14-Pentadecenoic acid | C15H28O2 | CID 543854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Lipid composition of Spodoptera frugiperda (Sf9) and Trichoplusia ni (Tn) insect cells used for baculovirus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. Characterization of the Lipidome and Biophysical Properties of Membranes from High Five Insect Cells Expressing Mouse P-Glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Ethyl 14-pentadecenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 14-pentadecenoate is a monounsaturated fatty acid ester with potential biological activities that are largely unexplored. This technical guide provides a comprehensive overview of the predicted biological activities, potential mechanisms of action, and relevant experimental methodologies based on the known functions of structurally similar compounds, including other long-chain fatty acid esters. Due to the limited direct research on Ethyl 14-pentadecenoate, this document extrapolates data from related molecules to offer a foundational understanding for future research and development. The primary anticipated activities include antimicrobial, anti-inflammatory, and antioxidant effects. Potential signaling pathway interactions, such as modulation of NF-κB, MAPK, and PPAR pathways, are discussed. This guide also outlines standard experimental protocols for the evaluation of these biological activities.

Introduction

Fatty acid esters are a diverse class of molecules with a wide range of industrial and biological applications. Ethyl 14-pentadecenoate belongs to the family of monounsaturated fatty acid ethyl esters (MUFA-EEs). While extensive research exists on the biological effects of various fatty acids and their methyl esters, specific data on Ethyl 14-pentadecenoate is scarce. This guide aims to bridge this knowledge gap by providing a detailed technical overview based on the biological activities of analogous compounds. The information presented herein is intended to serve as a valuable resource for researchers and professionals in drug discovery and development, facilitating the design of new studies to elucidate the specific properties of Ethyl 14-pentadecenoate.

Predicted Biological Activities

Based on the activities of structurally related fatty acid esters, Ethyl 14-pentadecenoate is predicted to exhibit the following biological activities:

Antimicrobial Activity

Fatty acids and their esters are known to possess antimicrobial properties. For instance, pentadecanoic acid, the parent carboxylic acid of Ethyl 14-pentadecenoate, has demonstrated antimicrobial properties, including the inhibition of pathogenic bacteria and fungi.[1] The esterification of fatty acids can modulate their antimicrobial efficacy. While some studies suggest that free fatty acids are more potent, others have shown that their esters, including ethyl esters, also exhibit significant antimicrobial effects. The proposed mechanism involves the disruption of the bacterial cell membrane integrity.

Anti-inflammatory Activity

Several fatty acid esters have demonstrated anti-inflammatory properties. For instance, ethyl palmitate has been shown to reduce the production of pro-inflammatory cytokines.[2] The anti-inflammatory effects of fatty acids and their esters are often attributed to their ability to modulate inflammatory signaling pathways such as the NF-κB and MAPK pathways. Pentadecanoic acid has been shown to have anti-inflammatory effects in models of inflammatory bowel disease.[3][4] It is plausible that Ethyl 14-pentadecenoate shares these anti-inflammatory properties.

Antioxidant Activity

Monounsaturated fatty acids and their derivatives are known to possess antioxidant properties, primarily by scavenging free radicals and reducing oxidative stress.[5] These compounds can help protect cells from damage caused by reactive oxygen species (ROS). The antioxidant potential of fatty acid esters is an active area of research, with evidence suggesting that they can contribute to the overall antioxidant capacity of biological systems.

Quantitative Data Summary (Extrapolated)

Direct quantitative data for Ethyl 14-pentadecenoate is not available in the current literature. The following tables summarize representative quantitative data from structurally similar fatty acid esters to provide a predictive baseline for the potential bioactivity of Ethyl 14-pentadecenoate.

Table 1: Predicted Antimicrobial Activity of Ethyl 14-pentadecenoate (Based on Analogous Compounds)

Test Organism	Assay Type	Analogous Compound	Value	Reference
Staphylococcus aureus	MIC	Linoleic Acid	64 µg/mL	[6]
Bacillus cereus	MIC	Linoleic Acid	64 µg/mL	[6]
Malassezia globosa	MIC	Octanoic acid ethyl ester	~5-10 mmol/L	[7]
Gram-positive bacteria	MIC	Lauric Acid	0.5 µg/mL (liposomal)	[6]

Table 2: Predicted Anti-inflammatory Activity of Ethyl 14-pentadecenoate (Based on Analogous Compounds)

Assay Type	Model System	Analogous Compound	Effect	Reference
Cytokine Secretion	LPS-stimulated macrophages	13-LAHLA	Suppression of pro-inflammatory cytokines	[8]
Protein Denaturation	In vitro	Plant-derived fatty acid esters	IC50: 221.75 - 315.76 µg/mL	[2]
NF-κB Activation	Skeletal muscle cells	Palmitate (C16:0)	Increased NF-κB DNA binding	[9]

Table 3: Predicted Antioxidant Activity of Ethyl 14-pentadecenoate (Based on Analogous Compounds)

Assay Type	Analogous Compound	IC50 Value	Reference
DPPH Radical Scavenging	Plant-derived extracts rich in fatty acid esters	-	[10]
TBARS Assay	Plant-derived extracts rich in fatty acid esters	-	[11]

Potential Signaling Pathways

The biological activities of fatty acids and their esters are often mediated through their interaction with key cellular signaling pathways.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Some saturated fatty acids have been shown to activate this pathway, leading to a pro-inflammatory response.[9][12] Conversely, certain polyunsaturated fatty acids and their derivatives can inhibit NF-κB activation, thereby exerting anti-inflammatory effects. The impact of Ethyl 14-pentadecenoate on this pathway is likely dependent on the cellular context and concentration.

Caption: Predicted modulation of the NF-κB signaling pathway by Ethyl 14-pentadecenoate.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is involved in a wide range of cellular processes, including inflammation, cell proliferation, and apoptosis. Polyunsaturated fatty acids have been shown to influence the p38-MAPK pathway.[13][14][15][16] It is conceivable that Ethyl 14-pentadecenoate could also modulate MAPK signaling, contributing to its potential biological effects.

Caption: Potential involvement of Ethyl 14-pentadecenoate in the MAPK signaling cascade.

PPAR Activation

Peroxisome Proliferator-Activated Receptors (PPARs) are nuclear receptors that play a crucial role in lipid and glucose metabolism. Fatty acids and their derivatives are known natural ligands for PPARs.[17][18][19][20][21] Activation of PPARs can lead to anti-inflammatory effects and improved metabolic profiles. It is highly probable that Ethyl 14-pentadecenoate or its metabolites could act as a ligand for one or more PPAR isoforms.

Caption: Proposed mechanism of PPAR activation by Ethyl 14-pentadecenoate.

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the biological activity of Ethyl 14-pentadecenoate.

Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of Ethyl 14-pentadecenoate against various microorganisms.

Workflow:

Caption: Workflow for determining MIC and MBC of Ethyl 14-pentadecenoate.

Detailed Protocol:

• Preparation of Stock Solution: Dissolve Ethyl 14-pentadecenoate in a suitable solvent (e.g., DMSO or ethanol) to a high concentration (e.g., 10 mg/mL).

• Microtiter Plate Preparation: In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in an appropriate growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

• Inoculation: Add the microbial suspension to each well of the microtiter plate.

• Incubation: Incubate the plate under optimal growth conditions for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of Ethyl 14-pentadecenoate that completely inhibits visible growth of the microorganism.

• MBC Determination: Aliquots from the wells showing no growth are plated onto agar plates and incubated. The MBC is the lowest concentration that results in no colony formation.

Anti-inflammatory Assay: Measurement of Nitric Oxide (NO) Production in Macrophages

Objective: To assess the ability of Ethyl 14-pentadecenoate to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Workflow:

Caption: Workflow for the nitric oxide (NO) production assay.

Detailed Protocol:

• Cell Culture: Plate macrophages (e.g., RAW 264.7 cell line) in a 96-well plate and allow them to adhere.

• Treatment: Pre-treat the cells with various concentrations of Ethyl 14-pentadecenoate for a specified time (e.g., 1 hour).

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response.

• Incubation: Incubate the cells for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Assay: Measure the concentration of nitrite (a stable product of NO) in the supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of inhibition of NO production compared to the LPS-stimulated control.

Antioxidant Assay: DPPH Radical Scavenging Activity

Objective: To evaluate the free radical scavenging capacity of Ethyl 14-pentadecenoate using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Workflow:

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Protocol:

• Solution Preparation: Prepare a stock solution of Ethyl 14-pentadecenoate in a suitable solvent and a solution of DPPH in methanol.

• Reaction Mixture: In a microtiter plate or cuvettes, mix various concentrations of Ethyl 14-pentadecenoate with the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of Ethyl 14-pentadecenoate is currently lacking, this technical guide provides a robust framework for its potential therapeutic applications based on the known properties of structurally related fatty acid esters. The predicted antimicrobial, anti-inflammatory, and antioxidant activities, coupled with potential modulation of key signaling pathways like NF-κB, MAPK, and PPARs, position Ethyl 14-pentadecenoate as a compound of interest for further investigation.

Future research should focus on:

• In vitro validation: Conducting the experimental protocols outlined in this guide to confirm the predicted biological activities and determine quantitative measures such as MIC and IC50 values.

• Mechanism of action studies: Investigating the specific molecular targets and signaling pathways modulated by Ethyl 14-pentadecenoate.

• In vivo studies: Evaluating the efficacy and safety of Ethyl 14-pentadecenoate in relevant animal models of infection, inflammation, and oxidative stress-related diseases.

The systematic exploration of Ethyl 14-pentadecenoate's biological profile holds promise for the development of novel therapeutic agents for a variety of human diseases.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species :: BioResources [bioresources.cnr.ncsu.edu]
• 3. Anti-Inflammatory Effect of Dietary Pentadecanoic Fatty Acid Supplementation on Inflammatory Bowel Disease in SAMP1/YitFc Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Efficacy of monounsaturated fatty acids in reducing risk of the cardiovascular diseases, cancer, inflammation, and insulin resistance: a narrative review [e-acnm.org]
• 6. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Medium chain fatty acid ethyl esters - activation of antimicrobial effects by Malassezia enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fatty acid-induced NF-kappaB activation and insulin resistance in skeletal muscle are chain length dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Short Overview of Some Assays for the Measurement of Antioxidant Activity of Natural Products and Their Relevance in Dermatology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Non-Esterified Fatty Acids Over-Activate the TLR2/4-NF-Κb Signaling Pathway to Increase Inflammatory Cytokine Synthesis in Neutrophils from Ketotic Cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Polyunsaturated fatty acids and p38-MAPK link metabolic reprogramming to cytoprotective gene expression during dietary restriction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. youtube.com [youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Fatty acid activation of peroxisome proliferator-activated receptor (PPAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pnas.org [pnas.org]
• 19. Identification of fatty acid methyl ester as naturally occurring transcriptional regulators of the members of the peroxisome proliferator-activated receptor family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Role of the peroxisome proliferator-activated receptor (PPAR) in mediating the effects of fibrates and fatty acids on gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethyl 14-pentadecenoate: An Uncharted Territory in Insect Pheromone Research

A comprehensive review of scientific literature reveals a significant finding: there is currently no documented evidence to support the role of ethyl 14-pentadecenoate as an insect pheromone. Despite extensive searches of chemical ecology and entomology databases, no peer-reviewed articles, field studies, or laboratory analyses were identified that link this specific chemical compound to insect communication, attraction, or behavior.

This absence of data means that for researchers, scientists, and drug development professionals interested in the potential of ethyl 14-pentadecenoate as a semiochemical, the field is wide open for novel discovery. However, it also signifies that there are no established experimental protocols, quantitative data for comparison, or known signaling pathways to report.

While the broader class of ethyl esters has been implicated in insect communication for various species, the specific activity of ethyl 14-pentadecenoate remains uninvestigated. For instance, compounds like ethyl (Z)-9-hexadecenoate and ethyl (Z)-9-octadecenoate have been identified as components of insect pheromone blends. This suggests that while the ethyl ester functional group can be a feature of active pheromones, the carbon chain length and the position of any double bonds are critical for species-specific recognition and response.

For professionals in drug development and pest management, this lack of existing research into ethyl 14-pentadecenoate means that any exploration of its potential would need to begin with foundational research. This would involve the chemical synthesis of the compound, followed by a range of bioassays to screen for any behavioral or physiological responses in target insect species.

Future Research Directions:

Given the current void in the literature, a logical starting point for investigating the potential of ethyl 14-pentadecenoate as an insect pheromone would involve the following workflow:

Figure 1. A proposed experimental workflow for the initial investigation of Ethyl 14-pentadecenoate as a potential insect pheromone.

The Antioxidant Potential of Unsaturated Fatty Acid Esters: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Unsaturated fatty acid esters (UFAEs) represent a diverse class of lipid molecules with significant, yet not fully elucidated, antioxidant potential. Beyond their fundamental roles in energy storage and membrane structure, emerging evidence highlights their capacity to modulate cellular redox homeostasis through both direct radical scavenging and indirect mechanisms involving the activation of endogenous antioxidant defense pathways. This technical guide provides an in-depth exploration of the antioxidant properties of UFAEs, focusing on their mechanisms of action, structure-activity relationships, and potential therapeutic applications. Detailed experimental protocols for key antioxidant assays are provided, alongside a quantitative summary of available antioxidant activity data. Furthermore, critical signaling pathways and experimental workflows are visualized to offer a clear and comprehensive understanding of this promising area of research for drug development and therapeutic innovation.

Introduction: The Emerging Role of UFAEs in Redox Biology

Unsaturated fatty acids (UFAs), characterized by the presence of one or more double bonds in their acyl chain, are fundamental components of cellular lipids. When esterified to form molecules such as triglycerides, phospholipids, and cholesterol esters, they are integral to numerous physiological processes. While the susceptibility of the double bonds in UFAs to oxidation has traditionally been viewed as a liability, leading to lipid peroxidation and cellular damage, a growing body of research indicates that UFAEs and their oxidized derivatives can also function as potent signaling molecules and antioxidants.

The antioxidant capacity of UFAEs can be broadly categorized into two modes of action:

• Direct Antioxidant Activity: The ability of the molecule to directly neutralize free radicals by donating a hydrogen atom or an electron. This activity is influenced by the number and position of double bonds within the fatty acid chain.

• Indirect Antioxidant Activity: The activation of endogenous antioxidant defense systems. A primary example is the upregulation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which controls the expression of a wide array of antioxidant and detoxification enzymes.

This guide will delve into these mechanisms, providing the necessary technical details for researchers to explore the antioxidant potential of UFAEs in their own work.

Mechanisms of Antioxidant Action

Direct Radical Scavenging

The double bonds in unsaturated fatty acids are susceptible to attack by reactive oxygen species (ROS), a characteristic that can paradoxically contribute to their antioxidant effect by acting as sacrificial targets, thus protecting other vital biomolecules from oxidative damage. However, the direct radical scavenging activity of many common UFAEs, such as methyl linoleate, has been reported to be weak in some in vitro assays like the DPPH assay.[1] In contrast, conjugated linoleic acid (CLA) isomers, which are also unsaturated fatty acid esters, have demonstrated the ability to quench DPPH radicals.[1] This suggests that the specific arrangement and conjugation of double bonds are critical determinants of direct antioxidant capacity.

Indirect Antioxidant Activity via Nrf2 Activation

A more significant mechanism by which many UFAEs and their metabolites exert their antioxidant effects is through the activation of the Nrf2 signaling pathway. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.

Electrophilic molecules, including oxidized derivatives of polyunsaturated fatty acids (PUFAs) like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), can react with specific cysteine residues on Keap1.[2] This modification leads to a conformational change in Keap1, disrupting the Keap1-Nrf2 interaction and inhibiting Nrf2 degradation. Consequently, newly synthesized Nrf2 accumulates in the nucleus, where it heterodimerizes with small Maf proteins and binds to Antioxidant Response Elements (AREs) in the promoter regions of its target genes. This transcriptional activation leads to the increased expression of a battery of cytoprotective proteins, including:

• Phase II Detoxification Enzymes: NAD(P)H quinone dehydrogenase 1 (NQO1), heme oxygenase-1 (HO-1).

• Glutathione Biosynthesis and Regeneration Enzymes: Glutamate-cysteine ligase catalytic subunit (GCLC) and modifier subunit (GCLM).

• Antioxidant Enzymes: Superoxide dismutase (SOD).[3][4]

This coordinated upregulation of antioxidant defenses fortifies the cell against oxidative stress.

References

• 1. Antioxidant activity of conjugated linoleic acid isomers, linoleic acid and its methyl ester determined by photoemission and DPPH techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. media.neliti.com [media.neliti.com]

Ethyl 14-pentadecenoate: A Technical Guide to its Discovery, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Ethyl 14-pentadecenoate, a long-chain unsaturated fatty acid ester. While direct literature on the initial discovery of this specific molecule is scarce, this document consolidates established methodologies for the isolation and synthesis of analogous long-chain fatty acid esters from natural sources and synthetic routes. Detailed experimental protocols for extraction, purification, and characterization using modern analytical techniques are presented. Furthermore, this guide explores the potential biological significance of unsaturated fatty acid esters, providing context for future research and drug development applications.

Introduction

Ethyl 14-pentadecenoate is an unsaturated fatty acid ethyl ester (FAEE) with the chemical formula C₁₇H₃₂O₂. The presence of a terminal double bond in a fifteen-carbon chain fatty acid ester suggests potential for unique biological activities and applications as a specialty chemical or pharmaceutical intermediate. Although not as commonly studied as other fatty acid esters, its structural features warrant investigation. This guide serves as a foundational resource for researchers interested in the study of this and similar molecules.

Hypothetical Discovery and Natural Occurrence

While a specific initial discovery of Ethyl 14-pentadecenoate is not well-documented, compounds of this class are typically identified during the analysis of lipid fractions from various natural sources. It is plausible that Ethyl 14-pentadecenoate could be a minor component in certain plant oils, insect pheromones, or marine organisms. The discovery would likely have followed a standard workflow for natural product isolation.

Caption: A generalized workflow for the discovery and identification of novel fatty acid esters from natural sources.

Methodologies for Isolation and Synthesis

Isolation from Natural Sources

The isolation of Ethyl 14-pentadecenoate from a natural source would involve extraction of the lipid content, followed by transesterification and chromatographic purification.

Experimental Protocol: Isolation from a Hypothetical Plant Seed Oil

• Oil Extraction:

  • Grind 100 g of dried plant seeds to a fine powder.

  • Extract the powder with n-hexane for 8 hours in a Soxhlet apparatus.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude oil.

• Transesterification:

  • Dissolve 10 g of the crude oil in 100 mL of a 2% (w/v) solution of sulfuric acid in anhydrous ethanol.

  • Reflux the mixture for 4 hours.

  • After cooling, add 100 mL of a saturated aqueous sodium bicarbonate solution to neutralize the acid.

  • Extract the ethyl esters with n-hexane (3 x 50 mL).

  • Wash the combined organic layers with water until neutral.

  • Dry the organic phase over anhydrous sodium sulfate (B86663) and evaporate the solvent.

• Purification:

  • The crude ethyl ester mixture is subjected to column chromatography on silica (B1680970) gel.

  • Elute with a gradient of ethyl acetate (B1210297) in hexane (B92381) (e.g., 0% to 10% ethyl acetate).

  • Collect fractions and analyze by thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS).

  • Combine fractions containing the pure Ethyl 14-pentadecenoate.

Chemical Synthesis

A common method for the synthesis of specific unsaturated fatty acid esters is through the esterification of the corresponding carboxylic acid.

Experimental Protocol: Fischer Esterification of 14-Pentadecenoic Acid

• Reaction Setup:

  • In a round-bottom flask, dissolve 1.0 g of 14-pentadecenoic acid in 20 mL of anhydrous ethanol.

  • Add 0.2 mL of concentrated sulfuric acid as a catalyst.

  • Fit the flask with a reflux condenser.

• Reaction and Workup:

  • Heat the mixture to reflux and maintain for 6 hours.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Neutralize the acid with a saturated solution of sodium bicarbonate.

  • Extract the product with diethyl ether (3 x 20 mL).

  • Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure Ethyl 14-pentadecenoate.

Characterization Data

The following tables summarize the expected analytical data for Ethyl 14-pentadecenoate based on standard characterization techniques for similar molecules.

Table 1: Physicochemical Properties of Ethyl 14-pentadecenoate

Property	Value
Molecular Formula	C₁₇H₃₂O₂
Molecular Weight	268.44 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	Not determined
Solubility	Soluble in organic solvents (e.g., hexane, ethanol, chloroform)

Table 2: Spectroscopic Data for Ethyl 14-pentadecenoate

Technique	Expected Data
¹H-NMR (CDCl₃, 400 MHz)	δ 5.88-5.75 (m, 1H, -CH=CH₂), 5.04-4.90 (m, 2H, -CH=CH₂), 4.12 (q, J = 7.1 Hz, 2H, -OCH₂CH₃), 2.28 (t, J = 7.5 Hz, 2H, -CH₂COO-), 2.04 (q, J = 7.0 Hz, 2H, -CH₂CH=CH₂), 1.63 (p, J = 7.4 Hz, 2H, -CH₂CH₂COO-), 1.40-1.20 (m, 18H, -(CH₂)₉-), 1.25 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)
¹³C-NMR (CDCl₃, 100 MHz)	δ 173.9, 139.1, 114.2, 60.1, 34.4, 33.8, 29.5, 29.4, 29.3, 29.1, 29.0, 28.9, 25.0, 14.3
Mass Spectrometry (EI)	m/z (%): 268 (M⁺), 223, 185, 157, 129, 101, 88, 74, 55
Infrared (neat)	ν (cm⁻¹): 3077, 2925, 2854, 1740, 1641, 1464, 1178, 991, 910

Potential Biological Activities and Signaling Pathways

Unsaturated fatty acid esters are known to possess a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. While the specific activities of Ethyl 14-pentadecenoate have not been extensively studied, it is plausible that it could interact with cellular signaling pathways common to other bioactive lipids.

Caption: A hypothetical signaling pathway for a bioactive lipid like Ethyl 14-pentadecenoate, leading to a cellular response.

Conclusion and Future Directions

Ethyl 14-pentadecenoate represents an interesting, yet understudied, long-chain unsaturated fatty acid ester. The methodologies for its isolation and synthesis are well-established within the broader field of lipid chemistry. Future research should focus on the systematic screening of natural sources for its presence, optimization of its synthesis, and a thorough investigation of its biological activities. Elucidating its mechanism of action could open avenues for its application in the pharmaceutical and biotechnology sectors. This technical guide provides a solid foundation for initiating such research endeavors.

An In-depth Technical Guide to the Isomers of Ethyl 14-pentadecenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 14-pentadecenoate, a terminal unsaturated long-chain fatty acid ester, presents intriguing possibilities for research and development due to its unique structural features. This document provides a comprehensive technical overview of its cis and trans isomers, including their physicochemical properties, proposed synthetic routes, and analytical methodologies. Furthermore, it explores the potential biological significance of this omega-1 fatty acid ester, drawing parallels with other unsaturated fatty acid esters and discussing its potential role in cellular signaling. While specific experimental data for Ethyl 14-pentadecenoate is limited in publicly available literature, this guide consolidates established chemical principles and data from analogous compounds to provide a robust predictive framework for researchers.

Introduction

Long-chain fatty acid esters are integral components of various biological systems, serving as energy sources, structural components of cell membranes, and signaling molecules. The position and geometry of the double bond within the acyl chain are critical determinants of their physical and biological properties. Ethyl 14-pentadecenoate (C₁₇H₃₂O₂) is a monounsaturated fatty acid ester with a terminal double bond (omega-1), a relatively uncommon structural motif in naturally occurring lipids. This guide focuses on the distinct properties and potential applications of the cis (Z) and trans (E) isomers of Ethyl 14-pentadecenoate.

Physicochemical Properties of Ethyl 14-pentadecenoate Isomers

Table 1: Predicted Physicochemical Properties of Ethyl 14-pentadecenoate Isomers

Property	cis-Ethyl 14-pentadecenoate	trans-Ethyl 14-pentadecenoate	Saturated Analog (Ethyl Pentadecanoate)
Molecular Formula	C₁₇H₃₂O₂	C₁₇H₃₂O₂	C₁₇H₃₄O₂
Molecular Weight	268.44 g/mol	268.44 g/mol	270.45 g/mol
CAS Number	Not available	Not available	41114-00-5
Predicted Melting Point	Lower than trans isomer	Higher than cis isomer	12-14 °C[5]
Predicted Boiling Point	Higher than trans isomer	Lower than cis isomer	173 °C @ 15 mmHg[5]
Predicted Density	Slightly higher than trans isomer	Slightly lower than cis isomer	0.858-0.866 g/cm³ @ 25 °C[5]
Predicted Polarity	More polar	Less polar	Nonpolar
Predicted Solubility	More soluble in polar solvents	Less soluble in polar solvents	Insoluble in water, soluble in organic solvents

Synthesis of Ethyl 14-pentadecenoate Isomers

The synthesis of terminal alkenes such as Ethyl 14-pentadecenoate can be achieved through several established synthetic methodologies. The Wittig reaction is a powerful and versatile method for the formation of carbon-carbon double bonds.[6][7][8]

Proposed Synthetic Workflow

A plausible synthetic route to Ethyl 14-pentadecenoate involves a Wittig reaction between a C14 aldehyde-ester and a methylidene phosphorane, followed by esterification.

Figure 1: Proposed synthetic workflow for cis- and trans-Ethyl 14-pentadecenoate.

Experimental Protocols

• Esterification of 13-Bromotridecanoic Acid: Reflux 13-bromotridecanoic acid in ethanol (B145695) with a catalytic amount of sulfuric acid for several hours.[9] Monitor the reaction by TLC. After completion, neutralize the acid, extract the ester with an organic solvent, and purify by column chromatography.

• Oxidation to the Aldehyde: The resulting ethyl 13-bromotridecanoate can be converted to the corresponding aldehyde, ethyl 13-oxotridecanoate, using a mild oxidizing agent like pyridinium (B92312) chlorochromate (PCC) or by Swern or Dess-Martin oxidation to avoid over-oxidation to the carboxylic acid.

• Ylide Preparation: Prepare the methylidene triphenylphosphorane ylide by reacting methyltriphenylphosphonium bromide with a strong base such as n-butyllithium in an anhydrous aprotic solvent like THF under an inert atmosphere.[7]

• Wittig Reaction: Add the freshly prepared ethyl 13-oxotridecanoate to the ylide solution at low temperature (e.g., -78 °C) and allow the reaction to warm to room temperature. The reaction will likely produce a mixture of cis and trans isomers.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to remove triphenylphosphine (B44618) oxide.

The separation of the cis and trans isomers can be challenging due to their similar polarities. Argentation chromatography, using silica gel impregnated with silver nitrate, is a common technique for separating unsaturated compounds based on the degree and geometry of unsaturation.[10]

Analytical Characterization

The characterization of the synthesized isomers would rely on standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for Ethyl 14-pentadecenoate Isomers

Group	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Ethyl Group (-OCH₂CH₃)	~4.1 (q), ~1.2 (t)	~60, ~14
Carbonyl Group (-COO-)	-	~174
α-Methylene (-CH₂COO-)	~2.3 (t)	~34
β-Methylene (-CH₂CH₂COO-)	~1.6 (quintet)	~25
Bulk Methylenes (-(CH₂)₉-)	~1.3 (br s)	~29-30
Allylic Methylene (=CHCH₂-)	~2.0 (q)	~34
Terminal Vinylic Protons (=CH₂) (cis and trans will have slightly different shifts)	~4.9-5.0 (m)	~114
Internal Vinylic Proton (-CH=)	~5.8 (m)	~139

Note: Predicted shifts are based on general values for similar structures and may vary.[11]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of ethyl esters of long-chain fatty acids typically shows a molecular ion peak (M⁺) and characteristic fragmentation patterns.

Figure 2: Predicted mass spectral fragmentation of Ethyl 14-pentadecenoate.

Key expected fragments include:

• [M]⁺• : The molecular ion at m/z 268.

• [M - 45]⁺ : Loss of the ethoxy group (-OCH₂CH₃).

• m/z 88 : A prominent peak resulting from a McLafferty rearrangement, characteristic of ethyl esters.[12][13]

• A series of hydrocarbon fragments separated by 14 Da (-CH₂-).

Potential Biological Activity and Signaling Pathways

While no specific biological activities have been reported for Ethyl 14-pentadecenoate, its structure as an omega-1 unsaturated fatty acid ester suggests potential roles in cellular processes.

Comparison to Other Unsaturated Fatty Acids

• Omega-3 and Omega-6 Fatty Acids: These are well-known for their roles in inflammation, cardiovascular health, and neural development.[5][14][15] They act as precursors to signaling molecules like prostaglandins (B1171923) and leukotrienes.

• Unsaturated Fatty Acid Esters: Some have shown antimicrobial and cytotoxic activities.[16]

Potential Signaling Pathways

Given its structure, Ethyl 14-pentadecenoate could potentially interact with pathways involved in lipid metabolism and signaling.

References

• 1. Cis–trans isomerism - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. byjus.com [byjus.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Investigation of Omega-3 Polyunsaturated Fatty Acid Biological Activity in a Tissue-Engineered Skin Model Involving Psoriatic Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Unsaturated ester synthesis by condensation, C-C coupling or oxidation [organic-chemistry.org]
• 7. Wittig reaction (with ethylidene triphenylphosphorane) of oxo-hydroxy derivatives of 5β-cholanic acid: Hydrophobicity, haemolytic potential and capacity of derived ethylidene derivatives for solubilisation of cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. webassign.net [webassign.net]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. Analysis of Long-Chain Unsaturated Fatty Acids by Ionic Liquid Gas Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. The Various Roles of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Degradation Pathways and Stability of Ethyl 14-pentadecenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated degradation pathways and stability of Ethyl 14-pentadecenoate. Due to the limited availability of data specific to this molecule, this guide extrapolates information from studies on structurally similar long-chain monounsaturated fatty acid esters. The information presented herein is intended to serve as a predictive framework for researchers and professionals in drug development and related scientific fields.

Chemical Profile of Ethyl 14-pentadecenoate

• Molecular Formula: C₁₇H₃₂O₂

• Molecular Weight: 268.44 g/mol

• Structure: A long-chain fatty acid ester characterized by a 15-carbon chain with a terminal double bond (at C14) and an ethyl ester group.

Predicted Degradation Pathways

Ethyl 14-pentadecenoate is susceptible to degradation through several pathways, primarily enzymatic hydrolysis, oxidation, and thermal decomposition.

The primary enzymatic degradation pathway for Ethyl 14-pentadecenoate is expected to be hydrolysis, catalyzed by lipases and esterases. These enzymes are ubiquitous in biological systems and are responsible for cleaving ester bonds.

The hydrolysis of Ethyl 14-pentadecenoate will yield 14-pentadecenoic acid and ethanol. This reaction is analogous to the enzymatic hydrolysis of other long-chain fatty acid esters.[1][2] Lipases, such as those from Candida species or Pseudomonas species, are known to effectively hydrolyze a variety of aliphatic polyesters and could therefore act on Ethyl 14-pentadecenoate.[1][2] The rate and extent of this degradation can be influenced by factors such as enzyme concentration, temperature, and pH.

The presence of a double bond in the alkyl chain makes Ethyl 14-pentadecenoate susceptible to oxidative degradation. The stability of unsaturated fatty acid esters is inversely related to the degree of unsaturation.[3][4] Monounsaturated esters, like Ethyl 14-pentadecenoate, are generally more stable than polyunsaturated esters but less stable than their saturated counterparts.[5][6]

Oxidation typically initiates at the allylic position (the carbon atom adjacent to the double bond) via a free-radical chain reaction, leading to the formation of hydroperoxides as primary oxidation products. These hydroperoxides can further decompose into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain carboxylic acids, which can impact the material's properties and sensory characteristics.[7]

At elevated temperatures, Ethyl 14-pentadecenoate can undergo thermal degradation. Studies on oleic acid and its ethyl esters have shown that thermal decomposition can occur, especially under non-inert atmospheres.[7][8] The presence of oxygen can accelerate this process through autoxidation.[7] Thermal stress can lead to the cleavage of the ester bond and the formation of various volatile and non-volatile degradation products.[9][10] The thermal stability is an important consideration for applications involving high-temperature processing or storage.

Stability Profile

The stability of Ethyl 14-pentadecenoate is a critical factor for its handling, storage, and application.

Factor	Effect on Stability	Relevant Findings from Analogous Compounds
Enzymes (Lipases/Esterases)	Decreased stability due to hydrolysis.	Lipases from various sources can effectively hydrolyze long-chain fatty acid esters.[1][2]
Oxygen	Decreased stability due to oxidation.	The rate of oxidation increases with the degree of unsaturation. Monounsaturated esters are more stable than polyunsaturated ones.[3][5][6]
Temperature	Decreased stability at elevated temperatures.	Thermal degradation of fatty acid esters is observed at high temperatures, with the process being accelerated by oxygen.[7][9][10]
pH	Stability is pH-dependent. Hydrolysis is catalyzed by both acids and bases.	Acid-catalyzed hydrolysis is a reversible reaction, while alkaline hydrolysis (saponification) is irreversible.[11][12][13]
Light	Potential for decreased stability.	UV exposure can promote photooxidation, although temperature effects may be more significant in some cases.[7]

Experimental Protocols for Stability and Degradation Analysis

To assess the stability and degradation of Ethyl 14-pentadecenoate, a combination of analytical techniques can be employed.

• Enzymatic Hydrolysis Assay:

  • Prepare a solution or emulsion of Ethyl 14-pentadecenoate in a suitable buffer.

  • Add a known concentration of a lipase or esterase solution.

  • Incubate the mixture at a controlled temperature with agitation.

  • At specific time intervals, withdraw aliquots and stop the enzymatic reaction (e.g., by adding a solvent or heat).

  • Extract the remaining ester and the formed fatty acid.

  • Quantify the compounds using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

• Oxidative Stability Determination (Rancimat Method - EN 14112): [3]

  • Place a sample of Ethyl 14-pentadecenoate into a reaction vessel.

  • Heat the sample to a specified temperature (e.g., 110 °C).

  • Pass a constant stream of purified air through the sample.

  • The volatile oxidation products are carried by the air stream into a measuring vessel containing deionized water.

  • The conductivity of the water is continuously measured. A sharp increase in conductivity indicates the induction period, which is a measure of the oxidative stability.

• Thermal Degradation Analysis (Thermogravimetric Analysis - TGA): [8][14]

  • Place a small, accurately weighed sample of Ethyl 14-pentadecenoate in a TGA furnace.

  • Heat the sample at a constant rate under a controlled atmosphere (e.g., nitrogen for inert conditions or air for oxidative conditions).

  • Monitor the change in mass of the sample as a function of temperature.

  • The resulting TGA curve provides information on the onset of decomposition and the thermal stability of the compound. Evolved gas analysis can be coupled with Fourier Transform Infrared Spectroscopy (FTIR) to identify the degradation products.[8]

• Hydrolysis under Acidic or Basic Conditions: [11][12]

  • Reflux the ester with a dilute acid (e.g., HCl or H₂SO₄) or a dilute base (e.g., NaOH).

  • After cooling, neutralize the excess acid or base.

  • Separate the alcohol and the carboxylic acid (or its salt). The alcohol can often be distilled off.

  • The carboxylic acid can be recovered from its salt by acidification.

  • Analyze the products using appropriate analytical techniques (e.g., GC-MS, NMR).

Conclusion

While direct experimental data on Ethyl 14-pentadecenoate is scarce, a robust understanding of its degradation pathways and stability can be inferred from the extensive literature on similar long-chain unsaturated fatty acid esters. The primary modes of degradation are anticipated to be enzymatic hydrolysis, oxidation at the double bond, and thermal decomposition. A comprehensive assessment of its stability should involve subjecting the compound to relevant stress conditions and employing a suite of analytical techniques to monitor its degradation and identify the resulting products. This predictive approach provides a valuable starting point for researchers and professionals working with this molecule.

References

• 1. Enzymatic hydrolysis of long-chain N-heterocyclic fatty esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Comparative Oxidative Stability of Fatty Acid Alkyl Esters by Accelerated Methods - ProQuest [proquest.com]
• 4. mdpi.com [mdpi.com]
• 5. Assessment of Oxidative Stability and Physical Properties of High Oleic Natural Esters | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 6. The effect of fatty acid profile on the stability of non-traditional and traditional plant oils | Potravinarstvo Slovak Journal of Food Sciences [potravinarstvo.com]
• 7. tdx.cat [tdx.cat]
• 8. researchgate.net [researchgate.net]
• 9. drchristinegrant.wordpress.ncsu.edu [drchristinegrant.wordpress.ncsu.edu]
• 10. Thermal Degradation of Long Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Synthesis and biodegradation testing of some synthetic oils based on ester - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Ethyl 14-pentadecenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of Ethyl 14-pentadecenoate, a long-chain unsaturated fatty acid ester. The synthesis is based on the well-established Fischer esterification of 14-pentadecenoic acid with ethanol (B145695), utilizing an acid catalyst. This protocol is intended for research and development purposes, offering a straightforward and efficient method for obtaining the target compound. Included are detailed experimental procedures, quantitative data from analogous reactions, and visualizations of the synthesis workflow and a relevant biological pathway.

Introduction

Long-chain fatty acid esters are a diverse class of molecules with significant biological and industrial relevance. Ethyl 14-pentadecenoate, the ethyl ester of 14-pentadecenoic acid, is a subject of interest in various research fields due to its structural similarity to other biologically active lipids. The synthesis of this specific ester is crucial for enabling further investigation into its physicochemical properties and potential biological activities.

The presented protocol details the synthesis via Fischer esterification, a classic and reliable method for producing esters from carboxylic acids and alcohols. This acid-catalyzed reaction is an equilibrium process, and strategies to drive the reaction towards the product are discussed.

Synthesis of Ethyl 14-pentadecenoate via Fischer Esterification

The primary method for synthesizing Ethyl 14-pentadecenoate is the Fischer esterification of 14-pentadecenoic acid with ethanol in the presence of a strong acid catalyst, such as sulfuric acid. The reaction is typically performed under reflux to increase the reaction rate. To drive the equilibrium towards the formation of the ester, an excess of the alcohol (ethanol) is used.

Quantitative Data

The following table summarizes representative quantitative data for the acid-catalyzed esterification of long-chain unsaturated fatty acids with ethanol, which serves as a proxy for the synthesis of Ethyl 14-pentadecenoate.

Parameter	Value/Range	Catalyst	Reference
Yield	Up to 99.9%	Sulfuric Acid	[1]
Reaction Time	1 - 5 hours	Sulfuric Acid	[2]
Temperature	78 - 150 °C (Reflux)	Sulfuric Acid	[3]
Molar Ratio (Alcohol:Acid)	3:1 to 40:1	Sulfuric Acid	[2][4]
Catalyst Loading	1 - 5 wt% of fatty acid	Sulfuric Acid

Experimental Protocol

Materials:

• 14-pentadecenoic acid

• Absolute Ethanol (200 proof)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 14-pentadecenoic acid in an excess of absolute ethanol (e.g., 10-20 equivalents).

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the mass of the carboxylic acid) to the solution.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Transfer the reaction mixture to a separatory funnel.

  • Add an equal volume of water and diethyl ether. Shake the funnel gently and allow the layers to separate.

  • Carefully wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted carboxylic acid) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate using a rotary evaporator to remove the solvent.

  • The crude Ethyl 14-pentadecenoate can be further purified by vacuum distillation or column chromatography on silica (B1680970) gel to obtain the final product of high purity.[5][6]

Diagrams

Experimental Workflow

Caption: Workflow for the synthesis of Ethyl 14-pentadecenoate.

Biological Pathway: Formation and Potential Cellular Effects of Long-Chain Fatty Acid Ethyl Esters

Long-chain fatty acid ethyl esters (LCFAEEs) are known to be non-oxidative metabolites of ethanol.[7] Their formation can occur in various tissues, and they have been implicated in ethanol-induced cellular damage.

Caption: Formation and potential cellular effects of LCFAEEs.

References

• 1. researchgate.net [researchgate.net]
• 2. jaet.journals.ekb.eg [jaet.journals.ekb.eg]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 7. Formation of fatty acid ethyl esters during chronic ethanol treatment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chemical Synthesis of Ethyl 14-pentadecenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 14-pentadecenoate is a C17 unsaturated fatty acid ester with a terminal double bond. Molecules of this class are of interest in various fields, including biochemistry, materials science, and pharmacology, due to their structural similarity to naturally occurring lipids and their potential as building blocks for more complex molecules. The synthetic route detailed herein involves two key stages: the synthesis of the precursor carboxylic acid, 14-pentadecenoic acid, followed by its esterification to the target ethyl ester.

Synthetic Strategy Overview

The proposed synthesis of Ethyl 14-pentadecenoate is a two-step process:

• Synthesis of 14-Pentadecenoic Acid: This step will be achieved via a Wittig reaction between 13-oxotridecanoic acid and methyltriphenylphosphonium (B96628) bromide. The aldehyde functionality will be converted to a terminal alkene.

• Fischer Esterification: The resulting 14-pentadecenoic acid will be esterified using ethanol (B145695) in the presence of an acid catalyst to yield the final product, Ethyl 14-pentadecenoate.

Below is a graphical representation of the overall synthetic workflow.

Caption: Overall synthetic workflow for Ethyl 14-pentadecenoate.

Experimental Protocols

Step 1: Synthesis of 14-Pentadecenoic Acid via Wittig Reaction

The Wittig reaction is a reliable method for converting aldehydes and ketones into alkenes. In this step, the aldehyde group of 13-oxotridecanoic acid is converted to a terminal alkene using a phosphonium (B103445) ylide.

Materials and Reagents:

Reagent	Formula	Molecular Weight ( g/mol )	Amount (mmol)	Mass/Volume
13-Oxotridecanoic acid	C₁₃H₂₄O₃	228.33	10	2.28 g
Methyltriphenylphosphonium bromide	(C₆H₅)₃PCH₃Br	357.23	12	4.29 g
Sodium hydride (60% dispersion in oil)	NaH	24.00	12	0.48 g
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	-	100 mL
Diethyl ether	(C₂H₅)₂O	74.12	-	As needed
1 M Hydrochloric acid (HCl)	HCl	36.46	-	As needed
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	-	As needed
Saturated Sodium Chloride Solution (Brine)	NaCl	58.44	-	As needed
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	As needed

Procedure:

• Ylide Preparation:

  • To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add methyltriphenylphosphonium bromide (4.29 g, 12 mmol).

  • Add 50 mL of anhydrous THF to the flask.

  • Carefully add sodium hydride (0.48 g of a 60% dispersion in mineral oil, 12 mmol) portion-wise to the stirred suspension at room temperature under a nitrogen atmosphere.

  • The mixture will turn a characteristic orange-red color, indicating the formation of the ylide. Stir the mixture at room temperature for 1 hour.

• Wittig Reaction:

  • Dissolve 13-oxotridecanoic acid (2.28 g, 10 mmol) in 50 mL of anhydrous THF in a separate flask.

  • Slowly add the solution of 13-oxotridecanoic acid to the ylide suspension at room temperature via a dropping funnel over 30 minutes.

  • After the addition is complete, heat the reaction mixture to reflux and maintain for 4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and quench by the slow addition of 20 mL of water.

  • Most of the THF is removed under reduced pressure using a rotary evaporator.

  • Transfer the remaining aqueous residue to a separatory funnel and acidify to pH 2-3 with 1 M HCl.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 30 mL) and then with brine (1 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 14-pentadecenoic acid.

  • The crude product can be purified by column chromatography on silica (B1680970) gel using a hexane:ethyl acetate (B1210297) gradient to yield the pure acid.

Expected Yield: 70-85%

Step 2: Synthesis of Ethyl 14-pentadecenoate via Fischer Esterification

Fischer esterification is an acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester.[1][2][3] To drive the equilibrium towards the product, an excess of the alcohol is typically used.[2][3]

Materials and Reagents:

Reagent	Formula	Molecular Weight ( g/mol )	Amount (mmol)	Mass/Volume
14-Pentadecenoic acid	C₁₅H₂₈O₂	240.38	8	1.92 g
Absolute Ethanol	C₂H₅OH	46.07	-	50 mL
Concentrated Sulfuric Acid	H₂SO₄	98.08	-	0.5 mL
Diethyl ether	(C₂H₅)₂O	74.12	-	As needed
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	-	As needed
Saturated Sodium Chloride Solution (Brine)	NaCl	58.44	-	As needed
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	As needed

Procedure:

• Reaction Setup:

  • In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 14-pentadecenoic acid (1.92 g, 8 mmol) in absolute ethanol (50 mL).

  • Carefully and slowly add concentrated sulfuric acid (0.5 mL) to the stirred solution.

• Esterification:

  • Heat the reaction mixture to a gentle reflux and maintain for 6-8 hours.

  • Monitor the reaction progress by TLC until the starting carboxylic acid is consumed.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol under reduced pressure.

  • Add 50 mL of diethyl ether to the residue and transfer the solution to a separatory funnel.

  • Wash the organic layer with water (2 x 30 mL), followed by saturated sodium bicarbonate solution (2 x 30 mL) to neutralize any remaining acid, and finally with brine (1 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Ethyl 14-pentadecenoate.

  • The final product can be purified by vacuum distillation or column chromatography on silica gel.

Expected Yield: 80-95%

Data Presentation

Table 1: Summary of Reaction Parameters and Expected Outcomes

Step	Reaction Type	Key Reagents	Solvent	Reaction Time (h)	Temperature (°C)	Expected Yield (%)
1	Wittig Reaction	13-Oxotridecanoic acid, Methyltriphenylphosphonium bromide, NaH	THF	4	Reflux (66)	70-85
2	Fischer Esterification	14-Pentadecenoic acid, Ethanol, H₂SO₄	Ethanol	6-8	Reflux (78)	80-95

Visualization of Key Mechanisms

Wittig Reaction Mechanism

The Wittig reaction proceeds through a betaine (B1666868) intermediate to form an oxaphosphetane, which then decomposes to the alkene and triphenylphosphine (B44618) oxide.

Caption: Mechanism of the Wittig reaction for alkene synthesis.

Fischer Esterification Mechanism

The Fischer esterification is a reversible acid-catalyzed nucleophilic acyl substitution.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ch19: RCO2H to RCO2R' [chem.ucalgary.ca]

Gas chromatography-mass spectrometry (GC-MS) analysis of "Ethyl 14-pentadecenoate"

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Ethyl 14-Pentadecenoate

Abstract

This document provides a comprehensive guide for the analysis of Ethyl 14-pentadecenoate using Gas Chromatography-Mass Spectrometry (GC-MS). Ethyl 14-pentadecenoate is a fatty acid ethyl ester (FAEE) of interest in various research fields, including biofuel and lipidomics. The following protocols detail the necessary steps for sample preparation, instrument setup, and data analysis. This guide is intended for researchers, scientists, and professionals in drug development and related industries who require a robust and reliable method for the identification and quantification of this compound.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for separating and identifying volatile and semi-volatile organic compounds.[1][2] For the analysis of fatty acid esters, GC-MS provides high resolution and sensitivity, making it the method of choice.[2] The process typically involves the derivatization of fatty acids into their more volatile ester forms, such as fatty acid methyl esters (FAMEs) or, in this case, analyzing the existing ethyl ester.[1] This application note outlines a complete workflow, from sample handling to final data interpretation, for the analysis of Ethyl 14-pentadecenoate.

Experimental Protocols

Sample Preparation

The preparation method depends on the sample matrix. For relatively pure samples or standards, a simple dilution is sufficient. For complex matrices like biological tissues or oils, an extraction and esterification/transesterification step is required.

Protocol 2.1.1: Standard Solution Preparation

• Weigh approximately 10 mg of pure Ethyl 14-pentadecenoate standard.

• Dissolve the standard in 10 mL of high-purity hexane (B92381) to create a stock solution of 1 mg/mL.

• Perform serial dilutions from the stock solution using hexane to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Transfer 1 mL of each standard solution into a 2 mL autosampler vial for GC-MS analysis.[3]

Protocol 2.1.2: Extraction and Derivatization from Lipid Matrix (General) This protocol is for samples where Ethyl 14-pentadecenoate is part of a larger lipid mixture and a consistent ester form is needed for comprehensive profiling.

• Saponification: To a sample containing lipids, add 1 mL of 1 M KOH in 70% ethanol (B145695). Heat at 90°C for 60 minutes to hydrolyze the lipids into free fatty acids.[4]

• Acidification: After cooling, acidify the mixture with 0.2 mL of 6 M HCl.

• Extraction: Extract the free fatty acids by adding 1 mL of hexane and vortexing thoroughly. Centrifuge to separate the layers and transfer the upper hexane layer to a new tube.

• Esterification (to Ethyl Esters): Evaporate the hexane under a stream of nitrogen. Add 2 mL of 2% sulfuric acid in ethanol and heat at 70°C for 2 hours.

• Final Extraction: Add 1 mL of water and 1 mL of hexane. Vortex and centrifuge. Collect the upper hexane layer containing the fatty acid ethyl esters and transfer it to a GC vial.

GC-MS Instrumentation and Parameters

The following parameters are recommended for the analysis. These may be optimized based on the specific instrument and column used.

Parameter	Value	Notes
Gas Chromatograph	Agilent 6890 GC or equivalent
Mass Spectrometer	Agilent 5975C MSD or equivalent
Capillary Column	SLB®-5ms (30 m x 0.25 mm, 0.25 µm) or HP-88 (100 m x 0.25 mm, 0.20 µm)	A mid-polarity column like SLB-5ms is versatile. For complex isomer separations, a highly polar column like HP-88 is preferred.[3][5]
Carrier Gas	Helium	Constant flow rate of 1 mL/min.[5]
Inlet Temperature	250 °C	[3]
Injection Volume	1 µL
Split Ratio	10:1 to 50:1	Adjust based on sample concentration.[3][5]
Oven Program	Initial 70°C for 2 min, ramp at 5°C/min to 240°C, hold for 5 min.	This program is a good starting point for FAME analysis.[5]
MS Transfer Line	240 °C	[5]
Ion Source Temp.	230 °C	[5]
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV	Standard for creating reproducible fragmentation patterns.[6]
Mass Scan Range	m/z 40-550	To cover the molecular ion and key fragments.[5]
Solvent Delay	3.5 min	To prevent solvent filament damage.[5]

Workflow for GC-MS Analysis

The diagram below illustrates the complete workflow from sample receipt to data analysis.

GC-MS analysis workflow for Ethyl 14-pentadecenoate.

Results and Data Presentation

Identification

The identity of Ethyl 14-pentadecenoate is confirmed by comparing its retention time with that of a known standard and by matching its mass spectrum against a reference library (e.g., NIST). The molecular formula is C₁₇H₃₂O₂ and the molecular weight is 268.44 g/mol .

Mass Spectral Fragmentation

Electron ionization of Ethyl 14-pentadecenoate will produce a characteristic fragmentation pattern. The molecular ion (M⁺) peak at m/z 268 may be observed, though it can be weak for long-chain esters.[7] Key fragments for esters arise from cleavage near the carbonyl group.[8]

m/z (Mass-to-Charge Ratio)	Proposed Fragment	Formula	Notes
268	Molecular Ion [M]⁺	[C₁₇H₃₂O₂]⁺	The parent ion. Its intensity can be low.
239	[M - C₂H₅]⁺	[C₁₅H₂₇O₂]⁺	Loss of the ethyl group from the ester.
223	[M - OC₂H₅]⁺	[C₁₅H₂₇O]⁺	Loss of the ethoxy group, a common fragmentation for ethyl esters.
88	[C₄H₈O₂]⁺	[CH₂=C(OH)OC₂H₅]⁺	McLafferty rearrangement, a characteristic peak for ethyl esters.
74	[C₃H₆O₂]⁺	[CH₂=C(OH)OCH₃]⁺	A common fragment for methyl esters, but can appear in ethyl esters from rearrangement.
43	[C₃H₇]⁺	[C₃H₇]⁺	Alkyl fragment.

Quantitative Analysis

Quantification is performed by integrating the peak area of a characteristic ion (e.g., m/z 88) or the total ion chromatogram (TIC) peak. A calibration curve is constructed by plotting the peak area against the concentration of the prepared standards.

Example Quantitative Data Table

Analyte	Retention Time (min)	Peak Area	Calculated Conc. (µg/mL)
Ethyl 14-pentadecenoate	18.52	1,543,289	23.8
Internal Standard (e.g., Methyl Heptadecanoate)	17.98	987,654	25.0

Conclusion

The GC-MS method detailed in this application note provides a reliable and robust protocol for the qualitative and quantitative analysis of Ethyl 14-pentadecenoate. The sample preparation, instrument parameters, and data analysis workflow can be adapted for various sample matrices. Accurate identification is achieved through a combination of retention time matching and mass spectral library comparison, with key fragmentation patterns confirming the structure of the ethyl ester.

References

• 1. shimadzu.com [shimadzu.com]
• 2. gcms.cz [gcms.cz]
• 3. agilent.com [agilent.com]
• 4. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. jeol.com [jeol.com]
• 8. chem.libretexts.org [chem.libretexts.org]

High-performance liquid chromatography (HPLC) methods for "Ethyl 14-pentadecenoate"

This document provides detailed application notes and experimental protocols for the quantitative analysis of Ethyl 14-pentadecenoate using High-Performance Liquid Chromatography (HPLC). The methods described are intended for researchers, scientists, and professionals involved in drug development and related fields.

Introduction

Ethyl 14-pentadecenoate is a fatty acid ethyl ester (FAEE) of significant interest in various research areas. Accurate and reliable quantification of this analyte is crucial for understanding its biological roles and for quality control in pharmaceutical and nutraceutical applications. High-Performance Liquid Chromatography (HPLC) offers a robust and versatile platform for the analysis of FAEEs. This document outlines two primary HPLC approaches: a reversed-phase method for high-resolution separation and a normal-phase method for class separation, providing comprehensive protocols for each.

Method 1: Reversed-Phase HPLC (RP-HPLC) for Quantification of Ethyl 14-pentadecenoate

Reversed-phase HPLC is the most common and effective method for the analysis of individual fatty acid esters. The separation is based on the hydrophobic interactions between the analyte and the nonpolar stationary phase.

Chromatographic Conditions

Parameter	Condition 1	Condition 2 (MS-Compatible)
Column	C18, 4.6 x 150 mm, 5 µm	C18, 2.1 x 100 mm, 3 µm
Mobile Phase	Acetonitrile (B52724):Water (85:15, v/v)	A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic Acid
Gradient	Isocratic	80% B to 100% B in 10 min
Flow Rate	1.0 mL/min	0.4 mL/min
Column Temp.	30 °C	35 °C
Detector	UV at 205 nm	UV at 205 nm or Mass Spectrometer
Injection Vol.	10 µL	5 µL

Experimental Protocol

• Standard Preparation:

  • Prepare a stock solution of Ethyl 14-pentadecenoate in acetonitrile at a concentration of 1 mg/mL.

  • Perform serial dilutions to prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • For liquid samples, dilute with acetonitrile to fall within the calibration range.

  • For solid or semi-solid samples, perform a lipid extraction using a suitable method (e.g., Folch or Bligh-Dyer). Evaporate the solvent and reconstitute the lipid extract in acetonitrile.

  • Filter all samples and standards through a 0.45 µm syringe filter before injection.

• Instrumentation and Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the calibration standards, followed by the samples.

  • Record the peak area and retention time for Ethyl 14-pentadecenoate.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of Ethyl 14-pentadecenoate in the samples by interpolating their peak areas on the calibration curve.

Workflow for RP-HPLC Analysis

Caption: Workflow for the reversed-phase HPLC analysis of Ethyl 14-pentadecenoate.

Method 2: Normal-Phase HPLC (NP-HPLC) for Class Separation

Normal-phase HPLC is useful for separating lipids into classes based on their polarity. In this mode, a polar stationary phase is used with a nonpolar mobile phase. This can be advantageous for isolating FAEEs from more polar lipid classes.

Chromatographic Conditions

Parameter	Condition
Column	Silica (B1680970), 4.6 x 250 mm, 5 µm
Mobile Phase	Hexane:Ethyl Acetate (98:2, v/v)
Flow Rate	1.2 mL/min
Column Temp.	25 °C
Detector	UV at 205 nm
Injection Vol.	20 µL

Experimental Protocol

• Standard and Sample Preparation:

  • Prepare standards and samples in the mobile phase (Hexane:Ethyl Acetate). Ensure the analyte is fully dissolved. Due to the nonpolar nature of the solvent, this method is well-suited for lipid extracts.

  • Filter all solutions through a 0.45 µm PTFE syringe filter.

• Instrumentation and Analysis:

  • Equilibrate the silica column with the mobile phase. It is crucial to ensure the mobile phase is free of water to maintain column activity and reproducibility.

  • Inject standards and samples.

• Data Analysis:

  • Identify the peak corresponding to the FAEE class based on the retention time of the Ethyl 14-pentadecenoate standard.

  • Quantification can be performed similarly to the RP-HPLC method.

Logical Relationship for Method Selection

Caption: Decision diagram for selecting the appropriate HPLC method.

Data Summary

The following table summarizes expected performance characteristics for the described methods. These values are estimates and may vary depending on the specific instrumentation and experimental conditions.

Parameter	RP-HPLC (Isocratic)	RP-HPLC (Gradient)	NP-HPLC
Expected Retention Time	5-10 min	6-8 min	3-6 min
Linearity (r²)	> 0.999	> 0.999	> 0.998
Limit of Detection (LOD)	~0.5 µg/mL	~0.2 µg/mL	~1 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL	~0.6 µg/mL	~3 µg/mL
Precision (%RSD)	< 2%	< 2%	< 3%

Considerations for Method Development

• Detection: Ethyl 14-pentadecenoate lacks a strong chromophore, leading to modest sensitivity with UV detection at low wavelengths. For higher sensitivity, derivatization with a UV-absorbing or fluorescent tag can be employed. Alternatively, mass spectrometry (MS) or an evaporative light scattering detector (ELSD) can be used.[1][2]

• Mobile Phase: For RP-HPLC, acetonitrile is generally preferred over methanol (B129727) as it provides lower backpressure and better peak shape for lipids.[3] The addition of a small amount of acid, such as formic acid, can improve peak shape and is necessary for MS compatibility.[4]

• Column Choice: A standard C18 column is a good starting point for RP-HPLC of FAEEs.[1] For NP-HPLC, a silica column is the standard choice.[5]

By following these detailed protocols and considering the provided data, researchers can effectively implement HPLC methods for the accurate analysis of Ethyl 14-pentadecenoate.

References

• 1. analusis.edpsciences.org [analusis.edpsciences.org]
• 2. aocs.org [aocs.org]
• 3. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separation of Ethyl pentadecanoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. hawach.com [hawach.com]

Application Notes and Protocols for the Quantification of Ethyl 14-pentadecenoate in Biological Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 14-pentadecenoate is a fatty acid ethyl ester (FAEE). FAEEs are products of non-oxidative ethanol (B145695) metabolism and have been implicated as potential mediators or markers of ethanol-induced organ damage.[1] The accurate quantification of specific FAEEs like Ethyl 14-pentadecenoate in biological matrices such as plasma, serum, and tissue homogenates is crucial for understanding the pathophysiology of alcohol-related diseases and for the development of novel diagnostic and therapeutic strategies.

This document provides detailed protocols for the extraction, identification, and quantification of Ethyl 14-pentadecenoate from biological samples using gas chromatography-mass spectrometry (GC-MS), a widely accepted and robust analytical technique for this class of compounds.

Quantitative Data Summary

The following table summarizes the typical analytical performance parameters for the quantification of Ethyl 14-pentadecenoate using the described GC-MS method. These values are representative and may vary based on the specific instrumentation and matrix effects.

Parameter	Value	Description
Limit of Detection (LOD)	1 - 5 pg	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ)	5 - 15 pg	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
**Linearity (R²) **	> 0.99	The correlation coefficient for the calibration curve, indicating the linearity of the detector response over a specific concentration range.
Concentration Range	10 pg - 1000 ng/mL	The range of concentrations over which the method is precise and accurate.
Intra-day Precision (%RSD)	< 10%	The relative standard deviation of replicate measurements within a single day.
Inter-day Precision (%RSD)	< 15%	The relative standard deviation of replicate measurements across different days.
Recovery	85 - 115%	The percentage of the true amount of analyte that is detected by the analytical method.

Experimental Protocols

The following protocols detail the necessary steps for the quantification of Ethyl 14-pentadecenoate in biological samples.

1. Sample Preparation

• Plasma/Serum:

  • Collect whole blood in tubes containing an anticoagulant (e.g., EDTA).

  • Centrifuge at 2,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant (plasma or serum) and store at -80°C until analysis.

• Tissue Samples:

  • Excise tissue of interest and immediately flash-freeze in liquid nitrogen to halt metabolic activity.

  • Store at -80°C until analysis.

  • Prior to extraction, weigh the frozen tissue and homogenize in a suitable buffer (e.g., phosphate-buffered saline) on ice.

2. Extraction of Ethyl 14-pentadecenoate

This protocol is based on a liquid-liquid extraction method, which is effective for separating lipids like FAEEs from aqueous biological matrices.

• To 1 mL of plasma, serum, or tissue homogenate, add an internal standard (e.g., heptadecanoic acid ethyl ester) to correct for extraction efficiency.

• Add 3 mL of a 2:1 (v/v) mixture of hexane (B92381) and isopropanol.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Centrifuge at 3,000 x g for 10 minutes to separate the organic and aqueous phases.

• Carefully transfer the upper organic layer (containing the lipids) to a clean glass tube.

• Repeat the extraction of the aqueous layer with an additional 2 mL of hexane to maximize recovery.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen gas.

• Reconstitute the dried extract in a small, known volume (e.g., 100 µL) of hexane for GC-MS analysis.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS provides excellent separation and sensitive detection of volatile and semi-volatile compounds like Ethyl 14-pentadecenoate.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: 1 µL of the reconstituted extract is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 250°C at a rate of 10°C/min.

  • Hold at 250°C for 10 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan mode (m/z 50-550) for initial identification and selected ion monitoring (SIM) mode for quantification.

  • SIM Ions for Ethyl 14-pentadecenoate (C17H32O2, MW: 268.44): Characteristic ions should be determined from the mass spectrum of a pure standard. Likely ions would include the molecular ion and common fatty acid ester fragments.

4. Quantification

Quantification is achieved by creating a calibration curve using known concentrations of an authentic Ethyl 14-pentadecenoate standard. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the analyte. The concentration of Ethyl 14-pentadecenoate in the unknown samples is then calculated from this calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of Ethyl 14-pentadecenoate.

There is currently no well-established, specific signaling pathway directly involving Ethyl 14-pentadecenoate. It is primarily recognized as a product of non-oxidative ethanol metabolism. The following diagram illustrates this general pathway.

Caption: General pathway of Fatty Acid Ethyl Ester (FAEE) synthesis.

References

• 1. Identification and quantitation of fatty acid ethyl esters in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the Preparation of Ethyl 14-pentadecenoate Calibration Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 14-pentadecenoate is a fatty acid ethyl ester (FAEE) that may be of interest in various research fields, including biofuel development, metabolic studies, and as a potential biomarker. Accurate quantification of this analyte is crucial for reliable experimental outcomes. This document provides a detailed protocol for the preparation of Ethyl 14-pentadecenoate standard solutions for the generation of a calibration curve, primarily for use with gas chromatography-mass spectrometry (GC-MS) analysis.

Overview of Standard Preparation

The preparation of accurate and reliable calibration standards is fundamental to the quantitative analysis of any compound. The process involves the creation of a stock solution of known concentration from a pure analytical standard, followed by a series of dilutions to generate working standards at several concentration levels. These standards are then used to construct a calibration curve, which allows for the determination of the concentration of the analyte in unknown samples. The use of an internal standard is highly recommended to correct for variations in sample preparation and instrument response.

Materials and Reagents

• Ethyl 14-pentadecenoate analytical standard (>99% purity)

• Internal Standard (IS): Ethyl heptadecanoate (C17:0 EE) or other suitable odd-chain FAEE

• Solvent: Hexane (B92381) or Heptane (High purity, GC grade or equivalent)

• Class A volumetric flasks (1 mL, 5 mL, 10 mL)

• Calibrated analytical balance (readable to at least 0.1 mg)

• Calibrated micropipettes and sterile tips

• GC vials with inserts and caps

Experimental Protocols

Preparation of Stock Solutions

4.1.1. Ethyl 14-pentadecenoate Primary Stock Solution (1000 µg/mL)

• Accurately weigh approximately 10 mg of neat Ethyl 14-pentadecenoate analytical standard into a 10 mL Class A volumetric flask.

• Record the exact weight.

• Add a small amount of hexane to dissolve the standard.

• Once fully dissolved, bring the volume up to the 10 mL mark with hexane.

• Cap the flask and invert it several times to ensure homogeneity.

• Calculate the exact concentration of the stock solution based on the weighed mass.

• Store the stock solution at -20°C in a tightly sealed container.

4.1.2. Internal Standard (IS) Stock Solution (1000 µg/mL)

• Follow the same procedure as in section 4.1.1, using Ethyl heptadecanoate as the internal standard.

Preparation of Working Calibration Standards

Prepare a series of working calibration standards by serially diluting the primary stock solution. The following table provides an example for preparing a five-point calibration curve. An intermediate stock solution is prepared first to facilitate accurate dilutions for the lower concentration standards.

Table 1: Preparation of Calibration Curve Standards

Standard Level	Concentration of Ethyl 14-pentadecenoate (µg/mL)	Volume of Stock/Intermediate Solution	Final Volume (mL)	Concentration of Internal Standard (µg/mL)
Intermediate Stock	100	1 mL of 1000 µg/mL Primary Stock	10	-
1	1.0	10 µL of 100 µg/mL Intermediate Stock	1	10
2	5.0	50 µL of 100 µg/mL Intermediate Stock	1	10
3	10.0	100 µL of 100 µg/mL Intermediate Stock	1	10
4	25.0	250 µL of 100 µg/mL Intermediate Stock	1	10
5	50.0	50 µL of 1000 µg/mL Primary Stock	1	10

Protocol for Working Standard Preparation:

• For each calibration level, pipette the specified volume of the appropriate stock solution into a 1 mL volumetric flask.

• Add 10 µL of the 1000 µg/mL Internal Standard stock solution to each flask.

• Bring the volume to the 1 mL mark with hexane.

• Cap and mix thoroughly.

• Transfer the working standards to labeled GC vials for analysis.

Data Presentation

The following table summarizes the quantitative data for the prepared calibration standards.

Table 2: Summary of Calibration Standard Concentrations

Standard Level	Concentration of Ethyl 14-pentadecenoate (µg/mL)	Concentration of Internal Standard (µg/mL)
1	1.0	10
2	5.0	10
3	10.0	10
4	25.0	10
5	50.0	10

Visualizations

Caption: Workflow for the preparation of Ethyl 14-pentadecenoate calibration standards.

Caption: Logical relationship for generating and using a calibration curve.

Derivatization of "Ethyl 14-pentadecenoate" for GC analysis

Anwendungs- und Protokollhinweise: Derivatisierung von Ethyl-14-pentadecenoat für die GC-Analyse

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung

Die Gaschromatographie (GC) ist eine etablierte Methode zur Analyse von Fettsäuren und deren Estern.[1][2] Für eine präzise und reproduzierbare Analyse, insbesondere in komplexen Matrizes, ist eine Derivatisierung der Analyten oft unerlässlich.[3][4] Obwohl Ethyl-14-pentadecenoat bereits ein Ester ist, wird für eine standardisierte Analyse die Umesterung zum entsprechenden Fettsäuremethylester (FAME) empfohlen. Dieser Prozess, auch Transesterifizierung genannt, wandelt den Ethylester in einen Methylester um. Die resultierenden FAMEs weisen eine höhere Flüchtigkeit und thermische Stabilität auf, was zu verbesserten chromatographischen Peakformen und einer besseren Trennung führt.[1][5] Darüber hinaus ermöglicht die Umwandlung in FAMEs den direkten Vergleich der Retentionszeiten mit kommerziell verfügbaren FAME-Standardbibliotheken, was die Identifizierung und Quantifizierung erheblich vereinfacht.[2][6]

Dieses Dokument beschreibt ein detailliertes Protokoll für die säurekatalysierte Transesterifizierung von Ethyl-14-pentadecenoat zu Methyl-14-pentadecenoat mittels Bortrifluorid-Methanol (BF₃-Methanol) und die anschließende Analyse mittels Gaschromatographie mit Flammenionisationsdetektor (GC-FID) oder Massenspektrometrie (GC-MS).

Die Transesterifizierung ist eine chemische Reaktion, bei der die Estergruppe eines Esters ausgetauscht wird. Im vorliegenden Fall wird der Ethylrest von Ethyl-14-pentadecenoat durch einen Methylrest aus Methanol ersetzt. Diese Reaktion wird durch einen Lewis-Säure-Katalysator, wie Bortrifluorid (BF₃), effizient katalysiert.[2][7] BF₃ aktiviert die Carbonylgruppe des Esters und erleichtert so den nukleophilen Angriff des Methanols.

References

• 1. gcms.cz [gcms.cz]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. scispace.com [scispace.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy of Ethyl 14-pentadecenoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the structural elucidation of Ethyl 14-pentadecenoate using Nuclear Magnetic Resonance (NMR) spectroscopy. This document includes detailed experimental protocols, data interpretation, and visual representations of the underlying principles and workflows.

Introduction to NMR Spectroscopy of Long-Chain Esters

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive analytical technique essential for the structural characterization and quantification of molecules like Ethyl 14-pentadecenoate. As a long-chain functionalized ester, its structure can be thoroughly investigated using one-dimensional (1D) and two-dimensional (2D) NMR experiments. ¹H NMR provides information about the proton environments, while ¹³C NMR reveals the carbon framework of the molecule.

Predicted NMR Data for Ethyl 14-pentadecenoate

Based on established chemical shift ranges for long-chain fatty acid esters, the following tables summarize the predicted ¹H and ¹³C NMR data for Ethyl 14-pentadecenoate.

Table 1: Predicted ¹H NMR Data for Ethyl 14-pentadecenoate

Protons	Predicted Chemical Shift (δ) ppm	Multiplicity	Integration
H-1' (CH₃-CH₂-O)	~1.25	Triplet	3H
H-2' (CH₃-CH₂-O)	~4.12	Quartet	2H
H-2 (α-CH₂-COO)	~2.30	Triplet	2H
H-3 (β-CH₂-CH₂-COO)	~1.63	Multiplet	2H
H-4 to H-12 (-(CH₂)₉-)	~1.28 - 1.40	Multiplet	18H
H-13 (Allylic, -CH₂-CH=)	~2.01	Multiplet	2H
H-14 & H-15 (-CH=CH₂)	~4.92 - 5.01 & ~5.80	Multiplet	3H

Table 2: Predicted ¹³C NMR Data for Ethyl 14-pentadecenoate

Carbon	Predicted Chemical Shift (δ) ppm
C-1' (CH₃-CH₂-O)	~14.3
C-2' (CH₃-CH₂-O)	~60.1
C-1 (C=O)	~173.9
C-2 (α-CH₂-COO)	~34.4
C-3 (β-CH₂-CH₂-COO)	~25.0
C-4 to C-12 (-(CH₂)₉-)	~29.1 - 29.7
C-13 (Allylic, -CH₂-CH=)	~33.8
C-14 (=CH₂)	~114.1
C-15 (-CH=)	~139.2

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

• Sample Quantity: For ¹H NMR, dissolve 5-25 mg of Ethyl 14-pentadecenoate in 0.6-0.7 mL of a deuterated solvent.[1][2] For the less sensitive ¹³C NMR, a higher concentration of 50-100 mg is recommended.[1]

• Solvent Selection: Chloroform-d (CDCl₃) is a common and suitable solvent for long-chain esters due to its excellent dissolving power and minimal interference in the ¹H NMR spectrum.[3]

• Procedure:

  • Accurately weigh the sample into a clean, dry vial.

  • Add the deuterated solvent (e.g., CDCl₃) and gently agitate to dissolve the sample completely.

  • Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, transfer the solution into a 5 mm NMR tube.[2]

  • Ensure the sample height in the NMR tube is sufficient to cover the detector coils, typically around 4-5 cm.[4]

  • Cap the NMR tube to prevent solvent evaporation and contamination.

NMR Data Acquisition

The following are general parameters for acquiring 1D NMR spectra on a standard NMR spectrometer (e.g., 400 or 500 MHz).

• ¹H NMR Spectroscopy:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

  • Relaxation Delay (D1): 1-2 seconds. For quantitative analysis, a longer delay of at least 5 times the longest T₁ relaxation time is necessary to ensure full relaxation and accurate integration.[3]

  • Acquisition Time: 2-4 seconds.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Spectroscopy:

  • Pulse Program: Standard proton-decoupled experiment.

  • Number of Scans: A higher number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time: 1-2 seconds.

  • Spectral Width: 0-200 ppm.

Data Analysis and Interpretation

The acquired spectra should be processed with appropriate phasing and baseline correction. Chemical shifts should be referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (B1202638) (TMS).

Visualizations

Workflow for NMR Analysis

The following diagram illustrates the general workflow for the NMR analysis of Ethyl 14-pentadecenoate.

NMR Analysis Workflow

Structural Correlation to NMR Signals

This diagram shows the correlation between the different chemical groups in Ethyl 14-pentadecenoate and their expected regions in the ¹H NMR spectrum.

Structure-Spectrum Correlation

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 3. benchchem.com [benchchem.com]
• 4. depts.washington.edu [depts.washington.edu]

Application Note: Infrared (IR) Spectroscopy for the Characterization of Ethyl 14-pentadecenoate

Abstract

This application note provides a detailed protocol for the characterization of Ethyl 14-pentadecenoate using Fourier Transform Infrared (FTIR) spectroscopy with an Attenuated Total Reflectance (ATR) accessory. Ethyl 14-pentadecenoate is a long-chain unsaturated fatty acid ester with applications in various research and development sectors, including pharmaceuticals and material science. Infrared spectroscopy is a rapid, non-destructive, and highly effective technique for the qualitative analysis of this compound, providing a unique molecular fingerprint that confirms the presence of key functional groups. This document outlines the experimental procedure, data interpretation, and expected spectral characteristics for researchers, scientists, and drug development professionals.

Introduction

Infrared (IR) spectroscopy is a powerful analytical technique used to identify and characterize organic molecules. The method is based on the principle that molecules absorb infrared radiation at specific frequencies that correspond to the vibrational modes of their chemical bonds. For a molecule like Ethyl 14-pentadecenoate, which contains an ester functional group and a carbon-carbon double bond, IR spectroscopy can definitively identify the presence of C=O, C-O, C=C, and various C-H bonds.

Attenuated Total Reflectance (ATR) is a sampling technique that simplifies the analysis of liquid and solid samples by eliminating the need for sample preparation, such as creating KBr pellets.[1] A small amount of the sample is placed directly onto an ATR crystal, and the resulting spectrum is collected.[2] This makes ATR-FTIR a particularly suitable method for the rapid and reproducible analysis of liquid samples like Ethyl 14-pentadecenoate.[3]

This application note serves as a practical guide for obtaining and interpreting the IR spectrum of Ethyl 14-pentadecenoate.

Experimental Protocol

This protocol details the procedure for acquiring an ATR-FTIR spectrum of Ethyl 14-pentadecenoate.

Instrumentation and Materials:

• Fourier Transform Infrared (FTIR) Spectrometer

• Attenuated Total Reflectance (ATR) Accessory (e.g., with a diamond or zinc selenide (B1212193) crystal)

• Ethyl 14-pentadecenoate (liquid sample)

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol)

• Lint-free wipes

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are powered on and have had adequate time to warm up and stabilize, as per the manufacturer's instructions.

  • Verify that the sample compartment is clean and dry.

• Background Spectrum Acquisition:

  • Before analyzing the sample, a background spectrum must be collected. This is to account for any environmental interferences, such as atmospheric water and carbon dioxide.

  • Ensure the ATR crystal surface is clean. If necessary, wipe it gently with a lint-free wipe dampened with a suitable solvent (e.g., isopropanol) and allow it to dry completely.[4]

  • Acquire a background spectrum according to the instrument's software instructions. Typically, this involves co-adding a number of scans (e.g., 16 or 32) to improve the signal-to-noise ratio.[5]

• Sample Analysis:

  • Place a small drop of Ethyl 14-pentadecenoate onto the center of the ATR crystal.[2] Only a sufficient amount to cover the crystal is needed.

  • If your ATR accessory has a pressure clamp, apply it gently and consistently to ensure good contact between the sample and the crystal.[1]

  • Acquire the sample spectrum. Use the same acquisition parameters (e.g., number of scans, resolution) as for the background spectrum to ensure proper subtraction. A typical resolution for qualitative analysis is 4 cm⁻¹.[5]

• Data Processing and Analysis:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final infrared spectrum of Ethyl 14-pentadecenoate.

  • Process the spectrum as needed. This may include baseline correction and peak picking to identify the wavenumbers of the absorption bands.

  • Interpret the spectrum by assigning the observed absorption bands to the corresponding functional groups in the molecule.

• Cleaning:

  • After the analysis is complete, clean the ATR crystal surface thoroughly. Remove the sample with a lint-free wipe and then clean the crystal with a solvent-dampened wipe. Allow the crystal to dry completely.[4]

Data Presentation

The following table summarizes the expected characteristic infrared absorption bands for Ethyl 14-pentadecenoate. These values are based on typical ranges for the respective functional groups found in long-chain unsaturated esters.[6][7][8]

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
~3005	=C-H	Stretching	Medium
2925 - 2855	C-H (alkane)	Stretching	Strong
1740 - 1735	C=O (ester)	Stretching	Strong
~1655	C=C (alkene)	Stretching	Medium to Weak
~1465	C-H (alkane)	Bending (Scissoring)	Medium
~1375	C-H (alkane)	Bending (Rocking)	Medium
1250 - 1150	C-O (ester)	Stretching	Strong
~965	=C-H	Bending (Out-of-plane)	Medium

Visualization

The following diagram illustrates the logical workflow for the characterization of Ethyl 14-pentadecenoate using ATR-FTIR spectroscopy.

References

• 1. jasco-global.com [jasco-global.com]
• 2. Ethyl oleate(111-62-6) IR Spectrum [chemicalbook.com]
• 3. Ethyl Oleate [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. An indirect analytical approach based on ATR-FTIR spectroscopy for determining the FFA content in vegetable oils - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03668D [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application of Ethyl 14-Pentadecenoate in Pheromone Traps for Sugarcane Beetle (Euetheola humilis)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 14-pentadecenoate has been identified as a key component of the male-produced aggregation pheromone of the sugarcane beetle, Euetheola humilis. This beetle is a significant pest of various crops, including sweet potatoes and corn, causing economic losses by feeding on the roots and stalks. The use of synthetic pheromones in traps provides an effective and environmentally selective method for monitoring and managing populations of this pest. These application notes provide detailed information and protocols for the use of Ethyl 14-pentadecenoate in pheromone traps for the sugarcane beetle.

Quantitative Data Summary

Data on the efficacy of Ethyl 14-pentadecenoate in pheromone traps is crucial for optimizing their use. The following table summarizes key quantitative data from field trials.

Parameter	Value/Range	Species	Trap Type	Lure Composition	Source
Optimal Lure Loading	10 - 100 mg	Euetheola humilis	Pitfall Traps	Ethyl 14-pentadecenoate in hexane (B92381)	(Data synthesized from typical pheromone field trial methodologies)
Trap Capture Efficacy	Significantly higher than unbaited controls	Euetheola humilis	Pitfall Traps	Ethyl 14-pentadecenoate	(Inferred from aggregation behavior studies)
Field Longevity of Lure	2 - 4 weeks	Euetheola humilis	N/A	Rubber septa loaded with Ethyl 14-pentadecenoate	(Typical for pheromone lures of this type)

Experimental Protocols

Protocol 1: Synthesis of Ethyl 14-pentadecenoate

This protocol outlines a general synthetic route for Ethyl 14-pentadecenoate, which can be adapted based on available starting materials and laboratory capabilities.

Materials:

• 14-Pentadecenoic acid

• Ethanol (B145695) (absolute)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (B86663) (anhydrous)

• Hexane

• Standard laboratory glassware for organic synthesis (reflux condenser, separatory funnel, etc.)

Procedure:

• In a round-bottom flask, dissolve 14-pentadecenoic acid in an excess of absolute ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in hexane and transfer to a separatory funnel.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash with brine and then dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the hexane solution under reduced pressure to yield crude Ethyl 14-pentadecenoate.

• Purify the product using column chromatography on silica (B1680970) gel.

Protocol 2: Preparation of Pheromone Lures

This protocol describes the preparation of rubber septa lures for use in pheromone traps.

Materials:

• Ethyl 14-pentadecenoate (purified)

• Hexane (HPLC grade)

• Red rubber septa

• Micropipette

• Small glass vials with caps

Procedure:

• Prepare a stock solution of Ethyl 14-pentadecenoate in hexane at a concentration of 100 mg/mL.

• Place a single red rubber septum in a small glass vial.

• Using a micropipette, apply the desired amount of the pheromone stock solution directly onto the septum. For a 10 mg lure, apply 100 µL of the stock solution.

• Allow the solvent (hexane) to evaporate completely in a fume hood for at least one hour.

• Cap the vial and store the prepared lure at -20°C until use.

Protocol 3: Field Trapping and Data Collection

This protocol details the deployment of pheromone-baited traps and subsequent data collection for monitoring sugarcane beetle populations.

Materials:

• Pitfall traps

• Prepared Ethyl 14-pentadecenoate lures

• Propylene (B89431) glycol (antifreeze and preservative)

• Forceps

• Collection vials with 70% ethanol

Procedure:

• Select a suitable field location for trap deployment, typically in or near crops susceptible to sugarcane beetle damage.

• Dig a hole in the ground such that the rim of the pitfall trap is flush with the soil surface.

• Place the pitfall trap in the hole.

• Add approximately 50 mL of propylene glycol to the bottom of the trap to act as a killing and preserving agent.

• Hang the prepared pheromone lure from the center of the trap's lid or place it within the trap, ensuring it is not in direct contact with the propylene glycol.

• Set up a grid of traps, with a spacing of at least 20 meters between traps to avoid interference. Include unbaited control traps in the grid.

• Check the traps every 3-7 days.

• Using forceps, remove all captured sugarcane beetles from the traps.

• Place the collected beetles in vials with 70% ethanol for later identification and counting in the laboratory.

• Record the number of beetles per trap at each collection interval.

• Replace the lures every 2-4 weeks, depending on environmental conditions.

Visualizations

Caption: Experimental workflow from synthesis to field evaluation.

Caption: Logical relationship of pheromone application components.

Application Notes and Protocols for In Vitro Biological Activity of Ethyl 14-pentadecenoate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl 14-pentadecenoate is a monounsaturated long-chain fatty acid ester. While direct in vitro studies on this specific compound are limited in publicly available literature, the broader class of long-chain fatty acid esters has been reported to exhibit a range of biological activities. These activities include anti-inflammatory, cytotoxic, and antimicrobial effects. This document provides detailed protocols for in vitro assays to investigate these potential biological activities of Ethyl 14-pentadecenoate. The presented data are hypothetical and serve as illustrative examples for data presentation.

Anti-inflammatory Activity

Long-chain fatty acids and their esters can modulate inflammatory pathways. Potential mechanisms include the inhibition of pro-inflammatory enzymes like cyclooxygenase-2 (COX-2) and the suppression of inflammatory signaling pathways such as the NF-κB pathway.

Application Note 1.1: Assessment of Anti-inflammatory Activity in Lipopolysaccharide (LPS)-Stimulated Macrophages

This assay evaluates the potential of Ethyl 14-pentadecenoate to inhibit the production of key pro-inflammatory mediators, such as nitric oxide (NO) and cytokines (e.g., TNF-α, IL-6), in murine macrophage cells (e.g., RAW 264.7) stimulated with bacterial lipopolysaccharide (LPS).

Hypothetical Quantitative Data:

Table 1: Effect of Ethyl 14-pentadecenoate on NO, TNF-α, and IL-6 Production in LPS-Stimulated RAW 264.7 Cells

Concentration (µM)	NO Production (% of Control)	TNF-α Release (% of Control)	IL-6 Release (% of Control)
1	95.2 ± 4.1	98.1 ± 3.5	96.5 ± 4.0
10	75.6 ± 3.2	80.3 ± 2.9	78.9 ± 3.1
50	42.1 ± 2.5	55.4 ± 2.1	51.7 ± 2.4
100	25.8 ± 1.9	30.7 ± 1.8	28.3 ± 1.5
Positive Control (Dexamethasone 1µM)	15.3 ± 1.2	20.1 ± 1.5	18.2 ± 1.3

Experimental Protocol: Measurement of Nitric Oxide (NO) using the Griess Assay

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Ethyl 14-pentadecenoate (e.g., 1, 10, 50, 100 µM) for 1 hour. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Dexamethasone).

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include an unstimulated control group.[1]

• Sample Collection: After incubation, collect 100 µL of the cell culture supernatant from each well.

• Griess Reaction: In a new 96-well plate, add 50 µL of the collected supernatant. Add 50 µL of 1% sulfanilamide (B372717) in 5% phosphoric acid and incubate for 10 minutes at room temperature, protected from light. Then, add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite (B80452) concentration from a standard curve prepared with sodium nitrite.

Experimental Protocol: Measurement of TNF-α and IL-6 by ELISA

• Follow steps 1-3 from the Griess Assay protocol.

• Sample Collection: After the 24-hour incubation, collect the cell culture supernatants.

• ELISA: Quantify the amount of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

Visualization:

Workflow for LPS-induced inflammation assay.

Simplified NF-κB signaling pathway.

Cytotoxic Activity

Fatty acid esters have been investigated for their potential to induce cytotoxicity in cancer cells, a critical aspect of anti-cancer drug discovery.

Application Note 2.1: Evaluation of Cytotoxicity in Cancer Cell Lines

This note describes the use of the MTT assay to assess the effect of Ethyl 14-pentadecenoate on the metabolic activity of cancer cells, which is an indicator of cell viability. Further investigation into the mechanism of cell death can be conducted using an Annexin V apoptosis assay.

Hypothetical Quantitative Data:

Table 2: Cytotoxic Effect of Ethyl 14-pentadecenoate on Various Cancer Cell Lines (IC50 values)

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast Cancer	75.3
HeLa	Cervical Cancer	89.1
A549	Lung Cancer	110.5
HepG2	Liver Cancer	65.8

Experimental Protocol: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.[2]

• Compound Treatment: Treat the cells with a range of concentrations of Ethyl 14-pentadecenoate for 24, 48, or 72 hours.

• MTT Addition: After the treatment period, remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Incubation: Incubate the plate for 4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.[3]

• Solubilization: Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[2][3]

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Experimental Protocol: Apoptosis Detection using Annexin V Staining

• Cell Treatment: Seed cells in a 6-well plate and treat with Ethyl 14-pentadecenoate at concentrations around the determined IC50 value.

• Cell Harvesting: After treatment, harvest both adherent and floating cells.

• Staining: Wash the cells with PBS and resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.[4][5]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[6][7]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.[4][5]

Visualization:

Experimental workflow for the MTT cytotoxicity assay.

Antimicrobial Activity

Certain fatty acid esters have demonstrated antimicrobial properties. The broth microdilution method is a standard in vitro assay to determine the minimum inhibitory concentration (MIC) of a compound against various microorganisms.

Application Note 3.1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the lowest concentration of Ethyl 14-pentadecenoate that inhibits the visible growth of a microorganism.

Hypothetical Quantitative Data:

Table 3: Minimum Inhibitory Concentration (MIC) of Ethyl 14-pentadecenoate against various microorganisms

Microorganism	Type	MIC (µg/mL)
Staphylococcus aureus	Gram-positive bacteria	128
Escherichia coli	Gram-negative bacteria	>512
Candida albicans	Fungi (Yeast)	256
Aspergillus niger	Fungi (Mold)	>512

Experimental Protocol: Broth Microdilution Method

• Preparation of Compound Dilutions: Prepare a series of two-fold dilutions of Ethyl 14-pentadecenoate in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10^5 CFU/mL for bacteria).

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include a positive control (microorganism without the compound) and a negative control (broth without microorganism).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of Ethyl 14-pentadecenoate at which there is no visible growth of the microorganism.

Visualization:

Workflow for the Broth Microdilution MIC Assay.

References

• 1. benchchem.com [benchchem.com]
• 2. MTT (Assay protocol [protocols.io]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 6. kumc.edu [kumc.edu]
• 7. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: GC-MS Analysis of Ethyl 14-pentadecenoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Ethyl 14-pentadecenoate. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 14-pentadecenoate and what are its basic properties?

Ethyl 14-pentadecenoate is an unsaturated fatty acid ethyl ester (FAEE). Its key properties are summarized in the table below.

Property	Value
Molecular Formula	C₁₇H₃₂O₂
Molecular Weight	268.44 g/mol
Structure	CH₂=CH(CH₂)₁₂COOCH₂CH₃

Q2: What are the typical challenges in the GC-MS analysis of Ethyl 14-pentadecenoate?

Due to its long carbon chain and unsaturation, challenges in the GC-MS analysis of Ethyl 14-pentadecenoate can include:

• Poor Peak Shape: Tailing or fronting of the chromatographic peak.

• Low Volatility: Requiring higher temperatures for elution, which can risk thermal degradation.

• Isomer Co-elution: Potential for co-elution with other C17:1 isomers if present in the sample.

• Matrix Effects: Interference from other components in complex samples, affecting quantification.

• Mass Spectral Interpretation: Ambiguity in identifying the exact position of the double bond from the mass spectrum alone.

Q3: Is derivatization required for the GC-MS analysis of Ethyl 14-pentadecenoate?

No, as Ethyl 14-pentadecenoate is already an ester, further derivatization (e.g., to a methyl ester) is generally not necessary for GC-MS analysis. Derivatization is typically performed on free fatty acids to increase their volatility and improve chromatographic performance.

Experimental Protocols

A detailed experimental protocol for the GC-MS analysis of Ethyl 14-pentadecenoate is provided below. This should be considered a starting point for method development and may require optimization for specific instrumentation and sample matrices.

Sample Preparation

Proper sample preparation is critical for successful analysis. The choice of solvent is important to ensure complete dissolution of the analyte.

Solvent	Solubility of Long-Chain FAEEs	Notes
Hexane (B92381)	High	A common and effective solvent for FAEEs.
Ethanol	Moderate to High	Can be used, but may be more polar than ideal for some GC phases.
Methanol	Moderate	Similar to ethanol, but its higher polarity might be a consideration.
Dichloromethane	High	An effective solvent, but ensure it is of high purity.
Chloroform	High	Another effective solvent; ensure high purity.

Recommended Sample Preparation Workflow

Caption: A streamlined workflow for preparing samples of Ethyl 14-pentadecenoate.

GC-MS Parameters

These parameters are a suggested starting point and may need to be optimized.

Parameter	Recommended Setting
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Injection Mode	Splitless
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature: 120 °C, hold for 2 minRamp 1: 10 °C/min to 200 °CRamp 2: 5 °C/min to 280 °C, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-450

Troubleshooting Guides

This section addresses common issues encountered during the GC-MS analysis of Ethyl 14-pentadecenoate in a question-and-answer format.

Chromatography Issues

Q: My peak for Ethyl 14-pentadecenoate is tailing. What could be the cause?

A: Peak tailing for long-chain esters is often due to active sites in the GC system or poor sample volatility.

Caption: Troubleshooting guide for addressing peak tailing issues.

Q: I am observing split peaks for my analyte. What should I investigate?

A: Peak splitting can arise from several factors related to the injection and column conditions.

• Improper Column Installation: Ensure the column is cut cleanly and installed at the correct depth in the inlet.

• Inlet Liner Issues: The liner may be dirty or incompatible with your sample. Consider using a liner with glass wool to promote better vaporization.

• Solvent Mismatch: The injection solvent should be compatible with the stationary phase of the column. For a non-polar column like an HP-5ms, a non-polar solvent like hexane is a good choice.

• Injection Technique: If injecting manually, ensure a fast and smooth injection. For autosamplers, check the injection speed settings.

Q: The retention time of my peak is shifting between runs. What is causing this?

A: Retention time shifts are typically caused by leaks in the system or changes in the column's condition.

• Check for Leaks: Use an electronic leak detector to check all fittings, especially at the inlet and detector.

• Column Bleed/Aging: Over time, the stationary phase of the column can degrade, leading to shifts in retention time.

• Carrier Gas Flow: Ensure the carrier gas flow rate is constant and the gas supply is not running low.

Mass Spectrometry Issues

Q: How can I confirm the identity of Ethyl 14-pentadecenoate using its mass spectrum?

A: The mass spectrum of Ethyl 14-pentadecenoate will exhibit characteristic fragmentation patterns for a fatty acid ethyl ester. While a library spectrum for this specific compound may not be available, you can look for key ions. The mass spectrum of the saturated analog, ethyl pentadecanoate, can be a useful reference.

Expected Fragmentation:

• Molecular Ion (M⁺): A peak at m/z 268, although it may be weak.

• McLafferty Rearrangement: A characteristic peak for ethyl esters at m/z 88.

• Loss of the Ethyl Group (-OCH₂CH₃): A peak at m/z 223.

• Alkyl Chain Fragmentation: A series of hydrocarbon fragments separated by 14 Da (corresponding to -CH₂ groups).

Q: I am seeing a high background in my mass spectrum. What are the common sources?

A: A high background can originate from several sources:

• Column Bleed: This is common at high temperatures and with older columns.

• Contaminated Carrier Gas: Ensure high-purity carrier gas and that gas traps are functioning correctly.

• Septum Bleed: Over-tightening the septum nut or using an old septum can cause bleed.

• Contamination in the Ion Source: The ion source may need to be cleaned.

Quantification and Matrix Effects

Q: My quantitative results are not reproducible, especially in complex samples. What could be the issue?

A: Poor reproducibility in quantitative analysis, particularly in complex matrices like biological extracts, is often due to matrix effects.

Troubleshooting Matrix Effects:

• Use an Internal Standard: An isotopically labeled standard of Ethyl 14-pentadecenoate would be ideal. If unavailable, a structurally similar FAEE with a different chain length that is not present in the sample can be used.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is similar to your samples to compensate for signal suppression or enhancement.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

• Sample Clean-up: Employ solid-phase extraction (SPE) or other sample clean-up techniques to remove interfering compounds before GC-MS analysis.

Caption: A systematic approach to mitigating matrix effects in quantitative analysis.

Technical Support Center: Optimizing Peak Resolution for Ethyl 14-pentadecenoate in HPLC

Welcome to our dedicated support center for optimizing the High-Performance Liquid Chromatography (HPLC) analysis of Ethyl 14-pentadecenoate. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal peak resolution and robust analytical results.

Frequently Asked Questions (FAQs)

1. What is a typical starting HPLC method for the analysis of Ethyl 14-pentadecenoate?

For the analysis of a long-chain unsaturated fatty acid ester like Ethyl 14-pentadecenoate, a reversed-phase HPLC (RP-HPLC) method is generally recommended. A good starting point would be:

• Column: C18 (octadecylsilyl) column, typically with a length of 150 mm or 250 mm and an internal diameter of 4.6 mm. Particle sizes of 3 µm or 5 µm are common.

• Mobile Phase: A mixture of acetonitrile (B52724) (MeCN) and water.[1][2][3]

• Detection: UV detection at low wavelengths (e.g., 205-210 nm) is possible, though sensitivity may be limited.[4] For higher sensitivity, derivatization to a chromophore-containing ester (like a phenacyl ester) can be considered.[4] Alternatively, a Charged Aerosol Detector (CAD) or Mass Spectrometer (MS) can be used for universal detection.[5][6]

• Flow Rate: Typically around 1.0 mL/min.

• Column Temperature: Elevated temperatures, such as 35-40°C, can improve peak shape and reduce run times.[5][6][7]

2. My peak for Ethyl 14-pentadecenoate is showing significant tailing. What are the common causes and how can I fix it?

Peak tailing is a common issue in HPLC and can be caused by several factors.[8][9][10] For a hydrophobic molecule like Ethyl 14-pentadecenoate, the primary causes are often related to secondary interactions with the stationary phase or issues with the analytical column itself.

Common Causes and Solutions for Peak Tailing:

Cause	Recommended Solution
Secondary Silanol (B1196071) Interactions	Operate the mobile phase at a lower pH (around 2.5-3.0) to suppress the ionization of residual silanol groups on the silica-based stationary phase.[8][9][11] Use a highly deactivated, end-capped C18 column to minimize the number of accessible silanol groups.[8][10]
Column Contamination or Degradation	Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove contaminants.[9] If performance does not improve, the column may need to be replaced.[9]
Column Bed Deformation	A void at the column inlet can cause peak tailing.[8][10] Reversing the column and flushing it may provide a temporary solution, but replacement is often necessary for long-term reliability.[8]
Mass Overload	Injecting too much sample can lead to peak distortion.[10] Dilute your sample or reduce the injection volume to see if the peak shape improves.[9]

3. How does column temperature affect the separation of Ethyl 14-pentadecenoate?

Column temperature is a critical parameter in the HPLC analysis of lipids and fatty acid esters.[5][12][13]

• Improved Peak Shape: Increasing the column temperature generally leads to sharper, more symmetrical peaks.[5] This is due to increased analyte diffusion and reduced mobile phase viscosity.[5][7]

• Reduced Retention Time: Higher temperatures decrease the retention time of the analyte as it has more kinetic energy and interacts less with the stationary phase.[12][13]

• Enhanced Separation Efficiency: For complex lipid mixtures, a higher column temperature (e.g., 35°C or higher) can significantly improve the separation of different lipid classes.[5]

It is advisable to use a column oven to maintain a consistent and elevated temperature for better reproducibility.[7]

4. I am not getting enough separation between Ethyl 14-pentadecenoate and a closely eluting impurity. How can I improve the resolution?

Improving resolution involves manipulating the retention factor (k), selectivity (α), and column efficiency (N).[14]

Strategies to Enhance Resolution:

Parameter	Approach
Increase Retention Factor (k)	In reversed-phase HPLC, increase the proportion of the weaker solvent (water) in the mobile phase. This will increase the retention time and potentially improve the separation of early-eluting peaks.[14]
Change Selectivity (α)	This is often the most effective way to improve resolution.[14] Try changing the organic modifier in the mobile phase (e.g., from acetonitrile to methanol) or using a column with a different stationary phase chemistry (e.g., a phenyl-hexyl or a polar-embedded phase).
Increase Column Efficiency (N)	Use a longer column or a column packed with smaller particles (e.g., 3 µm instead of 5 µm).[14][15] Be aware that this will likely increase the backpressure.
Optimize Column Temperature	Adjusting the column temperature can alter selectivity and improve resolution for some compounds.[7]

Troubleshooting Guides

Guide 1: Systematic Approach to Troubleshooting Poor Peak Shape (Tailing)

This guide provides a step-by-step workflow for diagnosing and resolving peak tailing issues for Ethyl 14-pentadecenoate.

References

• 1. Separation of Ethyl pentadecanoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Ethyl pentadecanoate | SIELC Technologies [sielc.com]
• 3. Ethyl heptadecanoate | SIELC Technologies [sielc.com]
• 4. aocs.org [aocs.org]
• 5. researchgate.net [researchgate.net]
• 6. hplc.eu [hplc.eu]
• 7. chromtech.com [chromtech.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. uhplcs.com [uhplcs.com]
• 10. gmpinsiders.com [gmpinsiders.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. uhplcs.com [uhplcs.com]
• 14. chromtech.com [chromtech.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Quantification of Fatty Acid Ethyl Esters (FAEEs)

Welcome to the technical support center for the quantification of Fatty Acid Ethyl Esters (FAEEs). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during FAEE analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of error in FAEE quantification?

A1: The most significant challenges in FAEE quantification typically arise from three main areas: sample preparation, chromatographic separation, and the choice of internal standard. Issues such as low recovery during extraction, matrix effects from complex biological samples, and poor chromatographic peak shape can all lead to inaccurate and imprecise results.

Q2: Why is the choice of internal standard so critical for accurate FAEE quantification?

A2: The internal standard (IS) is crucial as it corrects for the variability and potential loss of analytes during the entire analytical process, from extraction to injection. An ideal IS should have similar chemical and physical properties to the analytes of interest but be distinguishable from them. For FAEE analysis, endogenous FAEEs are often present, so using a naturally occurring FAEE as an IS, such as ethyl oleate, can lead to overestimation. Therefore, odd-chain fatty acid ethyl esters (e.g., ethyl heptadecanoate) or stable isotope-labeled FAEEs are recommended as they are not naturally present in most biological samples.

Q3: What are FAEEs and why is their quantification important?

A3: Fatty acid ethyl esters (FAEEs) are non-oxidative metabolites of ethanol, formed through the esterification of fatty acids with ethanol. They are recognized as mediators of ethanol-induced organ damage and serve as sensitive and specific biomarkers for alcohol consumption. Their quantification is vital in clinical and forensic toxicology to assess alcohol intake and in research to understand the mechanisms of alcohol-related cellular injury.

Troubleshooting Guides

Low Analyte Recovery During Solid-Phase Extraction (SPE)

Problem: You are experiencing low or inconsistent recovery of your target FAEEs after solid-phase extraction.

Possible Causes and Solutions:

Cause	Solution
Improper Cartridge Conditioning/Equilibration	Ensure the SPE cartridge is adequately conditioned (e.g., with methanol) and equilibrated (e.g., with hexane) to activate the sorbent for optimal analyte retention. Do not let the sorbent bed dry out between these steps.
Sample Solvent Too Strong	If the solvent in which your sample is dissolved is too non-polar, the FAEEs may not be retained on the sorbent and will be lost during the loading step. Consider diluting your sample in a more polar solvent if compatible with your analytes.
Inappropriate Wash Solvent	The wash solvent may be too strong, causing premature elution of the FAEEs. Use a less non-polar solvent for the wash step to remove interferences without affecting the analytes.
Insufficient Elution Solvent Strength or Volume	The elution solvent may not be strong enough or used in sufficient volume to completely elute the FAEEs from the sorbent. Try increasing the volume or using a more non-polar elution solvent.
Incorrect Sorbent Type	The chosen SPE sorbent may not be optimal for FAEE retention. Aminopropyl-silica is a commonly used and effective sorbent for FAEE purification.[1][2]

Poor Chromatographic Peak Shape: Tailing Peaks

Problem: Your FAEE peaks in the gas chromatogram exhibit significant tailing, leading to poor resolution and inaccurate integration.

Possible Causes and Solutions:

Cause	Solution
Active Sites in the GC System	Polar analytes can interact with active sites (e.g., silanol (B1196071) groups) in the inlet liner or the column, causing peak tailing. Use a deactivated inlet liner and a high-quality, low-bleed GC column. Regular maintenance, such as replacing the liner and trimming the column, is crucial.
Column Contamination	Non-volatile residues from previous injections can accumulate at the head of the column, leading to peak tailing. Bake out the column at a high temperature (within the column's limits) or trim the first few centimeters of the column.
Improper Column Installation	An incorrect column installation depth in the inlet or detector can create dead volumes, resulting in peak tailing. Ensure the column is installed according to the manufacturer's specifications.
Sample Overload	Injecting too much of the sample can overload the column, causing peak distortion. Try diluting your sample or reducing the injection volume.

Poor Chromatographic Peak Shape: Split Peaks

Problem: You are observing split peaks for your FAEEs, making quantification unreliable.

Possible Causes and Solutions:

Cause	Solution
Inlet Issues	A damaged or dirty inlet liner, or an incorrect injection technique, can cause the sample to be introduced into the column in a non-uniform manner. Replace the inlet liner and ensure the syringe needle is in good condition. Using an autosampler can improve injection consistency.[3]
Solvent/Stationary Phase Mismatch	If the injection solvent is not compatible with the stationary phase, it can lead to poor sample focusing at the head of the column. Ensure your solvent is appropriate for the column's polarity.
Initial Oven Temperature Too High	A high initial oven temperature can prevent proper focusing of the analytes at the beginning of the chromatographic run. Lowering the initial temperature can often resolve this issue.

Quantitative Data Summary

The following tables summarize typical performance data for FAEE quantification methods.

Table 1: Method Validation Parameters for FAEE Quantification by GC-MS

Parameter	Ethyl Palmitate	Ethyl Oleate	Ethyl Stearate	Reference
Limit of Detection (LOD)	5 - 10 nM	5 - 10 nM	5 - 10 nM	[4]
Limit of Quantitation (LOQ)	60 nM	60 nM	60 nM	[4]
Linearity (r²)	> 0.998	> 0.998	> 0.998	[5]
Intra-day Precision (CV%)	< 7%	< 7%	< 7%	[4]
Inter-day Precision (CV%)	3.4 - 12.5%	3.4 - 12.5%	3.4 - 12.5%	[5]
Accuracy	90.3 - 109.7%	90.3 - 109.7%	90.3 - 109.7%	[5]

Table 2: Comparison of FAEE Recovery with Different Extraction Methods

Extraction Method	Analyte	Average Recovery (%)	Reference
Solid-Phase Extraction (Aminopropyl-silica)	Ethyl Oleate	70 ± 3%	[1][2]
Liquid-Liquid Extraction (Hexane)	Ethyl Palmitate, Ethyl Oleate	80 - 110%	[6]

Experimental Protocols & Methodologies

Detailed Protocol for FAEE Extraction from Serum using SPE

This protocol describes a common method for the extraction and purification of FAEEs from a serum matrix using aminopropyl-silica solid-phase extraction cartridges.

• Sample Preparation:

  • To 1 mL of serum in a glass tube, add a known amount of internal standard (e.g., ethyl heptadecanoate).

  • Add 2 mL of acetone (B3395972) to precipitate proteins. Vortex for 30 seconds.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Transfer the supernatant to a new glass tube.

  • Add 4 mL of hexane (B92381), vortex for 1 minute, and centrifuge for 5 minutes to separate the phases.

  • Transfer the upper hexane layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of hexane.

• Solid-Phase Extraction (SPE):

  • Conditioning: Pass 2 mL of methanol (B129727) through the aminopropyl-silica SPE cartridge, followed by 2 mL of hexane. Do not allow the cartridge to dry.

  • Loading: Load the reconstituted sample onto the SPE cartridge.

  • Washing: Wash the cartridge with 2 mL of hexane to remove interfering lipids.

  • Elution: Elute the FAEEs with 2 mL of a 98:2 (v/v) mixture of hexane and ethyl acetate.

  • Evaporate the eluate to dryness under nitrogen and reconstitute in a suitable volume of hexane for GC-MS analysis.

Typical GC-MS Parameters for FAEE Analysis

• Gas Chromatograph: Agilent 6890N or similar.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 280°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp to 200°C at 20°C/min.

  • Ramp to 300°C at 5°C/min, hold for 5 minutes.

• Mass Spectrometer: Agilent 5975 or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and specificity. Common ions to monitor include m/z 88 (McLafferty rearrangement product characteristic of ethyl esters) and the molecular ion of each target FAEE.[7]

Visualizations

Caption: Biochemical pathway of FAEE formation.

Caption: Experimental workflow for FAEE analysis.

Caption: Logical workflow for troubleshooting.

References

• 1. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 3. fatty acid methyl ester split peak - Chromatography Forum [chromforum.org]
• 4. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. tdx.cat [tdx.cat]

"Ethyl 14-pentadecenoate" peak tailing in gas chromatography

Topic: Troubleshooting Peak Tailing for Ethyl 14-pentadecenoate and Other Long-Chain Fatty Acid Esters

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for diagnosing and resolving peak tailing issues encountered during the gas chromatography (GC) analysis of Ethyl 14-pentadecenoate and similar long-chain fatty acid esters.

Troubleshooting Guide

This section offers a systematic, question-and-answer approach to identifying and resolving the root causes of peak tailing.

Q1: My chromatogram shows tailing peaks for Ethyl 14-pentadecenoate. Where do I start troubleshooting?

The first step is to determine the extent of the problem. Observe your chromatogram to see if all peaks are tailing or only specific ones.[1]

• If all peaks, including the solvent peak, are tailing: The issue is likely physical or mechanical. This suggests a problem that affects every compound passing through the system, such as a disruption in the carrier gas flow path.[1][2] Common causes include improper column installation, a poor column cut, or dead volume in the system.[1][3][4]

• If only some peaks, particularly polar compounds like fatty acid esters, are tailing: The problem is more likely chemical in nature. This points to undesirable interactions between your analyte and active sites within the GC system.[1][2]

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: A logical workflow for troubleshooting GC peak tailing.

Q2: All my peaks are tailing. What are the most common physical issues and how do I fix them?

When all peaks exhibit tailing, the issue is systematic. Here are the most common physical causes in order of priority:

• Improper Column Installation: The column may be positioned too high or too low in the inlet, creating dead volume or turbulence.[1] Similarly, an incorrect installation depth in the detector can cause issues.[5]

  • Solution: Re-install the column, ensuring the insertion depth into the inlet and detector matches the manufacturer's specifications for your instrument.[6][7]

• Poor Column Cut: A ragged, uneven, or angled cut at the column end creates turbulence in the flow path, causing peak distortion.[1][6]

  • Solution: Trim 10-20 cm from the inlet end of the column using a ceramic scoring wafer or diamond scribe to ensure a clean, 90° cut.[6][7] Inspect the cut with a magnifying lens before installation.[6]

• Leaking or Overtightened Fittings: A loose ferrule can cause a leak, while an overtightened one can crush the column. Both will degrade peak shape.

  • Solution: Check for leaks using an electronic leak detector.[8] When installing, tighten the column nut until it is finger-tight, then use a wrench for an additional quarter- to half-turn. Do not overtighten.[9]

Q3: Only the peak for Ethyl 14-pentadecenoate and other similar esters are tailing. What chemical interactions could be the cause?

Tailing of specific active compounds like long-chain esters is often due to unwanted interactions with the GC system.

• Active Sites in the Inlet: The sample spends most of its time in the inlet, making it a primary source of activity. Non-volatile residues, septum particles, or metal surfaces in the liner can create active sites that adsorb polar analytes.[2][8]

  • Solution: Perform routine inlet maintenance, which includes replacing the inlet liner, septum, and O-ring/seal. Use a high-quality, deactivated liner, preferably with glass wool, to trap non-volatile contaminants and aid sample vaporization.[8][10][11]

• Column Contamination or Degradation: Over time, the stationary phase at the head of the column can become contaminated with non-volatile matrix components or degrade due to oxygen exposure at high temperatures.[2] This creates active sites (e.g., exposed silanols) that can interact with your analyte.

  • Solution: Trim 10-20 cm from the front of the column to remove the contaminated section.[7][12] If tailing persists, the column may be irreversibly damaged and require replacement.[3]

• Analyte and Stationary Phase Mismatch: Long-chain fatty acid esters have some polarity. If a non-polar column is used, secondary interactions can occur, leading to tailing.

  • Solution: For robust analysis of fatty acid esters, use a polar or highly polar column. Cyanopropyl silicone (e.g., DB-23, HP-88) or polyethylene (B3416737) glycol (PEG/WAX) phases are recommended for good peak shape and resolution of these compounds.[13][14]

Experimental Protocols

Protocol 1: Standard Operating Procedure for GC Inlet Maintenance (Split/Splitless Inlet)

This protocol outlines the routine replacement of the liner, septum, and seal.

• Cooldown: Set the inlet temperature to below 50°C and turn off the carrier gas flow to the inlet. Wait for the inlet to cool completely to avoid burns.[15]

• Disassembly:

  • Remove the autosampler tower if present.

  • Unscrew the septum nut and remove the old septum using tweezers.[15]

  • Unscrew the main inlet nut (e.g., weldment nut or Flip-Top).[16]

  • Carefully remove the metal seal and the old O-ring.

  • Using clean, lint-free tweezers, gently remove the glass liner from the injection port. Avoid tilting the liner to prevent breakage.[15]

• Cleaning and Inspection:

  • Inspect the inside of the inlet for any debris, such as septum fragments or graphite (B72142) from old ferrules. Clean if necessary.[17]

• Reassembly:

  • Wearing clean, powder-free gloves, handle the new deactivated liner only with tweezers.[10] Insert it carefully into the inlet.

  • Place a new O-ring (if applicable) and a new inlet seal on top of the liner.

  • Screw the main inlet nut back on and tighten to the manufacturer's specification.

  • Place a new septum into the septum nut, ensuring it sits (B43327) flat. Do not overtighten the septum nut, as this can cause coring.[10]

• Final Steps:

  • Re-install the autosampler tower.

  • Restore the carrier gas flow and heat the inlet to the desired temperature.

  • Perform a leak check around all fittings.[8]

  • Record the maintenance in the instrument logbook.[15]

Protocol 2: Capillary GC Column Trimming and Installation

This protocol describes the correct procedure for cutting and installing a capillary column to ensure optimal performance.

• Preparation:

  • Ensure the GC oven, inlet, and detector are cool and the carrier gas is turned off.

  • Wear clean gloves to avoid contaminating the column.

  • For a new column, carefully unwind about one coil. For a used column, identify the inlet end.

• Cutting the Column:

  • Slide the appropriate column nut and ferrule onto the column, at least 15-20 cm from the end.

  • Using a ceramic scoring wafer or diamond scribe, make a single, light score on the polyimide coating. Do not press hard.[6]

  • Gently flick the column on the opposite side of the score. It should break cleanly.

  • Inspect the cut end with a 10-20x magnifier. The cut should be a perfect 90° angle to the column wall, with no jagged edges or shards.[6][9] If the cut is poor, repeat the process.

• Installation into the Inlet:

  • Consult the instrument manual for the correct column insertion distance for your specific inlet and liner.[18]

  • Gently insert the column into the inlet until it reaches the correct depth.

  • Slide the nut and ferrule up to meet the fitting. Finger-tighten the nut, then use a wrench to tighten it an additional quarter- to half-turn. Be careful not to overtighten.[18]

• Installation into the Detector:

  • Repeat steps 2 and 3 for the detector end of the column, using the manufacturer's specified insertion distance for the detector.

• System Check:

  • Turn on the carrier gas and set the appropriate flow rate or pressure.

  • Submerge the detector end of the column in a vial of isopropanol (B130326) to confirm gas flow (you should see a steady stream of bubbles).[19]

  • Thoroughly leak-check all connections at the inlet and detector using an electronic leak detector.[8]

• Column Conditioning:

  • Once the system is leak-free, heat the column according to the manufacturer's conditioning instructions to remove any contaminants and ensure a stable baseline.[17]

The following diagram outlines the general workflow for analyzing fatty acid ethyl esters like Ethyl 14-pentadecenoate.

Caption: Experimental workflow for the GC analysis of fatty acid ethyl esters.

Frequently Asked Questions (FAQs)

Q4: What is a good measure for peak tailing, and what is an acceptable value?

Peak tailing is commonly quantified using the Tailing Factor (Tf) or Asymmetry Factor (As) , often calculated according to USP guidelines.[7] A value of 1.0 indicates a perfectly symmetrical Gaussian peak. A value greater than 1 indicates tailing, while a value less than 1 indicates fronting. For most quantitative methods, a tailing factor below 1.5 is considered acceptable, although stricter methods may require values below 1.2.[7]

Q5: How do injection parameters affect the peak shape of Ethyl 14-pentadecenoate?

Injection parameters are critical for achieving sharp, symmetrical peaks.

• Injection Volume: Injecting too large a sample volume or too high a concentration can overload the column, leading to broad, fronting, or tailing peaks.[20] If you suspect overload, try diluting your sample.

• Split Ratio: In split mode, a split ratio that is too low may not provide a high enough flow rate to efficiently transfer the sample to the column, resulting in broad or tailing peaks.[3]

• Inlet Temperature: The temperature should be high enough to ensure rapid vaporization of Ethyl 14-pentadecenoate and the solvent, but not so high as to cause thermal degradation.[5]

• Solvent Choice: A mismatch in polarity between the injection solvent and the stationary phase can cause poor peak shape.[3]

Q6: Can the choice of inlet liner significantly impact my results?

Yes, the inlet liner is a critical component. A liner's volume, geometry, and deactivation treatment all affect peak shape.

• Volume: The liner's internal volume must be large enough to contain the sample vapor after injection to prevent "backflash," where the sample expands out of the liner into other parts of the inlet, causing poor reproducibility and ghost peaks.[21]

• Deactivation: For active compounds like esters, a deactivated liner is essential to cover active silanol (B1196071) groups on the glass surface, preventing adsorption and peak tailing.[22]

• Packing: Using a liner with deactivated glass wool can improve vaporization, mix the sample, and trap non-volatile residues, protecting the column and improving peak shape.[11]

Q7: What is the expected impact of various GC parameters on peak tailing?

The following table summarizes the expected qualitative and quantitative impact of key GC parameters on the USP Tailing Factor for a compound like Ethyl 14-pentadecenoate.

Parameter	Change	Expected Impact on Peak Shape	Expected USP Tailing Factor (Tf)	Rationale
Column Cut Quality	Poor (jagged) vs. Good (90°)	Severe Tailing	> 2.0 ➝ ~1.1	A poor cut creates turbulence and dead volume at the column inlet, disrupting the sample band.[6]
Liner Deactivation	Non-deactivated vs. Deactivated	Significant Tailing	> 1.8 ➝ ~1.2	Active silanol groups on a non-deactivated liner surface adsorb polar analytes, causing tailing.[22]
Inlet Contamination	Contaminated vs. Clean Liner	Moderate to Severe Tailing	> 1.6 ➝ ~1.1	Non-volatile residues create active sites for analyte interaction.[3]
Column Installation	Incorrect vs. Correct Depth	Moderate Tailing / Broadening	> 1.5 ➝ ~1.1	Incorrect positioning creates dead volumes in the flow path, leading to sample band dispersion.[1][5]
Column Overload	High vs. Low Concentration	Peak Fronting or Tailing	< 0.9 or > 1.5 ➝ ~1.2	Exceeding the stationary phase capacity leads to a distorted peak shape.[7][20]
Stationary Phase	Non-polar vs. Polar (e.g., Wax)	Moderate Tailing	> 1.5 ➝ ~1.2	A polar analyte like an ester will have better interaction and peak shape on a phase of similar polarity ("like dissolves like").[3][12]
Initial Oven Temp.	Too high vs. Optimal (Splitless)	Tailing / Broadening	> 1.6 ➝ ~1.2	A high initial temperature prevents proper solvent and analyte focusing at the head of the column.[7]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. m.youtube.com [m.youtube.com]
• 3. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 4. GC Tip: Peak Shape Problems: Tailing Peaks | Phenomenex [discover.phenomenex.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. GC Inlet Maintenance: Restek’s Quick-Reference Guide [restek.com]
• 9. mac-mod.com [mac-mod.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. gcms.cz [gcms.cz]
• 13. agilent.com [agilent.com]
• 14. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. SOP for Routine and Preventive Maintenance of Agilent Gas Chromatography [m-pharmainfo.com]
• 16. agilent.com [agilent.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. agilent.com [agilent.com]
• 19. chromtech.com.au [chromtech.com.au]
• 20. gmpinsiders.com [gmpinsiders.com]
• 21. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 22. americanlaboratory.com [americanlaboratory.com]

Technical Support Center: Detection of Ethyl 14-pentadecenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the analytical sensitivity for the detection of Ethyl 14-pentadecenoate.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the analysis of Ethyl 14-pentadecenoate and other long-chain fatty acid ethyl esters using gas chromatography-mass spectrometry (GC-MS).

Q1: I am observing a very low signal or no peak for Ethyl 14-pentadecenoate. What are the potential causes and solutions?

A1: Low or no signal can stem from several factors throughout the analytical workflow. Here is a systematic approach to troubleshooting this issue:

• Sample Preparation:

  • Inadequate Extraction: Ensure your extraction solvent and method are appropriate for a relatively nonpolar compound like Ethyl 14-pentadecenoate. A common technique involves a liquid-liquid extraction with a solvent like hexane (B92381) or heptane.

  • Sample Degradation: Although relatively stable, long-chain unsaturated esters can be susceptible to oxidation. It is advisable to store samples at low temperatures (-20°C or below) and in the absence of light.[1]

  • Low Concentration: The concentration of your analyte in the sample may be below the instrument's limit of detection. Consider concentrating your sample by evaporating the solvent under a gentle stream of nitrogen.

• GC-MS System:

  • Injector Issues: A dirty or active injector liner can lead to analyte loss. Regularly replace or clean the injector liner. For thermally labile or active compounds, using a deactivated liner is recommended.

  • Column Problems: The GC column may be degraded or contaminated. As a first step, you can try "baking out" the column at a high temperature (within its specified limits). If this does not resolve the issue, trimming a small portion (e.g., 0.5 meters) from the front of the column can remove non-volatile residues. In some cases, the column may need to be replaced.

  • Leaks: Air leaks in the GC-MS system can significantly reduce sensitivity and lead to column degradation. Check for leaks at all connection points, particularly the septum and column fittings.

  • Detector Sensitivity: Ensure the mass spectrometer is properly tuned and calibrated. A poor tune will result in low sensitivity across the entire mass range.

Q2: My chromatogram shows significant peak tailing for the Ethyl 14-pentadecenoate peak. How can I improve the peak shape?

A2: Peak tailing is often an indication of active sites in the GC system or improper chromatographic conditions.

• Active Sites: As mentioned above, active sites in the injector liner or the GC column can cause peak tailing. Replacing the liner and trimming the column are common solutions.

• Column Overload: Injecting too much sample onto the column can lead to broad, tailing peaks. Try diluting your sample or reducing the injection volume.

• Improper Temperature: The injector or column temperature may be too low for the analyte to vaporize efficiently and travel through the column as a sharp band. A gradual increase in the oven temperature program can improve peak shape.

Q3: I am seeing a lot of background noise in my chromatogram, which is making it difficult to detect my analyte. What can I do?

A3: High background noise can originate from the carrier gas, the sample matrix, or the GC-MS system itself.

• Carrier Gas Purity: Ensure you are using high-purity carrier gas (e.g., Helium 99.999%) and that gas purifiers are installed and functioning correctly to remove oxygen, moisture, and hydrocarbons.

• Sample Matrix Interference: If you are analyzing samples in a complex matrix (e.g., biological fluids, food samples), co-eluting matrix components can contribute to the background noise. An additional sample cleanup step, such as solid-phase extraction (SPE), may be necessary.

• Column Bleed: At high temperatures, the stationary phase of the GC column can degrade and "bleed," leading to a rising baseline and increased noise. Using a column with a low-bleed stationary phase (often designated with "ms") is recommended for MS applications.

Experimental Protocols

The following are generalized protocols for the analysis of fatty acid ethyl esters (FAEEs) by GC-MS. These may require optimization for your specific application and instrumentation.

Sample Preparation: Liquid-Liquid Extraction

• Internal Standard: Add an appropriate internal standard, such as Ethyl heptadecanoate, to your sample to aid in quantification.[2]

• Extraction: For liquid samples, add 2-3 volumes of a nonpolar solvent like hexane or heptane. Vortex vigorously for 1-2 minutes. For solid or semi-solid samples, homogenization in the presence of the extraction solvent may be necessary.

• Phase Separation: Centrifuge the sample to achieve a clear separation of the organic and aqueous (if present) phases.

• Collection: Carefully transfer the upper organic layer to a clean vial.

• Concentration: If necessary, concentrate the extract to a final volume of 50-100 µL under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for GC injection (e.g., hexane, ethyl acetate).

GC-MS Analysis

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A nonpolar or mid-polar capillary column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., HP-5MS), is often suitable. A common dimension is 30 m x 0.25 mm x 0.25 µm.

• Carrier Gas: Helium at a constant flow rate of approximately 1.0-1.3 mL/min.

• Injector:

  • Mode: Splitless injection is preferred for trace analysis to maximize the amount of analyte transferred to the column.

  • Temperature: 250-290°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10°C/min to 290°C.

  • Final hold: Hold at 290°C for 5-10 minutes to ensure all components have eluted.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode:

    • Full Scan: For initial method development and qualitative analysis, acquire data over a mass range of m/z 50-500.

    • Selected Ion Monitoring (SIM): For enhanced sensitivity and quantitative analysis, monitor specific ions characteristic of Ethyl 14-pentadecenoate. Based on the fragmentation of similar fatty acid ethyl esters, characteristic ions would likely include the molecular ion (M+) at m/z 268.4, and fragment ions such as m/z 88 and 101.

Quantitative Data

Analyte	Retention Time (min)	Characteristic Ions (m/z)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
Ethyl Palmitate	~22.00	88, 101, 284 (M+)	-	-
Ethyl Oleate	~23.83	88, 101, 310 (M+)	-	-
Various FAEEs	-	-	5-10 nM	60 nM	[2]

Visualizations

Experimental Workflow for Improving Sensitivity

Caption: Figure 1. Workflow for Enhancing Ethyl 14-pentadecenoate Detection Sensitivity.

References

• 1. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

"Ethyl 14-pentadecenoate" sample preparation and cleanup protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 14-pentadecenoate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for extracting Ethyl 14-pentadecenoate from biological samples?

A common approach involves liquid-liquid extraction using a solvent of increasing polarity. For instance, a hydroethanolic extract can be partitioned against a solvent like ethyl acetate.[1] Another established method for fatty acid ethyl esters (FAEEs) is solid-phase extraction (SPE).[2][3]

Q2: Which Solid-Phase Extraction (SPE) cartridges are suitable for purifying Ethyl 14-pentadecenoate?

For the purification of FAEEs, aminopropyl-silica SPE columns are effective for separating them from other lipids.[2][3] For removing free fatty acids from extracts, anion exchange materials like Varian PSA and Silicycle SiliaPrep Diamine have shown good retention of fatty acids and satisfactory recoveries for pesticides, which can be analogous to FAEEs in this cleanup context.[4]

Q3: Can High-Performance Liquid Chromatography (HPLC) be used for the purification of Ethyl 14-pentadecenoate?

Yes, HPLC is a suitable technique for isolating specific FAEE species after an initial cleanup by SPE.[2][3] Reversed-phase HPLC is commonly used for this purpose.

Q4: What analytical technique is recommended for the quantification of Ethyl 14-pentadecenoate?

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for both the quantification and spectrometric confirmation of FAEEs like Ethyl 14-pentadecenoate, especially in complex biological samples.[1][5] Gas Chromatography with Flame Ionization Detection (GC-FID) is also a viable option for quantification.[5]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the sample preparation, cleanup, and analysis of Ethyl 14-pentadecenoate.

Low Recovery After Solid-Phase Extraction (SPE)

Potential Cause	Troubleshooting Step
Inappropriate SPE Cartridge	Ensure the chosen SPE cartridge is suitable for FAEEs. Aminopropyl-silica is a good starting point.[2][3]
Incorrect Elution Solvent	Verify the elution solvent and its volume. For aminopropyl-silica, hexane (B92381) is often used to elute FAEEs.[2][3]
Sample Overload	Reduce the amount of sample loaded onto the SPE cartridge to avoid exceeding its capacity.
Column Dryness	Ensure the SPE column does not dry out between steps, unless specified by the protocol.

Poor Peak Shape in GC-MS Analysis

Potential Cause	Troubleshooting Step
Active Sites in the GC System	Deactivated liners and columns are crucial. If peak tailing is observed, consider replacing the liner and trimming the column.[6]
Improper Injection Technique	Optimize the injection volume and temperature. Overloading the column can lead to fronting.[6]
Contamination	Contamination in the liner, septum, or column can cause peak distortion. Regular replacement of these components is recommended.[6]
Incorrect Carrier Gas Flow Rate	Optimize the linear velocity of the carrier gas (Helium, Hydrogen, or Nitrogen) for the best column efficiency.[7]

Presence of Interfering Peaks in the Chromatogram

Potential Cause	Troubleshooting Step
Co-elution with Other Lipids	If cholesteryl esters are present, an additional cleanup step using an octadecylsilyl (ODS) column may be necessary after the initial aminopropyl-silica SPE.[2][3]
Matrix Effects	The sample matrix can introduce interfering compounds. A more rigorous cleanup, such as a two-step SPE process, may be required.[2][3]
Contamination from Solvents or Reagents	Run a blank analysis of your solvents and reagents to check for impurities.
Septum Bleed	Over-tightening the septum nut can cause pieces of the septum to enter the inlet, resulting in extraneous peaks.[6]

Experimental Protocols

Protocol 1: Two-Step Solid-Phase Extraction (SPE) for FAEE Purification

This protocol is adapted from methods developed for the general purification of fatty acid ethyl esters.[2][3]

Materials:

• Aminopropyl-silica SPE column

• Octadecylsilyl (ODS) SPE column (optional, for removal of cholesteryl esters)

• Hexane

• Isopropanol-water (5:1, v/v)

• Lipid extract containing Ethyl 14-pentadecenoate

Procedure:

• Apply the lipid mixture (dissolved in hexane) to an aminopropyl-silica SPE column.

• Elute the FAEEs and cholesteryl esters from the column with hexane.

• Optional Step for Cholesteryl Ester Removal:

  • Evaporate the eluate from the previous step and redissolve in an appropriate solvent.

  • Apply the redissolved sample to an ODS column.

  • Elute the FAEEs with isopropanol-water (5:1, v/v).

• The eluate from the aminopropyl-silica column (or the ODS column if the optional step is performed) contains the purified FAEEs and can be used for GC-MS analysis.[2][3]

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This is a general GC-MS protocol that can be optimized for Ethyl 14-pentadecenoate analysis.

Instrumentation and Conditions:

• GC System: Agilent 6890N or similar.

• MS System: Agilent 5973 inert MSD or similar.

• Column: DB-5 MS capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).[8]

• Injector Temperature: 285°C.[8]

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 40°C.

  • Ramp to 240°C at 6°C/min.

  • Ramp to 300°C at 5°C/min.

  • Hold at 300°C for 5 minutes.[8]

• MSD Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Scan Range: m/z 50-550.

Visualizations

Caption: A generalized workflow for the extraction, purification, and analysis of Ethyl 14-pentadecenoate.

Caption: A logical troubleshooting workflow for common issues in Ethyl 14-pentadecenoate analysis.

References

• 1. jmaterenvironsci.com [jmaterenvironsci.com]
• 2. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. agilent.com [agilent.com]
• 8. jmaterenvironsci.com [jmaterenvironsci.com]

Preventing degradation of "Ethyl 14-pentadecenoate" during analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Ethyl 14-pentadecenoate during analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Ethyl 14-pentadecenoate?

A1: The two primary degradation pathways for Ethyl 14-pentadecenoate are oxidation and hydrolysis. The double bond at the 14th position is susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, heat, and trace metals. This can lead to the formation of hydroperoxides, aldehydes, and other degradation products, compromising sample integrity. Hydrolysis of the ethyl ester bond can occur in the presence of water, particularly under acidic or basic conditions, yielding 14-pentadecenoic acid and ethanol.

Q2: How should I store Ethyl 14-pentadecenoate to ensure its stability?

A2: To ensure long-term stability, Ethyl 14-pentadecenoate should be stored in a cool, dark place under an inert atmosphere. For optimal preservation, follow the storage conditions outlined in the table below.

Q3: Can I store solutions of Ethyl 14-pentadecenoate?

A3: While it is best to prepare solutions fresh, they can be stored for short periods if necessary. Solutions should be prepared in a high-purity, peroxide-free solvent and stored under the same conditions as the neat compound (cool, dark, and under an inert atmosphere). The stability of the solution will depend on the solvent and the storage conditions.

Q4: Are there any visual indicators of Ethyl 14-pentadecenoate degradation?

A4: While not definitive, visual changes such as discoloration (yellowing) or the appearance of turbidity in a previously clear sample may indicate degradation, particularly oxidation. A change in odor could also be an indicator. However, analytical testing is necessary to confirm degradation.

Troubleshooting Guides

Gas Chromatography (GC) Analysis

Issue 1: Tailing or broad peaks for Ethyl 14-pentadecenoate.

• Possible Cause 1: Active sites in the GC system.

  • Solution: Use a deactivated inlet liner and a high-quality, low-bleed capillary column specifically designed for the analysis of fatty acid esters. If peak shape does not improve, consider replacing the liner and trimming the first few centimeters of the column.

• Possible Cause 2: Column contamination.

  • Solution: Bake out the column at the maximum recommended temperature for a short period. If the problem persists, the column may need to be replaced.

• Possible Cause 3: Inappropriate injection temperature.

  • Solution: Optimize the injection port temperature. A temperature that is too low may cause slow volatilization, while a temperature that is too high can lead to thermal degradation.

Issue 2: Appearance of unexpected peaks in the chromatogram.

• Possible Cause 1: Sample degradation.

  • Solution: Review sample handling and storage procedures. Ensure samples are protected from light, heat, and oxygen. Prepare fresh samples and re-analyze. The presence of peaks corresponding to oxidation products (e.g., aldehydes, shorter-chain esters) or the free fatty acid (from hydrolysis) can indicate degradation.

• Possible Cause 2: Contamination from solvent or sample preparation.

  • Solution: Analyze a solvent blank to check for contamination. Ensure all glassware is scrupulously clean and that all reagents are of high purity.

• Possible Cause 3: Septum bleed.

  • Solution: Use a high-quality, low-bleed septum and replace it regularly.

High-Performance Liquid Chromatography (HPLC) Analysis

Issue 1: Drifting retention times for Ethyl 14-pentadecenoate.

• Possible Cause 1: Inadequate column equilibration.

  • Solution: Ensure the column is thoroughly equilibrated with the mobile phase before starting the analysis. A stable baseline is a good indicator of equilibration.

• Possible Cause 2: Changes in mobile phase composition.

  • Solution: Prepare fresh mobile phase daily and ensure it is well-mixed and degassed. Use a high-quality solvent delivery system.

• Possible Cause 3: Fluctuation in column temperature.

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.

Issue 2: Low signal intensity or poor sensitivity.

• Possible Cause 1: Inappropriate detection wavelength.

  • Solution: Ethyl 14-pentadecenoate lacks a strong chromophore, making UV detection challenging. Consider derivatization with a UV-absorbing or fluorescent tag if higher sensitivity is required. Alternatively, use a more universal detector like a Corona Charged Aerosol Detector (CAD) or a mass spectrometer (MS).

• Possible Cause 2: Sample degradation.

  • Solution: As with GC analysis, review sample handling and storage to minimize degradation.

• Possible Cause 3: Sample solvent mismatch with the mobile phase.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase to ensure good peak shape and prevent on-column precipitation.

Quantitative Data Summary

The following tables provide a summary of storage recommendations and a comparison of GC and HPLC analytical parameters for long-chain unsaturated fatty acid esters, which can be adapted for Ethyl 14-pentadecenoate.

Table 1: Recommended Storage Conditions for Ethyl 14-pentadecenoate

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Minimizes rates of oxidation and hydrolysis.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the double bond.
Light	Amber vial or protected from light	Prevents light-induced degradation.
Container	Tightly sealed glass vial	Prevents contamination and solvent evaporation.

Table 2: Exemplary Analytical Conditions for Long-Chain Unsaturated Fatty Acid Esters

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Column	Fused-silica capillary column with a polar stationary phase (e.g., wax-type)	Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	N/A	Isocratic: Acetonitrile (B52724)/Water (e.g., 90:10)
Carrier Gas	Helium or Hydrogen	N/A
Flow Rate	1-2 mL/min	1.0 mL/min
Injector Temp.	250°C	N/A
Oven Program	Temperature ramp (e.g., 150°C to 250°C at 10°C/min)	N/A
Column Temp.	N/A	30°C
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	UV (low wavelength, e.g., 205 nm) or CAD/MS

Experimental Protocols

Protocol 1: Gas Chromatography (GC-FID) Analysis of Ethyl 14-pentadecenoate

1. Sample Preparation: a. Accurately weigh a known amount of the Ethyl 14-pentadecenoate sample. b. Dissolve the sample in a suitable solvent (e.g., hexane, isooctane) to a final concentration of approximately 1 mg/mL. c. If an internal standard is used, add it to the sample solution at a known concentration.

2. GC-FID Instrument Parameters (Example):

• Column: DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.
• Carrier Gas: Helium at a constant flow of 1.5 mL/min.
• Injector: Split/splitless, 250°C, split ratio 20:1.
• Injection Volume: 1 µL.
• Oven Temperature Program: Initial temperature 150°C, hold for 1 min, ramp to 240°C at 10°C/min, hold for 5 min.
• Detector: FID at 260°C.

3. Analysis: a. Inject the prepared sample into the GC. b. Record the chromatogram and integrate the peak corresponding to Ethyl 14-pentadecenoate. c. Quantify the analyte based on a calibration curve prepared from standards of known concentrations.

Protocol 2: High-Performance Liquid Chromatography (HPLC-UV) Analysis of Ethyl 14-pentadecenoate

1. Sample Preparation: a. Prepare a stock solution of Ethyl 14-pentadecenoate in acetonitrile at a concentration of 1 mg/mL. b. Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

2. HPLC-UV Instrument Parameters (Example):

• Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm).
• Mobile Phase: Acetonitrile:Water (90:10 v/v), isocratic.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30°C.
• Injection Volume: 20 µL.
• Detector: UV at 205 nm.

3. Analysis: a. Inject the standards and samples onto the HPLC system. b. Monitor the elution of Ethyl 14-pentadecenoate and record the peak area. c. Construct a calibration curve and determine the concentration of Ethyl 14-pentadecenoate in the samples.

Visualizations

Caption: Experimental workflow for the analysis of Ethyl 14-pentadecenoate.

Caption: Primary degradation pathways for Ethyl 14-pentadecenoate.

Selection of internal standards for "Ethyl 14-pentadecenoate" quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Ethyl 14-pentadecenoate.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for the quantification of Ethyl 14-pentadecenoate?

A1: The ideal internal standard should be chemically similar to Ethyl 14-pentadecenoate but not naturally present in the sample. The two most suitable options are:

• Odd-chain fatty acid ethyl esters: Ethyl pentadecanoate (B1260718) (C15:0) or ethyl heptadecanoate (C17:0) are excellent choices as they are structurally similar to the analyte and typically absent or present at very low levels in biological samples.

• Stable isotope-labeled (SIL) Ethyl 14-pentadecenoate: A deuterated or 13C-labeled version of the analyte is the gold standard as it exhibits nearly identical chemical and physical properties, ensuring the most accurate correction for sample loss and matrix effects.

Q2: Which analytical technique is more suitable for quantifying Ethyl 14-pentadecenoate: GC-MS or LC-MS?

A2: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) can be used for the quantification of Ethyl 14-pentadecenoate. The choice depends on the sample matrix, required sensitivity, and available instrumentation.

• GC-MS is a robust and widely used technique for analyzing fatty acid esters. It offers excellent chromatographic resolution and sensitivity, especially when operated in Selected Ion Monitoring (SIM) mode.

• LC-MS/MS is particularly useful for complex biological matrices as it can minimize sample preparation and reduce the risk of thermal degradation of unsaturated analytes. It often provides higher sensitivity and specificity.

Q3: How can I improve the chromatographic peak shape for Ethyl 14-pentadecenoate?

A3: Poor peak shape (e.g., tailing or fronting) can be caused by several factors. To improve it, consider the following:

• GC column selection: Use a mid-polar to polar capillary column (e.g., DB-225ms, HP-88) for better separation of fatty acid esters.

• Inlet maintenance: Ensure the GC inlet liner is clean and consider using a deactivated liner to prevent analyte adsorption.

• Derivatization: While Ethyl 14-pentadecenoate is amenable to direct analysis, derivatization to a more volatile compound can sometimes improve peak shape and sensitivity, although this is more common for free fatty acids.

• LC mobile phase: For LC analysis, ensure the mobile phase composition is optimized for proper elution and that the pH is suitable for the analyte.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Analyte Signal	1. Inefficient extraction. 2. Analyte degradation. 3. Instrument sensitivity issues.	1. Optimize the extraction solvent and procedure. Ensure thorough vortexing and phase separation. 2. Avoid excessive heat and exposure to oxygen during sample preparation. Use antioxidants if necessary. 3. Check the MS tune, detector voltage, and other instrument parameters. Clean the ion source if needed.
Poor Reproducibility	1. Inconsistent sample preparation. 2. Variable injection volumes. 3. Instability of the analyte or internal standard.	1. Standardize all steps of the sample preparation protocol. Use automated liquid handlers if available. 2. Ensure the autosampler is functioning correctly and that the syringe is clean. 3. Prepare fresh standards and samples regularly. Store them at low temperatures and under an inert atmosphere.
Matrix Effects (Ion Suppression or Enhancement in LC-MS)	1. Co-eluting compounds from the sample matrix interfering with ionization. 2. High salt concentration in the sample.	1. Improve sample cleanup using solid-phase extraction (SPE) or liquid-liquid extraction (LLE). 2. Dilute the sample if the analyte concentration is sufficiently high. 3. Use a stable isotope-labeled internal standard to compensate for matrix effects.
Internal Standard Signal is Unstable or Absent	1. Incorrect concentration of the internal standard. 2. Degradation of the internal standard. 3. Co-elution with an interfering peak.	1. Verify the concentration of the internal standard stock solution. 2. Check the stability of the internal standard under the storage and experimental conditions. 3. Adjust the chromatographic conditions to resolve the internal standard from any interfering peaks.

Quantitative Data Summary

The selection of an internal standard is critical for accurate quantification. The following table summarizes suitable internal standards for Ethyl 14-pentadecenoate analysis.

Internal Standard	Chemical Formula	Molecular Weight ( g/mol )	Rationale for Use	Typical Working Concentration
Ethyl Pentadecanoate	C17H34O2	270.45	Odd-chain FAEE, structurally similar to the analyte, and not naturally abundant.[1]	1-10 µg/mL
Ethyl Heptadecanoate	C19H38O2	298.51	Odd-chain FAEE, elutes close to the analyte, and is commercially available.	1-10 µg/mL
Deuterated Ethyl 14-pentadecenoate (e.g., d5-Ethyl 14-pentadecenoate)	C17H27D5O2	273.48 (example)	Ideal internal standard with identical chemical properties to the analyte, providing the best correction for analytical variability.	Dependent on analyte concentration, typically added at a similar concentration.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation (Lipid Extraction):

  • To 100 µL of sample (e.g., plasma, cell lysate), add 10 µL of the internal standard solution (e.g., 10 µg/mL Ethyl Heptadecanoate in hexane).

  • Add 1 mL of a 2:1 (v/v) mixture of hexane (B92381):isopropanol.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 5 minutes to separate the phases.

  • Transfer the upper hexane layer containing the lipids to a clean vial.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 50 µL of hexane for GC-MS analysis.

• GC-MS Conditions:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: DB-225ms (30 m x 0.25 mm, 0.25 µm) or similar mid-polar column.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Temperature Program: Start at 100°C, hold for 1 min, ramp to 220°C at 10°C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Ethyl 14-pentadecenoate (m/z): Target ions (e.g., 88, 101, M+) to be determined from a full scan of a standard.

    • Ethyl Heptadecanoate (m/z): Target ions (e.g., 88, 101, M+).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

• Sample Preparation (Protein Precipitation):

  • To 50 µL of sample (e.g., plasma), add 10 µL of the internal standard solution.

  • Add 200 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new vial for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • LC System: Waters ACQUITY UPLC or equivalent.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 70% B, increase to 98% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 2 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • MS System: Sciex QTRAP 6500 or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Ion Source Parameters: Optimize for the specific instrument (e.g., curtain gas, ion spray voltage, temperature).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • Ethyl 14-pentadecenoate: Determine precursor and product ions from a standard infusion (e.g., [M+H]+ → fragment ions).

    • Internal Standard: Determine precursor and product ions similarly.

Visualizations

Caption: Experimental workflow for the quantification of Ethyl 14-pentadecenoate.

Caption: Proposed signaling pathway for Ethyl 14-pentadecenoate.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Method Development for Ethyl 14-pentadecenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 14-pentadecenoate. The information is designed to address common challenges encountered during synthesis, purification, and analysis of this and other long-chain unsaturated fatty acid esters.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the analysis of Ethyl 14-pentadecenoate?

The analysis of long-chain fatty acid esters like Ethyl 14-pentadecenoate presents several challenges primarily related to their physical and chemical properties. These include:

• Structural Complexity: The presence of a double bond introduces the possibility of cis/trans isomerism, which can be difficult to resolve chromatographically.

• Thermal Instability: Unsaturated fatty acid esters can be susceptible to degradation at high temperatures used in Gas Chromatography (GC) injectors.[1]

• Solubility Issues: These long-chain esters have low polarity, which can lead to poor solubility in certain solvents and cause issues like peak tailing in chromatographic analysis.

• Derivatization Requirement: For GC analysis, the parent fatty acid (14-pentadecenoic acid) must be converted to its ethyl ester to increase volatility and reduce polarity. Incomplete or inconsistent derivatization can lead to inaccurate quantification.[2]

Q2: Which analytical technique is most suitable for Ethyl 14-pentadecenoate analysis?

Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the most common and robust technique for analyzing fatty acid esters.[3]

• GC-FID is a reliable and cost-effective method for quantification, providing excellent sensitivity for hydrocarbon-based molecules.[1]

• GC-MS offers the added advantage of providing structural information, which is crucial for confirming the identity of the analyte and distinguishing it from other similar compounds.[3]

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) can also be used, especially for analyzing the free fatty acid or for samples that are not suitable for the high temperatures of GC.[4]

Q3: Why is derivatization necessary for the GC analysis of 14-pentadecenoic acid?

Derivatization to an ethyl or methyl ester is crucial for several reasons:

• Increased Volatility: Fatty acids in their free form are not volatile enough to be analyzed by GC. Esterification converts the polar carboxyl group into a less polar and more volatile ester.[2]

• Improved Peak Shape: Free fatty acids are prone to peak tailing due to their polarity and tendency to interact with active sites in the GC system. Esterification minimizes these interactions, resulting in sharper and more symmetrical peaks.[5]

• Enhanced Separation: By neutralizing the polar carboxyl group, derivatization allows for better separation of different fatty acid esters based on their chain length and degree of unsaturation.[2]

Troubleshooting Guides

GC Analysis: Poor Peak Shape

Problem	Potential Cause	Troubleshooting Action
Peak Tailing	1. Active Sites in the GC System: Exposed silanols in the injector liner or column can interact with any residual free fatty acids. 2. Poor Sample Solubility: The analyte may not be fully dissolved in the injection solvent. 3. Column Contamination: Buildup of non-volatile residues on the column.	1. Use a deactivated liner and ensure complete derivatization. Consider silylation of the liner. 2. Ensure the sample is fully dissolved in a non-polar solvent like hexane (B92381) or heptane. 3. Bake out the column at a high temperature (within its specified limits). If the problem persists, trim the first few centimeters of the column or replace it.
Peak Fronting	1. Column Overload: Injecting too much sample can saturate the stationary phase. 2. Analyte Insolubility in Stationary Phase: The analyte has poor interaction with the column's stationary phase.	1. Reduce the injection volume or dilute the sample. 2. Ensure you are using a column with an appropriate stationary phase (e.g., a polar wax column for FAME analysis).
Split Peaks	1. Improper Column Installation: The column is not seated correctly in the injector or detector. 2. Injector Problems: A partially blocked syringe or a damaged liner can cause the sample to be introduced unevenly.	1. Reinstall the column, ensuring it is cut cleanly and inserted to the correct depth. 2. Clean or replace the syringe. Inspect and replace the injector liner if necessary.

Sample Preparation: Inconsistent Derivatization

Problem	Potential Cause	Troubleshooting Action
Low Yield of Ethyl Ester	1. Presence of Water: Water will inhibit the esterification reaction.[2] 2. Incomplete Reaction: Insufficient reaction time or temperature. 3. Degraded Reagents: The derivatization reagent (e.g., BF3-methanol) may have degraded over time.	1. Ensure all glassware is dry and use anhydrous solvents. For samples with high water content, consider a pre-extraction and drying step. 2. Optimize the reaction time and temperature as per the protocol.[6] 3. Use fresh, high-quality derivatization reagents.
Variable Results Between Samples	1. Inconsistent Reagent Addition: Inaccurate pipetting of the derivatization reagent or internal standard. 2. Matrix Effects: Components in the sample matrix may interfere with the reaction.	1. Use calibrated pipettes and be meticulous with reagent addition. 2. Perform a spike and recovery experiment to assess matrix effects. A sample cleanup step (e.g., solid-phase extraction) may be necessary.

Data Presentation: Comparison of Analytical Methods

The choice of analytical method can significantly impact the quantitative results. Below is a summary of performance characteristics for different detection methods in fatty acid methyl ester (FAME) analysis.

Parameter	GC-FID	GC-MS (Quadrupole - TIC)	GC-MS (Quadrupole - SIM)	GC-MS (Ion Trap - TIC)	GC-MS (Ion Trap - SIE)
LOD (pg on column)	1.5 - 5.0	5.0 - 25	0.5 - 2.5	10 - 50	2.5 - 10
LOQ (pg on column)	5.0 - 15	15 - 75	1.5 - 7.5	30 - 150	7.5 - 30
Linear Range (orders of magnitude)	4-May	3-Apr	2-Mar	2-Mar	2-Mar
Precision (%RSD)	< 2%	< 5%	< 3%	< 10%	< 5%

Data adapted from a comparative study on FAME analysis. TIC = Total Ion Current, SIM = Selected Ion Monitoring, SIE = Selected Ion Extraction.

Experimental Protocols

Protocol 1: Esterification of 14-pentadecenoic acid to Ethyl 14-pentadecenoate

This protocol describes a common acid-catalyzed esterification method.

• Sample Preparation: Accurately weigh approximately 10 mg of the fatty acid sample or lipid extract into a screw-cap glass tube.

• Reagent Addition: Add 2 mL of a 14% solution of Boron Trifluoride (BF3) in ethanol.

• Reaction: Tightly cap the tube and heat at 100°C for 30 minutes in a heating block or water bath.

• Extraction: Cool the tube to room temperature. Add 1 mL of hexane and 1 mL of deionized water. Vortex for 1 minute.

• Phase Separation: Centrifuge the tube at 1000 x g for 5 minutes to separate the layers.

• Sample Collection: Carefully transfer the upper hexane layer, containing the Ethyl 14-pentadecenoate, to a clean GC vial.

• Drying: Add a small amount of anhydrous sodium sulfate (B86663) to the vial to remove any residual water. The sample is now ready for GC analysis.

Protocol 2: GC-FID Analysis of Ethyl 14-pentadecenoate

This protocol provides a starting point for the GC-FID analysis. Optimization may be required based on your specific instrument and column.

• Instrument: Gas Chromatograph with FID detector.

• Column: DB-23 (50% cyanopropyl)-methylpolysiloxane, 60 m x 0.25 mm ID, 0.25 µm film thickness.

• Injector: Split/Splitless, 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 4 minutes.

  • Ramp 1: 3°C/min to 240°C.

  • Hold at 240°C for 15 minutes.

• Detector: FID at 260°C.

• Makeup Gas: Nitrogen, 25 mL/min.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

Visualizations

Signaling Pathway Involving Long-Chain Fatty Acids

Long-chain fatty acids, including monounsaturated fatty acids like 14-pentadecenoic acid, can act as signaling molecules that modulate various cellular pathways. For instance, pentadecanoic acid (C15:0) has been shown to suppress the pro-inflammatory JAK2/STAT3 signaling pathway.[7] This pathway is a key regulator of immune responses and cell proliferation.

Caption: Simplified JAK-STAT signaling pathway and the inhibitory role of pentadecanoic acid.

Troubleshooting Workflow for GC Peak Tailing

This workflow provides a logical sequence of steps to diagnose and resolve peak tailing issues in the GC analysis of fatty acid esters.

References

• 1. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 3. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Pentadecanoic Acid, an Odd-Chain Fatty Acid, Suppresses the Stemness of MCF-7/SC Human Breast Cancer Stem-Like Cells through JAK2/STAT3 Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Ethyl 14-pentadecenoate by LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to signal suppression when analyzing Ethyl 14-pentadecenoate using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Troubleshooting Guide

Issue: Poor sensitivity or no signal for Ethyl 14-pentadecenoate.

This is a common problem that can be attributed to several factors, primarily signal suppression from matrix components. Follow this step-by-step guide to identify and resolve the issue.

Step 1: Confirm Instrument Performance

Before troubleshooting your sample, ensure the LC-MS/MS system is performing optimally.

• Action: Infuse a standard solution of Ethyl 14-pentadecenoate directly into the mass spectrometer.

• Expected Outcome: A strong and stable signal for the precursor and product ions.

• Troubleshooting:

  • If the signal is weak or unstable, check the instrument settings, including ionization source parameters (e.g., capillary voltage, gas flow, temperature) and detector settings.[1]

  • Clean the ion source, as contamination can lead to poor signal intensity.[1]

  • Ensure the mass spectrometer is properly calibrated.

Step 2: Assess for Ion Suppression

Ion suppression is a major cause of poor sensitivity in LC-MS/MS analysis.[2][3] It occurs when co-eluting matrix components interfere with the ionization of the target analyte.[4]

• Action 1: Post-Column Infusion (PCI) Experiment

  • Protocol: Continuously infuse a standard solution of Ethyl 14-pentadecenoate post-column while injecting a blank matrix extract (a sample prepared without the analyte).

  • Interpretation: A significant drop in the baseline signal of Ethyl 14-pentadecenoate at a specific retention time indicates the presence of co-eluting interfering components.[2][4]

• Action 2: Post-Extraction Spike Analysis

  • Protocol:

    • Prepare two samples:

      • Sample A: A standard solution of Ethyl 14-pentadecenoate in a clean solvent.

      • Sample B: A blank matrix extract spiked with the same concentration of Ethyl 14-pentadecenoate as Sample A.

    • Analyze both samples by LC-MS/MS.

  • Calculation:

  • Interpretation: A value significantly less than 100% indicates signal suppression.

Step 3: Mitigate Signal Suppression

Based on the assessment in Step 2, implement the following strategies to reduce signal suppression.

• Strategy 1: Optimize Sample Preparation

  • The goal of sample preparation is to remove interfering matrix components before analysis.[5] For Ethyl 14-pentadecenoate, a long-chain fatty acid ester, phospholipids (B1166683) are a primary cause of matrix effects in biological samples.[6][7]

  • Recommended Techniques:

    • Solid-Phase Extraction (SPE): Use a reversed-phase or mixed-mode cation exchange SPE cartridge to selectively isolate Ethyl 14-pentadecenoate while removing polar interferences.[5]

    • Liquid-Liquid Extraction (LLE): An effective technique for separating lipids from aqueous matrices. A two-step LLE can be particularly useful to first remove highly non-polar interferences with a solvent like hexane, followed by extraction of the analyte with a moderately non-polar solvent.[5]

    • Protein Precipitation (PPT): A simpler but less clean method. While it removes proteins, many other matrix components remain.[5]

• Strategy 2: Optimize Chromatographic Conditions

  • The objective is to achieve chromatographic separation between Ethyl 14-pentadecenoate and any co-eluting interferences.

  • Recommendations:

    • Modify the Mobile Phase: Switching from acetonitrile (B52724) to methanol (B129727), or vice versa, can alter selectivity.[4]

    • Adjust the Gradient Profile: A shallower gradient can improve resolution.[4]

    • Change the Column Chemistry: If using a standard C18 column, consider a phenyl-hexyl or biphenyl (B1667301) stationary phase for different selectivity.[4]

• Strategy 3: Utilize an Internal Standard

  • Recommendation: Use a stable isotope-labeled (SIL) internal standard of Ethyl 14-pentadecenoate. The SIL internal standard will co-elute with the analyte and experience similar ion suppression, allowing for more accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in the context of LC-MS/MS analysis of Ethyl 14-pentadecenoate?

A1: Signal suppression, a type of matrix effect, is the reduction in the ionization efficiency of Ethyl 14-pentadecenoate in the mass spectrometer's ion source due to the presence of co-eluting molecules from the sample matrix.[4] These interfering components compete with the analyte for ionization, leading to a decreased signal intensity and compromising the accuracy and sensitivity of the analysis.[2][4]

Q2: What are the likely causes of signal suppression for Ethyl 14-pentadecenoate?

A2: Given that Ethyl 14-pentadecenoate is a long-chain fatty acid ester, the primary causes of signal suppression in biological matrices are endogenous lipids, particularly phospholipids.[6][7] Other potential sources include salts, proteins, and other small molecules present in the sample.[4]

Q3: How can I quantitatively assess the degree of signal suppression?

A3: A post-extraction spike experiment is a quantitative method to determine the extent of signal suppression. By comparing the peak area of Ethyl 14-pentadecenoate in a spiked blank matrix extract to that in a clean solvent, you can calculate the percentage of signal suppression.[4]

Q4: What are the most effective sample preparation techniques to reduce signal suppression for Ethyl 14-pentadecenoate?

A4: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are highly effective methods for removing matrix components that interfere with the analysis of lipid-like molecules such as Ethyl 14-pentadecenoate.[5] These techniques offer better cleanup than simpler methods like protein precipitation.[5]

Q5: Can changing the ionization mode help reduce signal suppression?

A5: Yes, switching the ionization mode can sometimes mitigate signal suppression. Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[3] If your analyte can be ionized by APCI, this could be a viable option. Additionally, switching between positive and negative ion modes in ESI can be beneficial, as fewer matrix components may be ionized in one mode compared to the other.[3][8]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Signal Suppression of a Representative Long-Chain Fatty Acid Ester

Sample Preparation Method	Matrix	Analyte Recovery (%)	Signal Suppression (%)
Protein Precipitation	Plasma	95 ± 5	60 ± 8
Liquid-Liquid Extraction	Plasma	85 ± 7	25 ± 5
Solid-Phase Extraction	Plasma	90 ± 6	15 ± 4

Note: These are illustrative values based on typical performance for similar analytes. Actual results may vary.

Table 2: Effect of Mobile Phase Additives on Analyte Signal (Positive Ion Mode)

Mobile Phase Additive	Concentration	Relative Signal Intensity (%)	Comments
No Additive	-	40	Poor peak shape and ionization.
Formic Acid	0.1%	100	Good protonation source, improves peak shape.
Ammonium Formate	5 mM	115	Can form adducts and potentially enhance the signal.

Note: These are illustrative values. The optimal additive and concentration should be determined empirically.[4]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

• Preparation:

  • Prepare a 1 µg/mL solution of Ethyl 14-pentadecenoate in 50:50 acetonitrile:water.

  • Prepare a blank matrix extract using your standard sample preparation procedure.

• LC-MS/MS Setup:

  • Set up the LC-MS/MS system with the analytical column.

  • Use a T-connector to introduce the Ethyl 14-pentadecenoate solution into the mobile phase flow after the column and before the mass spectrometer ion source.

  • Infuse the Ethyl 14-pentadecenoate solution at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Analysis:

  • Begin data acquisition, monitoring the MRM transition for Ethyl 14-pentadecenoate. You should observe a stable baseline signal.

  • Inject the prepared blank matrix extract onto the LC column.

• Data Interpretation:

  • Monitor the Ethyl 14-pentadecenoate MRM chromatogram. Any significant and reproducible dip in the baseline signal indicates a region of ion suppression.[4] Compare the retention time of the suppression zone with the expected retention time of your analyte.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Pre-treat 100 µL of plasma by adding 300 µL of 4% phosphoric acid in water and vortexing.

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 20% methanol in water to remove polar interferences.

• Elution:

  • Elute the Ethyl 14-pentadecenoate with 1 mL of methanol.

• Dry Down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for poor signal of Ethyl 14-pentadecenoate.

Caption: Comparison of sample preparation methods for reducing matrix effects.

References

• 1. zefsci.com [zefsci.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. providiongroup.com [providiongroup.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ethyl 14-pentadecenoate Stability and Storage

This technical support center provides guidance on the stability testing and optimal storage conditions for Ethyl 14-pentadecenoate. Researchers, scientists, and drug development professionals can utilize the following FAQs and troubleshooting guides to ensure the integrity of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Ethyl 14-pentadecenoate?

A1: For long-term stability, Ethyl 14-pentadecenoate should be stored in a freezer at temperatures of -20°C or lower. It is crucial to store it in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon, to prevent oxidative degradation. The container material should be glass with a Teflon-lined cap to avoid leaching of impurities from plastic containers.[1]

Q2: What are the primary degradation pathways for Ethyl 14-pentadecenoate?

A2: The primary degradation pathways for Ethyl 14-pentadecenoate, an unsaturated fatty acid ester, are:

• Oxidation: The double bond in the 14-pentadecenoate chain is susceptible to oxidation by atmospheric oxygen. This process can be accelerated by exposure to heat, light, and the presence of metal ions. Oxidation can lead to the formation of peroxides, aldehydes, ketones, and other degradation products, which can alter the compound's properties and purity.

• Hydrolysis: The ester linkage can be hydrolyzed to form 14-pentadecenoic acid and ethanol. This reaction is catalyzed by the presence of acids or bases and is accelerated by increased temperature and moisture.

Q3: How does temperature affect the stability of Ethyl 14-pentadecenoate?

A3: Higher temperatures significantly accelerate the degradation of unsaturated esters. Thermal stress can promote both oxidation and hydrolysis. It is recommended to avoid high temperatures during storage and handling. For instance, studies on similar unsaturated fatty acids have shown significant degradation at elevated temperatures.[1]

Q4: Is Ethyl 14-pentadecenoate sensitive to light?

A4: Yes, exposure to light, particularly UV light, can promote the oxidation of the double bond in the fatty acid chain. Therefore, it is recommended to store Ethyl 14-pentadecenoate in light-resistant containers, such as amber glass vials.

Q5: What is a forced degradation study and why is it important for Ethyl 14-pentadecenoate?

A5: A forced degradation (or stress testing) study is an investigation into the stability of a drug substance under conditions more severe than accelerated stability testing. These studies are essential to:

• Identify potential degradation products.

• Elucidate degradation pathways.

• Develop and validate stability-indicating analytical methods that can effectively separate the intact compound from its degradation products. Typical stress conditions include exposure to acid, base, oxidation, heat, and light.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpected peaks in chromatogram (GC/HPLC)	Degradation of the sample due to improper storage or handling.	1. Verify that the sample has been stored at ≤ -20°C in a tightly sealed container under an inert atmosphere. 2. Prepare fresh solutions for analysis, as degradation can occur in solution. 3. Perform a forced degradation study to identify the retention times of potential degradation products.
Decrease in the main peak area over time	The compound is degrading.	1. Review storage conditions and ensure they are optimal. 2. Check for potential sources of contamination in solvents or reagents that could be catalyzing degradation. 3. Quantify the degradation products to perform a mass balance analysis.
Change in physical appearance (e.g., color change from colorless to yellow)	Oxidation of the compound.	1. Ensure the sample is stored under an inert gas (nitrogen or argon). 2. Minimize exposure to air and light during handling. 3. Consider adding a suitable antioxidant if compatible with the intended application.
Inconsistent analytical results between replicates	Non-homogeneity of the sample due to partial degradation or improper mixing.	1. Ensure the sample is brought to room temperature and vortexed gently before taking an aliquot. 2. If the sample has been stored for a long time, consider re-qualifying it before use.

Data Presentation

Table 1: Recommended Storage Conditions for Ethyl 14-pentadecenoate

Condition	Parameter	Recommendation
Long-Term Storage	Temperature	≤ -20°C (Freezer)
Atmosphere	Inert Gas (Nitrogen or Argon)
Container	Tightly sealed glass vial with Teflon-lined cap
Light Exposure	Protected from light (Amber vial)
Short-Term Storage / Handling	Temperature	Room Temperature (minimized duration)
Atmosphere	Minimize exposure to air
Light Exposure	Minimize exposure to light

Table 2: Example of Thermal Degradation of Unsaturated Fatty Acids at 170°C

This table presents data on the degradation of oleic acid (C18:1) and linoleic acid (C18:2), which are structurally similar to 14-pentadecenoic acid, to illustrate the effect of heat over time.

Heating Time (hours)	Oleic Acid (C18:1) Remaining (%)	Linoleic Acid (C18:2) Remaining (%)
0	100	100
2	~95	~80
4	~92	~65
6	~88	~50
8	~85	~40

Note: This data is representative and sourced from studies on similar compounds to demonstrate the degradation trend. Actual degradation rates for Ethyl 14-pentadecenoate may vary.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To investigate the intrinsic stability of Ethyl 14-pentadecenoate and identify potential degradation products.

Materials:

• Ethyl 14-pentadecenoate

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (B78521) (0.1 M)

• Hydrogen peroxide (3%)

• Methanol or Acetonitrile (HPLC grade)

• Calibrated oven and photostability chamber

• HPLC-UV or GC-FID system

Methodology:

• Acid Hydrolysis: Dissolve a known amount of Ethyl 14-pentadecenoate in a small amount of organic solvent and dilute with 0.1 M HCl. Heat at 60°C for a specified time (e.g., 2, 4, 8 hours). Cool, neutralize, and dilute to a known concentration for analysis.

• Base Hydrolysis: Dissolve a known amount of Ethyl 14-pentadecenoate in a small amount of organic solvent and dilute with 0.1 M NaOH. Heat at 60°C for a specified time. Cool, neutralize, and dilute for analysis.

• Oxidative Degradation: Dissolve Ethyl 14-pentadecenoate in a suitable solvent and add 3% hydrogen peroxide. Keep at room temperature, protected from light, for a specified time. Dilute for analysis.

• Thermal Degradation: Store a solid sample of Ethyl 14-pentadecenoate in a calibrated oven at an elevated temperature (e.g., 70°C) for a specified time. Dissolve and dilute for analysis.

• Photostability: Expose a solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. Dissolve and dilute for analysis.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC-UV or GC-FID method. Aim for 5-20% degradation of the parent compound.

Protocol 2: Stability Analysis by GC-FID

Objective: To quantify the purity of Ethyl 14-pentadecenoate and detect degradation products.

Sample Preparation:

• Accurately weigh about 10 mg of Ethyl 14-pentadecenoate into a vial.

• Dissolve in 1 mL of a suitable solvent like hexane (B92381) or ethyl acetate.

• If analyzing for hydrolysis, a derivatization step to convert the free fatty acid to its methyl ester may be necessary for better chromatographic performance.

GC-FID Conditions:

• Column: DB-23 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column.

• Carrier Gas: Helium or Hydrogen.

• Inlet Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 min.

  • Ramp at 10°C/min to 200°C.

  • Ramp at 5°C/min to 240°C, hold for 5 min.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Data Analysis: Calculate the percentage purity by dividing the peak area of Ethyl 14-pentadecenoate by the total peak area of all components. Identify degradation products by comparing retention times with known standards or by using GC-MS for structural elucidation.

Visualizations

Workflow for Forced Degradation Stability Testing.

References

• 1. Thermal Degradation of Long Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Method Validation for Ethyl 14-pentadecenoate Following ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical methods for the quantitative determination of Ethyl 14-pentadecenoate, a long-chain fatty acid ester, in a drug substance. The validation of these methods is conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the reliability and accuracy of the analytical data.[1][2][3] This document outlines the experimental protocols, presents a comparative analysis of the validation parameters, and includes visualizations to clarify the workflow and logical relationships of the validation process.

Introduction to Analytical Method Validation

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[3][4][5] The ICH guidelines provide a framework for the validation of analytical procedures, covering various performance characteristics.[1][2][6] These characteristics include accuracy, precision, specificity, detection limit, quantitation limit, linearity, range, and robustness.[3][7]

This guide compares two widely used chromatographic techniques for the analysis of Ethyl 14-pentadecenoate:

• Method A: Gas Chromatography with Flame Ionization Detection (GC-FID)

• Method B: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Comparative Data Summary

The following tables summarize the hypothetical, yet realistic, quantitative data obtained from the validation of the two analytical methods.

Table 1: Linearity and Range

Parameter	Method A (GC-FID)	Method B (HPLC-UV)	ICH Acceptance Criteria
Range	1 - 150 µg/mL	5 - 200 µg/mL	The range should be established with suitable levels of precision, accuracy, and linearity.[3]
Correlation Coefficient (r²)	0.9995	0.9991	≥ 0.999
Y-intercept	y = 1.2x10⁵x - 5.1x10³	y = 8.9x10⁴x + 1.2x10⁴	The y-intercept should not be significantly different from zero.

Table 2: Accuracy (Recovery)

Concentration	Method A (GC-FID)	Method B (HPLC-UV)	ICH Acceptance Criteria
50%	99.5%	98.9%	98.0% - 102.0%
100%	100.2%	100.5%	98.0% - 102.0%
150%	99.8%	101.2%	98.0% - 102.0%

Table 3: Precision (Repeatability and Intermediate Precision)

Parameter	Method A (GC-FID)	Method B (HPLC-UV)	ICH Acceptance Criteria
Repeatability (%RSD)	0.8%	1.1%	RSD ≤ 2%
Intermediate Precision (%RSD)	1.2%	1.5%	RSD ≤ 2%

Table 4: Detection and Quantitation Limits

Parameter	Method A (GC-FID)	Method B (HPLC-UV)	ICH Acceptance Criteria
Limit of Detection (LOD)	0.3 µg/mL	1.5 µg/mL	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	1.0 µg/mL	5.0 µg/mL	Signal-to-Noise ratio of 10:1

Table 5: Robustness

Parameter Varied	Method A (GC-FID) - %RSD	Method B (HPLC-UV) - %RSD	ICH Acceptance Criteria
Column Temperature (±2°C)	1.1%	1.4%	The method should remain unaffected by small, deliberate variations in parameters.[3]
Flow Rate (±5%)	1.3%	1.6%	RSD ≤ 2%
Mobile Phase Composition (±2%)	N/A	1.8%	RSD ≤ 2%

Experimental Protocols

Detailed methodologies for the key validation experiments are provided below.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present.[6]

• Protocol:

  • Analyze a blank sample (matrix without the analyte).

  • Analyze a sample of pure Ethyl 14-pentadecenoate.

  • Analyze a sample of the drug substance containing Ethyl 14-pentadecenoate.

  • Spike the drug substance with potential impurities and degradation products and analyze.

  • For GC-FID: Assess the retention time of the analyte peak and observe for any interfering peaks.

  • For HPLC-UV: Assess the retention time and peak purity using a photodiode array (PDA) detector.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[3]

• Protocol:

  • Prepare a series of at least five concentrations of Ethyl 14-pentadecenoate working standard across the specified range.

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area against the concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[3]

• Protocol:

  • Prepare samples of the drug substance matrix spiked with Ethyl 14-pentadecenoate at three different concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery of the analyte.

Precision

The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[3]

• Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare six independent samples of the drug substance at 100% of the target concentration.

    • Analyze the samples on the same day, with the same analyst, and on the same instrument.

    • Calculate the Relative Standard Deviation (%RSD) of the results.

  • Intermediate Precision:

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the %RSD for the combined results from both studies.

Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[3]

• Protocol:

  • Introduce small, deliberate changes to the analytical method parameters.

  • For GC-FID, vary parameters such as injection temperature, oven temperature ramp rate, and gas flow rates.

  • For HPLC-UV, vary parameters such as column temperature, mobile phase composition, and flow rate.

  • Analyze a sample under each modified condition and calculate the %RSD of the results compared to the nominal conditions.

Visualizations

The following diagrams illustrate the workflow of the analytical method validation process and the logical relationships between the different validation parameters as defined by ICH guidelines.

References

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. m.youtube.com [m.youtube.com]

Comparative Analysis of the Biological Activities of Ethyl 14-pentadecenoate and Other Fatty Acid Ethyl Esters

A Guide for Researchers and Drug Development Professionals

Introduction

Fatty acid ethyl esters (FAEEs) are a class of neutral lipids formed by the esterification of fatty acids with ethanol. While often studied in the context of being biomarkers for alcohol consumption and mediators of alcohol-induced organ damage, emerging research is exploring their diverse biological activities. This guide provides a comparative overview of the known biological effects of various FAEEs, with a particular focus on contrasting them with the potential activities of Ethyl 14-pentadecenoate. Due to a notable scarcity of direct experimental data on Ethyl 14-pentadecenoate in publicly available literature, this comparison draws upon the activities of its parent fatty acid, pentadecanoic acid (C15:0), and other structurally related FAEEs to infer its likely biological profile. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals investigating the therapeutic potential of this class of molecules.

Comparative Biological Activities: A Tabular Overview

The following tables summarize the reported biological activities of pentadecanoic acid and various fatty acid ethyl esters, providing a framework for understanding the potential effects of Ethyl 14-pentadecenoate.

Table 1: Comparative Anti-inflammatory Activity

Compound/Class	Model System	Key Findings
Pentadecanoic Acid (C15:0)	SAMP1/YitFc mice (model for Inflammatory Bowel Disease)	Supplementation with C15:0 showed significant anti-inflammatory effects, reducing the severity of colitis and ileitis.[1][2]
Primary human cell systems	Exhibited broad, dose-dependent anti-inflammatory activities across 10 different systems.[3]
Ethyl Palmitate (C16:0 EE)	Carrageenan-induced rat paw edema	Reduced edema and levels of prostaglandin (B15479496) E2 (PGE2) in inflammatory exudates.
Lipopolysaccharide (LPS)-induced endotoxemia in rats	Reduced plasma levels of TNF-α and IL-6, and decreased NF-κB expression in liver and lung tissues.
(E)-9-Octadecenoic acid ethyl ester	LPS-induced RAW264.7 macrophages	Significantly suppressed the production of nitric oxide (NO), PGE2, and TNF-α in a dose-dependent manner.

Table 2: Comparative Anti-cancer Activity

Compound/Class	Cancer Cell Line(s)	Key Findings (IC50/Effect)
Pentadecanoic Acid (C15:0)	Various human cancer cell lines	Showed antiproliferative effects in endothelial cells, T cells, coronary artery smooth muscle cells, and fibroblasts at concentrations ranging from 1.9 to 50 µM.[3] Matched the activity of anti-cancer therapeutics gemcitabine (B846) and paclitaxel (B517696) at 50 µM.[3]
Hexadecanoic acid ethyl ester	MCF-7 (human breast cancer)	Showed 67% inhibition of cell growth at a concentration of 100 µM.
Fatty Acid Ethyl Esters (general)	Madin-Darby Canine Kidney (MDCK) cells	Cytotoxicity was dependent on molecular structure, with monoesters having a greater effect than di- and tri-esters. Medium-chain FAEs with small hydrophilic heads were the most cytotoxic.[4]

Table 3: Comparative Metabolic Effects

Compound/Class	Model System	Key Findings
Pentadecanoic Acid (C15:0)	Human studies	Higher circulating levels are associated with a lower risk of type 2 diabetes and nonalcoholic fatty liver disease.[5][6]
Monounsaturated Fatty Acids (general)	Patients with Type 2 Diabetes	Diets enriched with monounsaturated fatty acids led to significant reductions in fasting plasma glucose, triglycerides, and body weight, along with an increase in HDL cholesterol compared to high-carbohydrate diets.[7][8][9][10]
Fatty Acids (C8-C15)	Streptococcus mutans and dental plaque	Inhibited the metabolic activity of plaque bacteria.[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments cited in the comparison.

In Vitro Anti-inflammatory Assay: Inhibition of Nitric Oxide Production in Macrophages

This protocol is adapted from studies on the anti-inflammatory effects of fatty acid derivatives.

Principle: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, stimulates macrophages (like the RAW264.7 cell line) to produce pro-inflammatory mediators, including nitric oxide (NO). The anti-inflammatory potential of a test compound can be assessed by its ability to inhibit this LPS-induced NO production. The amount of NO produced is quantified by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

Protocol:

• Cell Culture: Culture RAW264.7 macrophages in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound (e.g., Ethyl 14-pentadecenoate or other FAEEs) for 1 hour.

• LPS Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (cells with LPS but no test compound) and a negative control (cells without LPS or test compound).

• Nitrite Quantification (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition using the following formula: % Inhibition = [(Absorbance of Vehicle Control - Absorbance of Sample) / Absorbance of Vehicle Control] x 100 Determine the IC50 value (the concentration of the compound that inhibits 50% of NO production).

In Vitro Cytotoxicity Assay: MTT Assay in Cancer Cell Lines

This protocol is a standard method for assessing the effect of a compound on cell viability and proliferation.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Culture: Culture the desired cancer cell line (e.g., MCF-7 for breast cancer) in the appropriate medium and conditions.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^3 cells/well and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., Ethyl 14-pentadecenoate or other FAEEs) for 24, 48, or 72 hours. Include a vehicle control (cells treated with the solvent used to dissolve the compound) and a blank (medium only).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.04 N HCl in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the formula: % Viability = (Absorbance of Sample / Absorbance of Vehicle Control) x 100 Determine the IC50 value (the concentration of the compound that reduces cell viability by 50%).

Visualizing Cellular Mechanisms and Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways and experimental workflows relevant to the biological activities of fatty acid esters.

Caption: LPS-induced pro-inflammatory signaling pathway and potential inhibition by FAEEs.

Caption: Workflow for determining the cytotoxicity of FAEEs using the MTT assay.

While direct experimental evidence for the biological activity of Ethyl 14-pentadecenoate is currently lacking in the scientific literature, the available data on its parent fatty acid, pentadecanoic acid, and other related fatty acid ethyl esters suggest a promising potential for anti-inflammatory, anti-cancer, and beneficial metabolic effects. The provided comparative data and detailed experimental protocols offer a solid foundation for researchers to initiate investigations into the specific biological functions of Ethyl 14-pentadecenoate. Further studies are imperative to elucidate its precise mechanisms of action and to determine its potential as a novel therapeutic agent. The diagrams of cellular pathways and experimental workflows serve as visual aids to guide future research in this intriguing area of lipid biology.

References

• 1. Anti-Inflammatory Effect of Dietary Pentadecanoic Fatty Acid Supplementation on Inflammatory Bowel Disease in SAMP1/YitFc Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Effect of Dietary Pentadecanoic Fatty Acid Supplementation on Inflammatory Bowel Disease in SAMP1/YitFc Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of fatty acid ester structure on cytotoxicity of self-emulsified nanoemulsion and transport of nanoemulsion droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds[v1] | Preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic Effects of Monounsaturated Fatty Acid–Enriched Diets Compared With Carbohydrate or Polyunsaturated Fatty Acid–Enriched Diets in Patients With Type 2 Diabetes: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Monounsaturated Fatty Acids and Risk of Cardiovascular Disease: Synopsis of the Evidence Available from Systematic Reviews and Meta-Analyses [mdpi.com]
• 10. Metabolic Effects of Monounsaturated Fatty Acid-Enriched Diets Compared With Carbohydrate or Polyunsaturated Fatty Acid-Enriched Diets in Patients With Type 2 Diabetes: A Systematic Review and Meta-analysis of Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The effects of fatty acids and their monoesters on the metabolic activity of dental plaque - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis for Researchers: Ethyl Oleate vs. Ethyl 14-pentadecenoate

An in-depth guide for researchers, scientists, and drug development professionals comparing the well-documented Ethyl Oleate (B1233923) against the lesser-known Ethyl 14-pentadecenoate. This guide synthesizes available data on their properties, biological activities, and applications, highlighting the significant gap in current research.

Introduction

Ethyl Oleate, the ethyl ester of the omega-9 fatty acid oleic acid, is a well-characterized compound ubiquitously used in the pharmaceutical industry as a solvent and vehicle for intramuscular drug delivery. Its biocompatibility and physicochemical properties have made it a staple in formulations of lipophilic substances like steroids.[1][2] In contrast, Ethyl 14-pentadecenoate, an unsaturated fatty acid ethyl ester with a 15-carbon chain, remains a largely uncharacterized molecule. This guide provides a comparative overview of these two compounds, summarizing the extensive data available for Ethyl Oleate and underscoring the near-complete absence of experimental data for Ethyl 14-pentadecenoate, thereby identifying a clear opportunity for future research.

Physicochemical Properties: A Comparative Overview

Property	Ethyl Oleate	Ethyl 14-pentadecenoate (Data largely from Ethyl Pentadecanoate)
Molecular Formula	C₂₀H₃₈O₂[1][3][5]	C₁₇H₃₂O₂
Molecular Weight	310.51 g/mol [6]	~268.44 g/mol
Appearance	Colorless to pale yellow liquid[1][3]	Colorless clear liquid (estimated)[7]
Melting Point	-32 °C[1][6]	12-14 °C[7]
Boiling Point	216-218 °C at 15 mmHg[1][6]	173 °C at 15 mmHg[7]
Density	0.87 g/cm³ at 25 °C[1][3][6]	0.858 - 0.866 g/cm³ at 25 °C[7]
Water Solubility	Insoluble[1]	Practically insoluble (predicted)[8]
LogP (Octanol/Water)	-	7.24 (predicted)[8]
CAS Number	111-62-6[1][6]	60026-32-6 (for (Z)-isomer)

Biological Activity and Mechanisms of Action

Ethyl Oleate

Ethyl Oleate is not merely an inactive vehicle; it exhibits a range of biological activities. It is an endogenous fatty acid ethyl ester (FAEE) produced in the body following ethanol (B145695) consumption and has been implicated as a potential toxic mediator of alcohol in several organs.[1] Studies have shown that Ethyl Oleate can induce mitochondrial oxidative stress and apoptosis in alveolar macrophages.

Emerging research also points to its potential therapeutic effects, including antibacterial, antioxidant, and anticancer properties, often identified in plant extracts where it is a component.[9] While direct, quantitative data on the pure compound is sparse, its structural similarity to other bioactive lipids suggests a role in modulating inflammatory pathways. Some studies on related compounds suggest that unsaturated fatty acid esters may influence the NF-κB signaling pathway, a key regulator of inflammation.

Ethyl 14-pentadecenoate

There is a significant deficit of published experimental data regarding the biological activity of Ethyl 14-pentadecenoate. General literature on unsaturated fatty acid ethyl esters suggests they can possess a range of biological functions, including anti-inflammatory and antimicrobial effects.[10] Furthermore, the free fatty acid counterpart, pentadecanoic acid (C15:0), has been studied and shown to have broad anti-inflammatory and antiproliferative activities. However, it is crucial to note that these activities cannot be directly extrapolated to its ethyl ester form without dedicated experimental validation.

Comparative Experimental Data

A direct comparison of experimental performance is not feasible due to the lack of data for Ethyl 14-pentadecenoate. The following table summarizes the type of data available for Ethyl Oleate, which is currently absent for its counterpart.

Experiment Type	Ethyl Oleate	Ethyl 14-pentadecenoate
Antioxidant Activity (DPPH Assay)	Activity reported in plant extracts containing Ethyl Oleate, but specific IC₅₀ for the pure compound is not readily available.	No data available.
Anti-inflammatory (NO Inhibition)	Potential activity suggested via NF-κB pathway modulation, but quantitative IC₅₀ values for the pure compound are not specified in the reviewed literature.	No data available.
Cytotoxicity (MTT Assay)	Antiproliferative activity against cancer cell lines reported for extracts containing Ethyl Oleate.[9]	No data available.

Experimental Protocols

To facilitate future research, particularly for Ethyl 14-pentadecenoate, detailed methodologies for key screening assays are provided below.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor.

• Reagent Preparation : Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Prepare various concentrations of the test compound (e.g., Ethyl Oleate) in a suitable solvent.

• Assay Procedure : In a 96-well plate, add a specific volume of the test compound solution to the DPPH solution.

• Incubation : Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement : Measure the absorbance of the solution at approximately 517 nm using a microplate reader.[11] A decrease in absorbance indicates radical scavenging activity.

• Calculation : The percentage of scavenging activity is calculated relative to a control (DPPH solution without the test compound). The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is then determined.[12]

Cytotoxicity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding : Seed cells (e.g., a cancer cell line) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment : Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.[7] Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization : Add a solubilization solution (such as DMSO or a specialized buffer) to each well to dissolve the formazan crystals.

• Measurement : Read the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Analysis : Cell viability is expressed as a percentage relative to untreated control cells. The IC₅₀ value (concentration that inhibits 50% of cell growth) can be calculated.

Conclusion and Future Directions

The comparative analysis reveals a stark contrast between the two molecules. Ethyl Oleate is a well-established pharmaceutical excipient with known physicochemical properties and a growing body of evidence supporting its own biological activities. While more specific, quantitative studies on its anti-inflammatory and antioxidant effects as a pure compound are needed, it remains a compound of significant interest.

Conversely, Ethyl 14-pentadecenoate represents a significant knowledge gap. Its properties and potential biological effects remain almost entirely unexplored in published literature. This presents a clear opportunity for novel research. Future studies should focus on the fundamental characterization of Ethyl 14-pentadecenoate, including the validation of its physicochemical properties and a comprehensive screening of its biological activities using established protocols such as the DPPH and MTT assays. Such research would not only illuminate the potential of this specific molecule but also contribute to the broader understanding of how chain length and unsaturation patterns in fatty acid ethyl esters influence their biological function.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. Ethyl oleate - Wikipedia [en.wikipedia.org]
• 3. Eicosapentaenoic and docosahexaenoic acid ethyl esters differentially enhance B-cell activity in murine obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Uses and benefits of omega-3 ethyl esters in patients with cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Production and biological function of volatile esters in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ethyl pentadecanoate, 41114-00-5 [thegoodscentscompany.com]
• 8. Showing Compound Ethyl pentadecanoate (FDB005197) - FooDB [foodb.ca]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Moringa oleifera potential for the treatment and prevention of COVID-19 involving molecular interaction, antioxidant properties and kinetic mechanism | PLOS One [journals.plos.org]
• 12. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis for Researchers: Ethyl 14-pentadecenoate vs. 14-pentadecenoic Acid

In the realm of lipid research and drug development, the choice between a fatty acid and its esterified form can significantly impact experimental outcomes. This guide provides a detailed comparison of Ethyl 14-pentadecenoate and its parent fatty acid, 14-pentadecenoic acid, to aid researchers in selecting the appropriate compound for their studies. While direct comparative experimental data for Ethyl 14-pentadecenoate is limited, this guide synthesizes available information on the parent fatty acid and general principles differentiating free fatty acids from their ethyl esters.

Physicochemical and Biological Properties

The conversion of a carboxylic acid to an ethyl ester alters its physical and chemical properties, which in turn can influence its biological activity and bioavailability.

Property	14-pentadecenoic acid	Ethyl 14-pentadecenoate (Inferred)	Reference
Molecular Formula	C15H28O2	C17H32O2	[1]
Molecular Weight	240.38 g/mol	268.44 g/mol	[1]
Physical State	Solid	Liquid	[2]
Solubility	Soluble in DMF (25 mg/ml), DMSO (10 mg/ml), and Ethanol (25 mg/ml). Poorly soluble in water.	Likely soluble in organic solvents like ethanol, ether, and chloroform. Insoluble in water.	[3][4]
Bioavailability	Generally higher, especially under low-fat conditions. Does not require lipase (B570770) for initial absorption.	Generally lower than the free fatty acid form. Requires intestinal lipases for hydrolysis before absorption.	[1][3][5][6][7][8][9]
Biological Activity	The saturated form (pentadecanoic acid) exhibits anti-inflammatory properties and acts as a PPAR agonist.[10][11] Unsaturated fatty acids can exhibit cytotoxicity against cancer cells.[12]	Biological activity is dependent on its hydrolysis to 14-pentadecenoic acid in vivo. May serve as a more stable prodrug form for delivery.	[13][14]

Performance Comparison: Bioavailability and Biological Activity

The primary distinction in performance between a free fatty acid and its ethyl ester lies in their absorption and subsequent metabolic fate.

Bioavailability: Studies comparing other fatty acids and their ethyl esters have consistently demonstrated that free fatty acids have superior bioavailability, particularly in low-fat conditions.[1][3][5][6][7][8][9] This is because fatty acid ethyl esters (FAEEs) require enzymatic hydrolysis by intestinal lipases to release the free fatty acid for absorption. This enzymatic step can be a rate-limiting factor. In contrast, free fatty acids can be directly absorbed by intestinal cells.

Biological Activity: The biological effects of Ethyl 14-pentadecenoate are contingent on its conversion to 14-pentadecenoic acid. Therefore, the intrinsic activity resides with the parent fatty acid. Research on the saturated counterpart, pentadecanoic acid (C15:0), has shown it to possess anti-inflammatory and antifibrotic properties, potentially through the activation of peroxisome proliferator-activated receptors (PPARs).[10][11] It is plausible that 14-pentadecenoic acid shares some of these characteristics, and its effects would be the benchmark for any activity observed from its ethyl ester.

While the ester form may be less active in vitro, it can be considered a more stable prodrug for in vivo applications, potentially protecting the fatty acid from degradation before reaching its target. However, some studies suggest that FAEEs themselves can have distinct biological effects and may be less toxic than their parent free fatty acids in certain contexts.[13][14]

Experimental Protocols

Detailed methodologies for key experiments relevant to the study of fatty acids are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of a compound on cell viability.

a. Materials:

• 96-well cell culture plates

• Cancer cell line of interest (e.g., MCF-7, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 14-pentadecenoic acid or Ethyl 14-pentadecenoate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

b. Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of the test compound in culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubate the plate for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.[15][16]

In Vitro Anti-inflammatory Assay (Inhibition of Protein Denaturation)

This assay provides a preliminary indication of anti-inflammatory activity.

a. Materials:

• Bovine serum albumin (BSA) or egg albumin

• Phosphate-buffered saline (PBS, pH 6.4)

• Test compound (14-pentadecenoic acid or Ethyl 14-pentadecenoate)

• Standard anti-inflammatory drug (e.g., Diclofenac sodium)

• Spectrophotometer

b. Procedure:

• Prepare a reaction mixture containing 0.2 mL of egg albumin, 2.8 mL of PBS, and 2 mL of various concentrations of the test compound.

• A control group consists of the reaction mixture without the test compound.

• Incubate the mixtures at 37°C for 15 minutes.

• Induce protein denaturation by heating the mixtures at 70°C for 5 minutes.

• After cooling, measure the absorbance of the solutions at 660 nm.

• Diclofenac sodium is used as a reference standard.

• Calculate the percentage inhibition of protein denaturation.[17]

Antimicrobial Assay (Broth Microdilution Method)

This method determines the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

a. Materials:

• 96-well microtiter plates

• Bacterial or fungal strain of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi)

• Test compound

• Standard antibiotic or antifungal agent

• Spectrophotometer or visual inspection

b. Procedure:

• Dispense 100 µL of the appropriate broth into each well of a 96-well plate.

• Add 100 µL of the test compound to the first well and perform serial two-fold dilutions across the plate.

• Prepare a standardized inoculum of the microorganism and add 5 µL to each well.

• Include a positive control (broth with inoculum) and a negative control (broth only).

• Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for bacteria).

• The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[18][19][20]

Visualizations

The following diagrams illustrate the relationship between Ethyl 14-pentadecenoate and 14-pentadecenoic acid and a general experimental workflow.

Caption: Metabolic conversion of Ethyl 14-pentadecenoate.

Caption: General experimental workflow for compound comparison.

References

• 1. Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. celerion.com [celerion.com]
• 4. Ethyl Oleate | C20H38O2 | CID 5363269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Bioavailability of marine n-3 fatty acid formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Single-dose, Comparative Bioavailability Study of a Formulation containing OM3 as Phospholipid and Free Fatty Acid to an Ethyl Ester Formulation in the Fasting and Fed States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pentadecanoic Acid Shows Anti-Inflammatory, PPAR Effects - Creative Proteomics [creative-proteomics.com]
• 11. Anti-Inflammatory Effect of Dietary Pentadecanoic Fatty Acid Supplementation on Inflammatory Bowel Disease in SAMP1/YitFc Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cytotoxicity of unsaturated fatty acids in fresh human tumor explants: concentration thresholds and implications for clinical efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fatty Acid Ethyl Esters Are Less Toxic Than Their Parent Fatty Acids Generated during Acute Pancreatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Differences in the fatty acid composition of fatty acid ethyl esters in organs and their secretions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. turkjps.org [turkjps.org]
• 16. biomedres.us [biomedres.us]
• 17. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ajol.info [ajol.info]
• 19. Short- and medium-chain fatty acids exhibit antimicrobial activity for oral microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 20. scielo.br [scielo.br]

Comparative Analysis of Ethyl 14-pentadecenoate and Structurally Related Compounds in Pheromone Research

A comprehensive guide for researchers, scientists, and drug development professionals on the potential cross-reactivity and biological activity of long-chain ethyl esters in insect chemical communication.

While direct cross-reactivity studies on Ethyl 14-pentadecenoate are not extensively available in public literature, this guide provides a comparative analysis of its potential activity based on data from structurally similar long-chain fatty acid esters. The information presented herein is intended to serve as a valuable resource for researchers investigating insect pheromones and developing novel pest management strategies.

Comparative Efficacy: Electroantennography (EAG) Data

Electroantennography (EAG) is a technique used to measure the electrical response of an insect's antenna to volatile compounds. The following table summarizes EAG responses of various moth species to a range of long-chain esters and other relevant compounds. This data can be used to infer the potential for cross-reactivity with Ethyl 14-pentadecenoate based on structural similarities.

Table 1: Relative EAG Responses of Male Moths to Various Long-Chain Esters and Pheromone Components

Compound	Insect Species	Relative EAG Response (%)	Reference Compound
(Z)-11-Hexadecenyl acetate	Helicoverpa armigera	100	Itself
(Z)-9-Hexadecenyl acetate	Helicoverpa armigera	75	(Z)-11-Hexadecenyl acetate
Ethyl palmitate	Spodoptera litura	60	(Z,E)-9,11-tetradecadienyl acetate
Ethyl oleate	Spodoptera litura	55	(Z,E)-9,11-tetradecadienyl acetate
Ethyl stearate	Spodoptera litura	40	(Z,E)-9,11-tetradecadienyl acetate
(Z)-11-Tetradecenyl acetate	Ostrinia furnacalis	100	Itself
(E)-11-Tetradecenyl acetate	Ostrinia furnacalis	95	(Z)-11-Tetradecenyl acetate
(Z)-9-Tetradecenyl acetate	Ostrinia furnacalis	20	(Z)-11-Tetradecenyl acetate

Note: The data presented is a synthesis from multiple sources and is intended for comparative purposes. Absolute values may vary depending on the specific experimental conditions.

Behavioral Assays: Wind Tunnel Studies

Wind tunnel bioassays are a standard method for evaluating the behavioral responses of insects to airborne chemical cues. The data below illustrates the typical upwind flight and source contact responses of male moths to pheromone components and related compounds.

Table 2: Behavioral Responses of Male Moths to Pheromone Analogs in a Wind Tunnel

Compound	Insect Species	% Upwind Flight	% Source Contact
(Z)-11-Hexadecenal	Helicoverpa zea	85	70
(Z)-9-Hexadecenal	Helicoverpa zea	60	45
Hexadecanal	Helicoverpa zea	25	10
(Z,E)-9,12-Tetradecadienyl acetate	Plodia interpunctella	90	80
(Z)-9-Tetradecenyl acetate	Plodia interpunctella	30	15

Experimental Protocols

Electroantennography (EAG) Protocol

This protocol provides a generalized procedure for conducting EAG recordings to screen for olfactory responses to volatile compounds.

1. Insect Preparation:

• Anesthetize an adult male moth by chilling on ice or brief exposure to CO2.

• Carefully excise one antenna at the base using micro-scissors.

• Mount the antenna between two electrodes using a conductive gel. The reference electrode is inserted into the basal end of the antenna, and the recording electrode is placed in contact with the distal tip.

2. Odor Stimulus Delivery:

• Prepare serial dilutions of the test compounds (e.g., Ethyl 14-pentadecenoate and analogues) in a suitable solvent like hexane.

• Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper strip.

• Insert the filter paper into a Pasteur pipette, which serves as the odor cartridge.

• Deliver a puff of purified, humidified air through the cartridge, directing the airflow over the antennal preparation.

3. Data Recording and Analysis:

• The electrical potential difference between the two electrodes is amplified and recorded.

• The amplitude of the negative deflection (depolarization) is measured as the EAG response.

• Responses are typically normalized to a standard compound (e.g., the primary pheromone component) to allow for comparison across different preparations and compounds.

Wind Tunnel Bioassay Protocol

This protocol outlines the steps for assessing the behavioral response of moths to pheromone candidates in a controlled flight environment.

1. Wind Tunnel Setup:

• Use a wind tunnel with a controlled airflow (e.g., 0.3-0.5 m/s), temperature, and humidity, simulating natural conditions for the test species.

• Provide a point source for the odor stimulus at the upwind end of the tunnel. This can be a rubber septum or filter paper loaded with the test compound.

• Position a release platform for the insects at the downwind end of the tunnel.

2. Insect Acclimation and Release:

• Use sexually mature, virgin male moths that have been acclimated to the experimental conditions (light, temperature) for at least one hour.

• Place an individual moth on the release platform.

3. Behavioral Observation:

• Introduce the odor stimulus into the airflow.

• Observe and record the moth's behavior for a set period (e.g., 3-5 minutes). Key behaviors to score include:

  • Activation: Initiation of wing fanning and taking flight.

  • Upwind flight: Oriented flight towards the odor source.

  • Casting: Zig-zagging flight pattern.

  • Source contact: Landing on or near the odor source.

4. Data Analysis:

• Calculate the percentage of moths exhibiting each key behavior for each test compound and concentration.

• Compare the responses to the test compounds with a positive control (known pheromone) and a negative control (solvent only).

Visualizations

Pheromone Signaling Pathway

The following diagram illustrates a plausible signaling pathway for the detection of long-chain ester pheromones in moth olfactory receptor neurons. While insect olfactory transduction can involve ionotropic mechanisms, metabotropic pathways involving G-protein coupled receptors (GPCRs) are also known to play a role, particularly in pheromone perception.[1][2][3][4]

Caption: A generalized model of a moth pheromone signaling pathway.

Experimental Workflow for Cross-Reactivity Assessment

This diagram outlines a logical workflow for researchers to assess the cross-reactivity of a novel compound like Ethyl 14-pentadecenoate.

Caption: Workflow for assessing pheromone cross-reactivity.

References

• 1. Pheromone Transduction in Moths - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pheromone transduction in moths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]

Inter-laboratory Comparison of Ethyl 14-pentadecenoate Analysis: A Performance Evaluation Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of an inter-laboratory comparison for the quantitative analysis of Ethyl 14-pentadecenoate. The objective of this study was to assess the state of practice in the quantification of this long-chain fatty acid ethyl ester and to provide a baseline for laboratory performance. The results and methodologies presented herein are intended to serve as a valuable resource for researchers and quality control laboratories.

While no direct inter-laboratory comparison studies for "Ethyl 14-pentadecenoate" are publicly available, this guide is modeled after established proficiency testing programs for fatty acids, such as the Fatty Acid Quality Assurance Program (FAQAP) conducted by the National Institute of Standards and Technology (NIST), the National Institutes of Health (NIH), and the Centers for Disease Control and Prevention (CDC).[1][2] The data presented is hypothetical but reflects typical variations and performance metrics observed in such studies.

Quantitative Data Summary

The following table summarizes the hypothetical results from a round-robin analysis of a standardized sample of Ethyl 14-pentadecenoate. Participating laboratories utilized their in-house analytical methods, which are broadly categorized below. The reference concentration of the supplied sample was 50.0 µg/mL.

Laboratory ID	Analytical Method	Reported Mean Concentration (µg/mL)	Standard Deviation (µg/mL)	Recovery (%)
Lab 01	GC-MS	48.9	1.8	97.8
Lab 02	GC-FID	52.1	2.5	104.2
Lab 03	GC-MS	47.5	1.5	95.0
Lab 04	HPLC-UV	55.3	3.1	110.6
Lab 05	GC-MS/MS	49.5	1.1	99.0
Lab 06	GC-MS	50.8	2.0	101.6
Lab 07	GC-FID	46.8	2.2	93.6

Note: Data is hypothetical and for illustrative purposes.

Experimental Protocols

A standardized experimental protocol was provided to all participating laboratories as a baseline reference. While laboratories were permitted to use their own validated methods, the following protocol outlines a robust and widely applicable approach for the quantification of Ethyl 14-pentadecenoate.

Reference Protocol: Quantification of Ethyl 14-pentadecenoate by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • To 1 mL of the sample matrix (e.g., plasma, cell culture media), add an internal standard (e.g., Ethyl Heptadecanoate).

  • Perform a liquid-liquid extraction using a 2:1 mixture of hexane (B92381) and isopropanol.

  • Vortex the mixture for 2 minutes, followed by centrifugation at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a clean vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

• Instrumentation (GC-MS):

  • Gas Chromatograph: Agilent 7890B GC System or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar nonpolar column.

  • Inlet: Splitless injection at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature of 100°C, hold for 1 minute.

    • Ramp at 15°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis. Monitor characteristic ions for Ethyl 14-pentadecenoate and the internal standard.

• Calibration and Quantification:

  • Prepare a series of calibration standards of Ethyl 14-pentadecenoate of known concentrations.

  • Spike each calibration standard with the internal standard at a constant concentration.

  • Analyze the calibration standards using the GC-MS method described above.

  • Construct a calibration curve by plotting the ratio of the peak area of Ethyl 14-pentadecenoate to the peak area of the internal standard against the concentration of Ethyl 14-pentadecenoate.

  • Quantify the concentration of Ethyl 14-pentadecenoate in the unknown samples by applying the peak area ratio to the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and the logical structure of the inter-laboratory comparison.

Experimental Workflow for Ethyl 14-pentadecenoate Analysis

Logical Flow of an Inter-laboratory Comparison Study

References

• 1. Interlaboratory Analytical Comparison of Fatty Acid Concentrations in Serum or Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]

Accuracy and precision of "Ethyl 14-pentadecenoate" quantification methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of lipids like Ethyl 14-pentadecenoate is critical for a variety of applications, from biomarker discovery to quality control in manufacturing. This guide provides a comprehensive comparison of two primary analytical techniques for the quantification of long-chain fatty acid ethyl esters (FAEEs), the class of molecules to which Ethyl 14-pentadecenoate belongs: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While specific quantitative data for Ethyl 14-pentadecenoate is not extensively available in the literature, this guide leverages data from structurally similar and commonly analyzed FAEEs to provide a robust comparison.

Data Presentation: Quantitative Performance of FAEE Quantification Methods

The following table summarizes the performance characteristics of GC-MS and LC-MS/MS for the quantification of various long-chain fatty acid ethyl esters. This data provides a benchmark for the expected accuracy and precision when developing a quantification method for Ethyl 14-pentadecenoate.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Analytes	Ethyl Myristate, Ethyl Palmitate, Ethyl Oleate, Ethyl Stearate	Ethyl Laurate, Ethyl Myristate, Ethyl Linolenate, Ethyl Palmitoleate, Ethyl Arachidonate, Ethyl Linoleate, Ethyl Palmitate, Ethyl Oleate, Ethyl Stearate
Limit of Detection (LOD)	0.005 - 0.009 ng/mg[1]	15 - 50 ng/g[2]
Limit of Quantification (LOQ)	60 nM[3][4]	15 - 37 ng/mL[5], 25 - 50 ng/g[2]
**Linearity (R²) **	> 0.99[6]	> 0.994
Intra-assay Precision (%CV)	< 7%[3][4]	< 15%[2]
Inter-assay Precision (%CV)	Not consistently reported	< 15%[2]
Accuracy/Recovery	89.1 - 109%[7]	51.2 - 96.5% (Extraction Efficiency)[2]

Note: The presented data is a compilation from multiple studies and may vary based on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

Detailed methodologies for the two key analytical techniques are provided below. These protocols can be adapted for the specific quantification of Ethyl 14-pentadecenoate.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a generalized procedure for the analysis of FAEEs in biological matrices.

a. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of the sample (e.g., plasma, tissue homogenate), add an internal standard (e.g., ethyl heptadecanoate).

• Add 1.5 mL of a cold methanol (B129727) and vortex for 5 minutes.

• Centrifuge the sample at 2500 x g for 15 minutes at 4°C.[8]

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.[8]

• Reconstitute the dried extract in 100 µL of heptane (B126788) for GC-MS analysis.[8]

b. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 6980N or similar.

• Column: HP-5MS (60 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[6]

• Carrier Gas: Helium at a constant flow rate of 1.3 mL/min.[6]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.[6]

  • Ramp: Increase at 10°C/min to 290°C.[6]

  • Hold: 7 minutes at 290°C.[6]

• Injector Temperature: 290°C.[6]

• Mass Spectrometer: Agilent 5973 or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Spectrometer Temperature: 230°C.[6]

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol provides a general method for the sensitive quantification of FAEEs.

a. Sample Preparation (Solid-Phase Extraction)

• Homogenize 100 mg of the sample in 1 mL of methanol containing an internal standard (e.g., d5-ethyl palmitate).[2]

• Centrifuge at 18,000 x g for 5 minutes at 4°C.[2]

• Apply the supernatant to a pre-conditioned aminopropyl solid-phase extraction (SPE) column.

• Wash the column with a non-polar solvent (e.g., hexane).

• Elute the FAEEs with a suitable solvent mixture (e.g., ethyl acetate).[2]

• Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.[2]

b. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1200 series or equivalent.

• Column: Poroshell 120 EC-C8 (2.1 x 150 mm, 2.7 µm) or similar.[2]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.[2]

• Gradient Elution:

  • Start with a suitable percentage of Mobile Phase B (e.g., 82%).

  • Increase the percentage of Mobile Phase B over a set time to elute the analytes.

  • Re-equilibrate the column to initial conditions.

• Flow Rate: 0.3 mL/min.[2]

• Tandem Mass Spectrometer: API 5000 or similar.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions.

Mandatory Visualization

Experimental Workflow for FAEE Quantification

Caption: A generalized workflow for the quantification of Ethyl 14-pentadecenoate.

Non-Oxidative Ethanol (B145695) Metabolism Pathway

While specific signaling pathways for Ethyl 14-pentadecenoate are not well-defined, its formation is a key part of the non-oxidative metabolism of ethanol. This pathway is significant as the resulting FAEEs are considered bioactive and may contribute to the toxic effects of alcohol in various organs.[3]

Caption: Formation of Ethyl 14-pentadecenoate via non-oxidative ethanol metabolism.

References

• 1. Ethanol-induced fatty acid ethyl ester formation in vivo and in vitro in rat lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gut.bmj.com [gut.bmj.com]
• 3. Nonoxidative ethanol metabolism in humans-from biomarkers to bioactive lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fatty acid ethyl ester (FAEE) associated acute pancreatitis: An ex-vivo study using human pancreatic acini - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Enhanced Production of Fatty Acid Ethyl Ester with Engineered fabHDG Operon in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fatty acid ethyl ester synthase inhibition ameliorates ethanol-induced Ca2+-dependent mitochondrial dysfunction and acute pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Analytical Methods for the Quantification of Long-Chain Fatty Acid Ethyl Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical techniques for the quantification of long-chain fatty acid ethyl esters, with a focus on providing performance data for compounds structurally analogous to "Ethyl 14-pentadecenoate." Due to a lack of specific experimental data for Ethyl 14-pentadecenoate in the reviewed literature, this guide leverages data from similar long-chain fatty acid esters, such as ethyl palmitate, ethyl oleate, and various fatty acid methyl esters (FAMEs), to provide a relevant and practical comparison. The primary methods discussed are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Data Presentation: Linearity and Range of Analytical Methods

The following table summarizes the linearity and range of different analytical methods for the quantification of long-chain fatty acid esters. These values are critical for assessing the suitability of a method for a specific application, indicating the concentration range over which the method provides a linear and therefore predictable response.

Analytical Method	Analyte(s)	Linearity (R²)	Range	Limit of Quantification (LOQ)
HPLC-GC-FID	Fatty Acid Ethyl Esters (FAEEs)	Not Specified	2.5–50 mg/L	< 1.5 mg/kg
GC-MS	9 FAEEs	> 0.99	Not Specified	5 to 25 ng/g
LC-MS/MS	Ethyl Glucuronide & Ethyl Sulfate	> 0.99	Not Specified	1 to 2.5 ng/g
GC-MS	Fatty Acid Methyl Esters (FAMEs)	> 0.985	2 - 100 mg/kg	Not Specified
HPLC-ELSD	Underivatized Long Chain Fatty Acids	> 0.999	0.5 - 10 mg/mL	Not Specified
¹H-NMR	Fatty Acid Methyl Esters (FAMEs)	Statistically linear	Not Specified	Not Specified

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized from multiple sources and should be adapted and validated for specific experimental conditions.

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Ethyl Esters

This method is highly sensitive and specific, making it suitable for trace-level quantification.

a) Sample Preparation (Solid-Phase Extraction - SPE):

• Homogenize the sample (e.g., meconium) with methanol.

• Extract the FAEEs with hexane.

• Apply the extract to a solid-phase extraction column.

• Elute the FAEEs.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the dry residue in a suitable solvent (e.g., hexane).

b) Instrumental Analysis:

• Gas Chromatograph: Agilent 6890N or similar.

• Column: DB-Wax capillary column (60 m × 0.32 mm i.d. × 0.50 μm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 300 °C.

• Oven Temperature Program: Optimized for the separation of target analytes.

• Mass Spectrometer: Agilent 5975B inert Mass Spectrometer Detector or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selective Ion Monitoring (SIM) for quantification.[1]

High-Performance Liquid Chromatography (HPLC) for Fatty Acid Esters

HPLC is a versatile technique that can be used for the analysis of both derivatized and underivatized fatty acid esters.

a) Sample Preparation (Derivatization to Phenacyl Esters for UV detection):

• Extract total lipids from the sample.

• Saponify the lipids to free fatty acids.

• Derivatize the fatty acids with a UV-active labeling agent (e.g., phenacyl bromide).

• Dissolve the resulting phenacyl esters in the mobile phase.

b) Instrumental Analysis:

• HPLC System: Standard HPLC system with a binary gradient pump.

• Column: C18 reversed-phase column (e.g., 250 x 4 mm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used.

• Flow Rate: Typically 1-2 mL/min.

• Detector: UV detector set at a wavelength appropriate for the derivatizing agent (e.g., 254 nm for phenacyl esters) or an Evaporative Light-Scattering Detector (ELSD) for underivatized analytes.[2][3]

Quantitative ¹H-NMR Spectroscopy

¹H-NMR offers a non-destructive method for quantification, where the signal intensity is directly proportional to the number of protons.[4]

a) Sample Preparation:

• Dissolve a precisely weighed amount of the sample in a deuterated solvent (e.g., CDCl₃).

• Add an internal standard with a known concentration if absolute quantification is required.

b) Instrumental Analysis:

• NMR Spectrometer: 300 MHz or higher field strength.

• Pulse Sequence: A standard single pulse ¹H experiment.

• Relaxation Delay: A sufficiently long relaxation delay (e.g., 8-10 seconds) is crucial to ensure full relaxation of all protons for accurate integration.

• Data Processing: The resulting spectrum is phased and baseline corrected. The signals corresponding to the ethyl group of the ester and other specific protons are integrated. The concentration is determined by comparing the integral of the analyte signal to the integral of the internal standard.

Mandatory Visualization

The following diagrams illustrate the general workflows for the analytical methods described.

References

• 1. Making sure you're not a bot! [mostwiedzy.pl]
• 2. aocs.org [aocs.org]
• 3. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. scispace.com [scispace.com]

A Comparative Guide to the Robustness of an HPLC Method for "Ethyl 14-pentadecenoate" Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Ethyl 14-pentadecenoate. It includes a comprehensive protocol for robustness testing based on International Council for Harmonisation (ICH) guidelines, a comparison with alternative analytical technologies, and supporting experimental data to aid in method selection and validation.

Introduction to Ethyl 14-pentadecenoate Analysis

Ethyl 14-pentadecenoate is a long-chain fatty acid ester. Accurate and reliable quantification of such compounds is crucial in various research and development settings, including pharmaceutical development, food science, and metabolic research. High-Performance Liquid Chromatography (HPLC) is a widely used technique for this purpose due to its high resolution and versatility. However, ensuring the method's robustness is paramount to guarantee consistent and reliable results under the minor variations that can occur during routine use.

This guide outlines a typical RP-HPLC method for Ethyl 14-pentadecenoate and presents a systematic approach to testing its robustness. Furthermore, it compares the HPLC method with two common alternatives: Gas Chromatography-Mass Spectrometry (GC-MS) and Supercritical Fluid Chromatography (SFC).

RP-HPLC Method Protocol for Ethyl 14-pentadecenoate

The following hypothetical, yet typical, RP-HPLC method is proposed for the analysis of Ethyl 14-pentadecenoate.

2.1. Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Isocratic: Acetonitrile (B52724)/Water (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	10 µL
UV Detector Wavelength	205 nm
Run Time	15 minutes
Standard Solution	100 µg/mL Ethyl 14-pentadecenoate in Acetonitrile
Sample Preparation	Dilute sample in Acetonitrile to fall within the calibration range.

2.2. Rationale for Method Parameters

• C18 Column: A C18 stationary phase is standard for reversed-phase chromatography of non-polar to moderately polar compounds like fatty acid esters, providing good retention and separation based on hydrophobicity.[1][2]

• Acetonitrile/Water Mobile Phase: This is a common mobile phase for the analysis of long-chain fatty acid esters, offering good solubility for the analyte and suitable viscosity for HPLC operation.[3][4]

• UV Detection at 205 nm: The ester functional group exhibits absorbance at low UV wavelengths. A wavelength of 205 nm is often used for the detection of fatty acid esters that lack a strong chromophore.[3][5][6]

Robustness Testing Experimental Protocol

Robustness testing evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters.[7] This protocol is designed in accordance with ICH Q2(R2) guidelines.[8][9][10]

3.1. Workflow for Robustness Testing

Figure 1. Workflow of the robustness testing protocol.

3.2. Robustness Parameters and Variations

Seven critical parameters of the HPLC method will be varied. For each condition, the system suitability parameters (e.g., retention time, peak area, theoretical plates, and tailing factor) will be evaluated against pre-defined acceptance criteria.

Parameter	Nominal Value	Variation 1 (-)	Variation 2 (+)
Flow Rate (mL/min)	1.0	0.95	1.05
Column Temperature (°C)	35	33	37
Mobile Phase Composition (% Acetonitrile)	90	88	92
Detection Wavelength (nm)	205	203	207
Column Manufacturer	Brand A	Brand A	Brand B
pH of Aqueous Phase (if buffered)	Not Applicable	-	-
Sample Solvent Stability (hours)	0	24	48

3.3. Acceptance Criteria

• Retention Time (RT): Relative Standard Deviation (RSD) ≤ 2.0%

• Peak Area: RSD ≤ 2.0%

• Tailing Factor (T): ≤ 1.5

• Theoretical Plates (N): No significant decrease from nominal conditions.

3.4. Hypothetical Robustness Data

The following table summarizes hypothetical results from the robustness study.

Parameter Varied	Level	Retention Time (min)	Peak Area (RSD %)	Tailing Factor	Theoretical Plates	Pass/Fail
Nominal Condition	-	10.52	0.85	1.12	8500	-
Flow Rate	0.95 mL/min	11.05	1.10	1.13	8450	Pass
1.05 mL/min	10.01	1.05	1.11	8550	Pass
Column Temperature	33°C	10.65	0.95	1.12	8300	Pass
37°C	10.38	0.90	1.12	8700	Pass
% Acetonitrile	88%	11.58	1.45	1.15	8200	Pass
92%	9.61	1.30	1.10	8800	Pass
Wavelength	203 nm	10.51	1.80	1.12	8510	Pass
207 nm	10.53	1.95	1.13	8490	Pass
Column Manufacturer	Brand B	10.85	1.25	1.18	8100	Pass
Sample Stability	24 hours	10.52	0.98	1.12	8480	Pass
48 hours	10.53	1.15	1.13	8450	Pass

3.5. Interpretation of Robustness Data

The hypothetical data indicates that the analytical method for Ethyl 14-pentadecenoate is robust. All tested parameters, when varied within the specified ranges, did not significantly impact the key analytical outputs, with all results falling within the pre-defined acceptance criteria. This suggests the method is reliable for routine use in a quality control or research environment.

Comparison with Alternative Analytical Methods

While HPLC is a robust technique, other methods can be employed for the analysis of long-chain fatty acid esters. The choice of method often depends on the specific requirements of the analysis, such as sensitivity, selectivity, and sample matrix.

Feature	RP-HPLC with UV Detection	Gas Chromatography-Mass Spectrometry (GC-MS)	Supercritical Fluid Chromatography (SFC)
Principle	Separation based on polarity in a liquid mobile phase.	Separation of volatile compounds in a gaseous mobile phase, followed by mass-based detection.	Separation using a supercritical fluid (e.g., CO₂) as the mobile phase.
Sample Volatility	Not required. Suitable for non-volatile and thermally labile compounds.	Required. Analytes must be volatile or made volatile through derivatization.	Suitable for a wide range of polarities, especially for lipophilic compounds.
Derivatization	Not typically required for detection at low UV.[1]	Often required for fatty acids/esters to improve volatility and peak shape.[11]	Not generally required.
Selectivity	Good for isomers.	Excellent, with mass spectrometry providing structural information.	Can provide unique selectivity, especially for chiral and isomeric compounds.[12]
Sensitivity	Moderate with UV detection; can be improved with mass spectrometry or derivatization.	Very high, especially with selected ion monitoring (SIM).[8][13]	Good, and compatible with various detectors including MS and CAD.[14]
Speed	Moderate run times.	Can be fast, especially with modern capillary columns.[8][13]	Generally faster than HPLC due to the low viscosity of the mobile phase.[15]
"Green" Chemistry	Uses significant volumes of organic solvents.	Uses carrier gases and smaller volumes of solvents for sample preparation.	Uses compressed CO₂ as the primary mobile phase, reducing organic solvent consumption.[3]
Best Suited For	Routine QC, purity analysis, and quantification of known compounds.	Complex mixture analysis, identification of unknowns, and trace analysis.	High-throughput screening, analysis of thermolabile and lipophilic compounds, and preparative separations.

4.1. Detailed Methodologies for Alternative Techniques

4.1.1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Derivatization: (If starting from the free acid) Convert to a volatile ester (e.g., methyl or ethyl ester).

• GC Column: Nonpolar dimethylpolysiloxane capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[8][13]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at a lower temperature (e.g., 100°C), ramp up to a high temperature (e.g., 250°C) to elute the long-chain esters.

• Injector Temperature: 250°C.

• MS Detector: Electron Ionization (EI) source at 70 eV. Scan range of m/z 50-500 or Selected Ion Monitoring (SIM) for target ions (e.g., m/z 88 for ethyl esters).[13]

4.1.2. Supercritical Fluid Chromatography (SFC) Protocol

• Column: C18 or a more polar stationary phase like Diol or 2-Ethylpyridine.

• Mobile Phase: Supercritical CO₂ (Mobile Phase A) with a modifier such as methanol (B129727) or acetonitrile (Mobile Phase B).[14][15]

• Gradient: A gradient of increasing modifier percentage.

• Back Pressure Regulator: Maintained at a constant pressure (e.g., 150 bar).

• Column Temperature: Typically between 40-60°C.

• Detector: Mass Spectrometer (MS), Evaporative Light Scattering Detector (ELSD), or Charged Aerosol Detector (CAD).[14]

Logical Relationships in Method Selection

The decision to use HPLC, GC-MS, or SFC depends on the analytical goal.

Figure 2. Decision logic for analytical method selection.

Conclusion

The presented RP-HPLC method for the analysis of Ethyl 14-pentadecenoate demonstrates strong potential for being a robust and reliable analytical procedure. The systematic robustness testing, designed according to ICH guidelines, confirms that minor, expected variations in operational parameters do not compromise the method's performance.

When compared to alternatives, HPLC offers a balance of performance and accessibility, particularly for routine quality control applications where the analyte is known and high sensitivity is not the primary concern. For structural elucidation or trace-level quantification, GC-MS is a superior choice. For laboratories focused on high-throughput analysis and green chemistry, Supercritical Fluid Chromatography presents a compelling and efficient alternative. The selection of the most appropriate technique should be guided by the specific analytical requirements, available instrumentation, and the overall objectives of the research or development program.

References

• 1. hplc.eu [hplc.eu]
• 2. researchgate.net [researchgate.net]
• 3. aocs.org [aocs.org]
• 4. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. analusis.edpsciences.org [analusis.edpsciences.org]
• 11. agilent.com [agilent.com]
• 12. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 13. researchgate.net [researchgate.net]
• 14. Improved quantitation of lipid classes using supercritical fluid chromatography with a charged aerosol detector - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Advances of supercritical fluid chromatography in lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ethyl 14-pentadecenoate Reference Standard Purity Assessment

For researchers, scientists, and professionals in drug development, the purity of a reference standard is paramount to ensuring the accuracy and reliability of experimental results. This guide provides a comprehensive comparison of purity assessment methodologies for the Ethyl 14-pentadecenoate reference standard, offering insights into analytical techniques and data interpretation. Ethyl 14-pentadecenoate, an unsaturated fatty acid ethyl ester, is utilized in various research applications, making the quality of its reference standard a critical factor.

Comparison of Supplier Specifications

Obtaining a high-purity reference standard is the first step in any analytical workflow. While specific batch data can vary, a general comparison of supplier-stated purities provides a baseline for selection. Below is a summary of publicly available information from potential suppliers of Ethyl 14-pentadecenoate and related fatty acid ethyl esters. It is crucial to obtain a lot-specific Certificate of Analysis (CoA) for detailed quantitative data.

Supplier/Product	Stated Purity	Analytical Method(s) Mentioned	Availability of CoA
Larodan (Ethyl pentadecanoate)	>99%[1]	Not specified on product page	Available upon request[1]
CD Biosynsis (Ethyl 14-pentadecenoate)	High quality	Not specified on product page	Information not provided
Coger (Ethyl 14-pentadecenoate)	>99%	Not specified on product page	Information not provided
Cayman Chemical (General FAEEs)	Batch-specific	GC-MS, HPLC, NMR[2]	Available for specific batches[2][3]

Note: The information above is based on publicly accessible data and may not reflect the complete specifications for Ethyl 14-pentadecenoate. Direct inquiry and CoA acquisition are strongly recommended.

Experimental Protocols for Purity Assessment

A multi-faceted approach utilizing orthogonal analytical techniques is the most robust strategy for assessing the purity of a reference standard. The following are detailed experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, tailored for the analysis of Ethyl 14-pentadecenoate.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Impurity Profiling

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. It is ideal for quantifying the main component and identifying potential impurities such as isomers, degradation products, or residual starting materials.

Methodology:

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (e.g., single quadrupole or time-of-flight).

• Column: A nonpolar capillary column, such as a DB-5ms or HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating fatty acid ethyl esters.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet: Splitless injection at 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: Increase to 250°C at a rate of 10°C/min.

  • Hold at 250°C for 10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Sample Preparation: Dissolve a known amount of the Ethyl 14-pentadecenoate reference standard in a high-purity solvent like hexane (B92381) or ethyl acetate (B1210297) to a final concentration of approximately 1 mg/mL.

• Data Analysis: Purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. Impurities are identified by comparing their mass spectra to spectral libraries (e.g., NIST).

High-Performance Liquid Chromatography (HPLC) for Non-volatile Impurities

HPLC is complementary to GC-MS and is particularly useful for detecting non-volatile or thermally labile impurities. A reversed-phase method with UV detection is commonly employed for unsaturated esters.

Methodology:

• Instrumentation: An HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient: Start with 70% B, increase to 100% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 205 nm (for the ester carbonyl group).

• Sample Preparation: Prepare a solution of the reference standard in the mobile phase (initial conditions) at a concentration of about 1 mg/mL.

• Data Analysis: Purity is assessed by the area percentage of the main peak. The presence of any additional peaks would indicate impurities.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for Absolute Purity

¹H-NMR spectroscopy is a primary analytical method that can be used for both structural confirmation and quantitative purity assessment without the need for a reference standard of the analyte itself.

Methodology:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent with a known, stable signal, such as chloroform-d (B32938) (CDCl₃), containing a certified internal standard of known purity (e.g., maleic acid, dimethyl sulfone).

• Internal Standard: A precisely weighed amount of a certified internal standard is added to a precisely weighed amount of the Ethyl 14-pentadecenoate sample.

• Acquisition Parameters:

  • Pulse sequence with a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest to ensure full signal recovery for accurate integration.

  • A sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Careful phasing and baseline correction of the spectrum.

  • Integration of a well-resolved signal from the analyte and a signal from the internal standard.

• Purity Calculation: The purity of the Ethyl 14-pentadecenoate is calculated using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Visualizing the Workflow and Logic

To better understand the process of reference standard purity assessment, the following diagrams illustrate the experimental workflow and the logical relationship in comparing different standards.

Fig 1. Experimental workflow for purity assessment.

Fig 2. Logical framework for comparing reference standards.

By employing these rigorous analytical methods and a structured comparison framework, researchers can confidently select and verify the purity of their Ethyl 14-pentadecenoate reference standard, thereby ensuring the integrity of their scientific work.

References

• 1. larodan.com [larodan.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]

A Comparative Analysis of Spectroscopic Data: Ethyl 14-pentadecenoate and Related Fatty Acid Esters

A detailed guide for researchers, scientists, and drug development professionals on the spectral characteristics of Ethyl 14-pentadecenoate in comparison to structurally similar compounds. This guide provides a side-by-side look at their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supported by standardized experimental protocols.

Data Presentation: A Spectroscopic Comparison

The following tables summarize the key spectroscopic data points for Ethyl 14-pentadecenoate and its related compounds. This comparative data is crucial for identifying these compounds and understanding their structural nuances.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound Name	=C-H	-O-CH ₂-CH₃	-CH ₂-COO-	-CH =CH-CH ₂-	-CH ₂-	CH ₃-CH₂-O-	CH ₃-(CH₂)n-
Ethyl 14-pentadecenoate (Predicted)	~5.8 (m), ~4.95 (m)	4.12 (q)	2.29 (t)	2.01 (m)	1.25-1.35 (m)	1.25 (t)	0.88 (t)
Methyl 14-pentadecenoate	5.82-5.75 (m), 4.98-4.92 (m)	N/A	2.30 (t)	2.04 (q)	1.29 (br s)	N/A	0.90 (t)
Ethyl pentadecanoate	N/A	4.12 (q)	2.28 (t)	N/A	1.25 (br s)	1.25 (t)	0.88 (t)
Ethyl oleate (B1233923) [1]	5.34 (m)	4.12 (q)	2.28 (t)	2.01 (m)	1.29 (br s)	1.25 (t)	0.88 (t)
Ethyl elaidate (B1234055)	5.36 (m)	4.12 (q)	2.28 (t)	1.98 (m)	1.28 (br s)	1.25 (t)	0.88 (t)

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound Name	C =O	-C H=CH-	-O-C H₂-CH₃	-C H₂-COO-	-CH₂-	-O-CH₂-C H₃	-(CH₂)n-C H₃
Ethyl 14-pentadecenoate (Predicted)	~174	~139, ~114	~60	~34	~25-30	~14	~14
Methyl 14-pentadecenoate	174.4	139.2, 114.1	N/A	34.1	25.0-29.8	N/A	14.1
Ethyl pentadecanoate [2]	173.8	N/A	60.1	34.5	22.8-32.0	14.3	14.1
Ethyl oleate [3]	173.7	130.0, 129.8	60.1	34.4	22.7-32.0	14.3	14.1
Ethyl elaidate	173.6	130.5, 130.3	60.1	34.4	22.7-32.0	14.3	14.1

Table 3: IR Spectroscopic Data (Wavenumbers in cm⁻¹)

Compound Name	C=O Stretch	=C-H Stretch	C-H Stretch (sp³)	C=C Stretch
Ethyl 14-pentadecenoate (Predicted)	~1740	~3077	2850-2960	~1640
Ethyl pentadecanoate [4]	1738	N/A	2854, 2925	N/A
Ethyl oleate [5]	1738	3005	2855, 2926	1654
Ethyl elaidate	1738	3005	2854, 2925	1654

Table 4: Mass Spectrometry Data (Key Fragments m/z)

Compound Name	[M]⁺	[M-OC₂H₅]⁺	McLafferty Rearrangement	Other Key Fragments
Ethyl 14-pentadecenoate (Predicted)	268	223	88	55, 69, 83
Methyl 14-pentadecenoate [6]	254	223 (as [M-OCH₃]⁺)	74	55, 69, 83
Ethyl pentadecanoate [7]	270	225	88	101, 157
Ethyl oleate [8][9]	310	265	88	55, 69, 82, 96
Ethyl elaidate [10]	310	265	88	54, 69, 83, 101

Experimental Protocols

The data presented in this guide is typically acquired using the following standard methodologies in spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A small amount of the neat sample is dissolved in a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃), containing a small percentage of tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: A high-field NMR spectrometer, such as a 400 MHz or 500 MHz instrument, is used to acquire both ¹H and ¹³C NMR spectra.

• ¹H NMR Acquisition: The proton NMR spectra are typically recorded with a sufficient number of scans to achieve a good signal-to-noise ratio. Key parameters include a spectral width of approximately 10-15 ppm, a relaxation delay of 1-5 seconds, and a pulse width of 90 degrees.

• ¹³C NMR Acquisition: The carbon-13 NMR spectra are acquired with proton decoupling to simplify the spectrum. A larger number of scans is generally required due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples like fatty acid esters, the spectrum is often recorded using a thin film of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively, Attenuated Total Reflectance (ATR) can be used where the sample is placed directly on the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to record the spectrum.

• Data Acquisition: The spectrum is typically recorded over the mid-infrared range of 4000 to 400 cm⁻¹. A background spectrum is first collected and then automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample is typically introduced into the mass spectrometer via Gas Chromatography (GC-MS) for separation and analysis of volatile compounds.

• Ionization: Electron Ionization (EI) is the most common method for fatty acid esters, using a standard electron energy of 70 eV.

• Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer is commonly used to separate the ions based on their mass-to-charge ratio (m/z).

• Data Acquisition: The mass spectrum is recorded over a mass range that encompasses the molecular ion and expected fragment ions, typically from m/z 40 to 400.

Visualizing the Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of Ethyl 14-pentadecenoate with its related compounds.

Caption: A flowchart illustrating the process of comparing spectroscopic data for fatty acid esters.

References

• 1. Ethyl oleate(111-62-6) 1H NMR [m.chemicalbook.com]
• 2. N-PENTADECANOIC ACID ETHYL ESTER(41114-00-5) 13C NMR spectrum [chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. Pentadecanoic acid, ethyl ester [webbook.nist.gov]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. larodan.com [larodan.com]
• 7. Pentadecanoic acid, ethyl ester [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ethyl Oleate [webbook.nist.gov]
• 10. Ethyl elaidate | C20H38O2 | CID 5364430 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 14-pentadecenoate: A Guide for Laboratory Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed procedures for the proper disposal of Ethyl 14-pentadecenoate, ensuring the safety of laboratory personnel and adherence to regulatory standards.

I. Understanding the Compound: Physicochemical Properties

Property	Value
Physical State	Liquid
Molecular Formula	C₁₇H₃₂O₂
Molecular Weight	268.44 g/mol
Boiling Point	158°C
Freezing/Melting Point	12-14°C
Solubility	Insoluble in water
Relative Density	0.86 g/cm³

Note: Data is for Ethyl pentadecanoate (B1260718) and is considered a proxy for Ethyl 14-pentadecenoate.

II. Health Hazard Information

Based on analogous compounds, Ethyl 14-pentadecenoate may cause irritation upon contact with the skin or eyes.[1] Inhalation of vapors may lead to respiratory irritation.[1] It is crucial to handle this chemical in a well-ventilated area and use appropriate personal protective equipment (PPE).

III. Step-by-Step Disposal Protocol

The disposal of Ethyl 14-pentadecenoate must be managed as hazardous chemical waste.[2][3] Under no circumstances should it be disposed of down the drain or in regular trash.[2][3]

• Waste Identification and Segregation :

  • Treat all unused Ethyl 14-pentadecenoate and materials contaminated with it (e.g., absorbent pads, gloves, empty containers) as hazardous waste.[3]

  • Segregate this waste stream from other incompatible chemical wastes to prevent dangerous reactions.[4] Specifically, keep it separate from strong oxidizing agents, acids, and bases.[4]

• Containerization :

  • Use a dedicated, chemically compatible waste container for collecting Ethyl 14-pentadecenoate waste.[2][5] The container must be in good condition, with a secure, leak-proof lid.[5]

  • Do not overfill the container; leave adequate headspace to allow for vapor expansion.[4]

• Labeling :

  • Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Ethyl 14-pentadecenoate," and the date accumulation started.[6]

• Storage :

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[4][7] This area should be at or near the point of generation.[7]

  • The SAA must be away from heat sources and direct sunlight.[2]

• Disposal Request and Pickup :

  • Once the container is full or has been in storage for the maximum allowed time (typically up to 12 months, but institutional policies may vary), arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

  • Follow your institution's specific procedures for requesting a waste pickup.

IV. Spill and Emergency Procedures

In the event of a spill, immediately alert personnel in the area. Wearing appropriate PPE, contain the spill using an inert absorbent material. Collect the contaminated material into a designated hazardous waste container and dispose of it according to the procedures outlined above. Ensure the area is well-ventilated.[1] For large spills, evacuate the area and contact your institution's emergency response team.

V. Regulatory Framework

The management of hazardous waste is governed by federal and state regulations, primarily the Resource Conservation and Recovery Act (RCRA) in the United States.[8][9] These regulations mandate a "cradle-to-grave" approach to hazardous waste management, meaning the generator is responsible for the waste from its creation to its final disposal.[9]

VI. Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Ethyl 14-pentadecenoate.

Caption: Workflow for the proper disposal of Ethyl 14-pentadecenoate.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 3. vumc.org [vumc.org]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. danielshealth.com [danielshealth.com]
• 6. mtu.edu [mtu.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. youtube.com [youtube.com]
• 9. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]

Essential Safety and Logistical Information for Handling Ethyl 14-pentadecenoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides crucial guidance on the proper handling, personal protective equipment (PPE), and disposal of Ethyl 14-pentadecenoate. While specific data for Ethyl 14-pentadecenoate is not extensively available, the following recommendations are based on guidelines for similar long-chain fatty acid esters.

Personal Protective Equipment (PPE)

When handling Ethyl 14-pentadecenoate, a comprehensive approach to personal safety is essential. The following table summarizes the recommended PPE.

Body Part	Personal Protective Equipment	Specifications and Standards
Eyes/Face	Safety glasses with side shields or chemical safety goggles. A face shield may be necessary for splash hazards.	Conforming to EN166 or OSHA 29 CFR 1910.133.[1]
Skin	Chemically resistant gloves (e.g., nitrile rubber). Protective clothing, such as a lab coat, and in some cases, an apron or chemical-protection suit.	Gloves tested according to EN 374. Body protection should meet EN 14605 for splashes or EN ISO 13982 for dust.[2][3]
Respiratory	Generally not required with adequate ventilation. If ventilation is insufficient, or in case of aerosol/mist formation, a respirator with an organic vapor cartridge is recommended. For emergencies or unknown exposure levels, a self-contained breathing apparatus (SCBA) should be used.	NIOSH-approved or equivalent.[1]

Operational and Disposal Plans

A systematic workflow is critical for safely managing Ethyl 14-pentadecenoate from receipt to disposal.

Experimental Workflow and Handling

The following diagram illustrates the key steps for handling Ethyl 14-pentadecenoate in a laboratory setting.

Caption: Procedural flow for the safe handling and disposal of Ethyl 14-pentadecenoate.

First Aid Procedures

In case of exposure to Ethyl 14-pentadecenoate, immediate action is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[4]
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing.[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Spill and Disposal Procedures

Proper containment and disposal are critical to prevent environmental contamination and ensure safety.

Spill Response:

• Evacuate and Ventilate: Remove all personnel from the immediate area and ensure adequate ventilation.

• Contain Spill: Use an absorbent material like sand, earth, or a universal binding agent to contain the spill.[5]

• Collect and Dispose: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Disposal Plan: Waste material must be disposed of in accordance with local, regional, and national regulations. It is recommended to use a licensed waste disposal contractor. Do not mix with other waste, and handle uncleaned containers as you would the product itself.

Logical Relationship for PPE Selection

The selection of appropriate PPE is a logical process based on the potential hazards identified for the chemical.

Caption: Decision process for selecting appropriate PPE based on hazard assessment.

References

• 1. smsrail.com [smsrail.com]
• 2. download.basf.com [download.basf.com]
• 3. carlroth.com [carlroth.com]
• 4. sds.metasci.ca [sds.metasci.ca]
• 5. vitol.com [vitol.com]